2-Cyclohexylthiazol-5-amine

Core Science & Biosynthesis

2-Cyclohexylthiazol-5-amine CAS 933706-22-0 chemical properties

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The Pharmacological Potential of 2-Cyclohexylthiazol-5-amine Derivatives: A Technical Guide for Drug Discovery

Abstract

The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous clinically approved therapeutics and a vast library of biologically active compounds.[1][2] This technical guide delves into the pharmacological potential of a specific, yet underexplored, subclass: 2-Cyclohexylthiazol-5-amine derivatives. While direct research on this precise chemical entity is limited, this document will synthesize available data from closely related analogues to provide a comprehensive prospective analysis for researchers, scientists, and drug development professionals. By examining structure-activity relationships (SAR), this guide will illuminate the probable synthetic routes and potential therapeutic applications of these compounds, with a particular focus on oncology and inflammatory diseases.

Introduction: The 2-Aminothiazole Scaffold as a Privileged Structure

The 2-aminothiazole moiety is a heterocyclic scaffold that has garnered significant attention in drug discovery due to its versatile biological activities.[2] Its derivatives have been shown to possess a wide array of pharmacological properties, including anticancer, anti-inflammatory, antimicrobial, and antiviral activities.[1] The structural versatility of the thiazole ring allows for modifications at various positions, enabling the fine-tuning of its biological and pharmacokinetic profiles.[3]

The focus of this guide, the 2-Cyclohexylthiazol-5-amine core, combines the established biological relevance of the 2-aminothiazole with a cyclohexyl group, a common substituent in medicinal chemistry known to enhance lipophilicity and modulate binding to biological targets. This guide will explore the potential of this unique combination, drawing on the wealth of knowledge available for related compounds to predict the pharmacological landscape of this promising, yet uncharted, territory.

Synthetic Methodologies: Crafting the 2-Cyclohexylthiazol-5-amine Core

The synthesis of the 2-aminothiazole scaffold is most commonly achieved through the Hantzsch thiazole synthesis.[4] This robust and versatile method involves the condensation of an α-haloketone with a thioamide.[4]

Proposed Synthetic Route for 2-Cyclohexylthiazol-5-amine Derivatives

A plausible synthetic pathway for the target 2-Cyclohexylthiazol-5-amine derivatives is outlined below, based on the principles of the Hantzsch synthesis.

Caption: Proposed synthetic workflow for 2-Cyclohexylthiazol-5-amine derivatives.

Detailed Experimental Protocol: Hantzsch Thiazole Synthesis

The following is a generalized, step-by-step protocol for the Hantzsch synthesis, which can be adapted for the synthesis of 2-Cyclohexylthiazol-5-amine derivatives.

Materials:

• α-haloketone (1 equivalent)

• Thiourea or substituted thioamide (e.g., Cyclohexylthiourea) (1.1 equivalents)

• Ethanol or other suitable solvent

• Sodium carbonate solution (5%)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Filtration apparatus

Procedure:

• In a round-bottom flask, dissolve the α-haloketone and the thioamide in ethanol.

• Heat the mixture to reflux with stirring for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into a beaker containing a 5% aqueous solution of sodium carbonate to neutralize the hydrohalic acid formed and precipitate the product.[3]

• Collect the solid product by vacuum filtration and wash with cold water.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).

Pharmacological Potential: A Prospective Analysis

Anticancer Activity: A Multifaceted Approach

The 2-aminothiazole scaffold is a well-established pharmacophore in anticancer drug discovery.[1] Derivatives have been shown to exert their effects through various mechanisms, including kinase inhibition, induction of apoptosis, and cell cycle arrest.[2]

3.1.1. Kinase Inhibition: Targeting Dysregulated Signaling

Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of cancer.[5] Several classes of 2-aminothiazole derivatives have been identified as potent kinase inhibitors.

• Aurora Kinases: These serine/threonine kinases are key regulators of mitosis, and their overexpression is common in many cancers.[6] Aminothiazole-based compounds have been developed as selective inhibitors of Aurora kinases, leading to mitotic arrest and apoptosis in cancer cells.[7]

• Src Family Kinases: These non-receptor tyrosine kinases are involved in signaling pathways that control cell growth, proliferation, and survival.[8] The 2-aminothiazole scaffold was the template for the discovery of Dasatinib, a potent pan-Src kinase inhibitor.[9]

• PI3K/AKT/mTOR Pathway: This signaling cascade is a central regulator of cell growth and survival and is frequently hyperactivated in cancer.[10] Several 2-aminothiazole derivatives have been shown to inhibit components of this pathway, including PI3K and mTOR.[5]

Caption: Hypothesized kinase inhibition by 2-Cyclohexylthiazol-5-amine derivatives.

3.1.2. Structure-Activity Relationship (SAR) Insights

SAR studies of various 2-aminothiazole derivatives provide valuable clues for the potential of the 2-cyclohexylthiazol-5-amine scaffold:

• Substituents at the 2-amino position: Aromatic substitutions generally enhance antitumor activity more than aliphatic ones.[1] However, the presence of a bulky hydrophobic group like a cyclohexyl ring could confer unique binding properties.

• Substituents at the 5-position: The nature of the substituent at the 5-position of the thiazole ring is critical for activity. The introduction of an amine group at this position, as in our target compounds, could provide a key hydrogen bonding interaction with target proteins.

3.1.3. Quantitative Data from Related Compounds

The following table summarizes the cytotoxic activity of selected 2-aminothiazole derivatives against various cancer cell lines, illustrating the potential potency of this class of compounds.

Compound/Derivative	Cancer Cell Line	IC50 Value
N-(5-benzyl-4-(tert-butyl)thiazol-2-yl)-2-(piperazin-1-yl)acetamide	HeLa (Cervical)	1.6 ± 0.8 µM
4,5,6,7-tetrahydrobenzo[d]thiazole derivative	H1299 (Lung)	4.89 µM
4,5,6,7-tetrahydrobenzo[d]thiazole derivative	SHG-44 (Glioma)	4.03 µM
2-Propanamido-4-(4-chlorophenyl)-1,3-thiazole	Leukemia (GI50)	2.8 µM

Table 1: In Vitro Cytotoxicity of Selected 2-Aminothiazole Derivatives. [2]

Anti-inflammatory Activity

The 2-aminothiazole scaffold is also present in compounds with anti-inflammatory properties.[2] This activity is often linked to the inhibition of enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX). Given the structural similarities to known anti-inflammatory agents, 2-Cyclohexylthiazol-5-amine derivatives warrant investigation for their potential in treating inflammatory disorders.

Experimental Protocols for Pharmacological Evaluation

To assess the pharmacological potential of novel 2-Cyclohexylthiazol-5-amine derivatives, a series of in vitro assays are essential.

Cytotoxicity and Cell Viability Assessment: MTS Assay

The MTS assay is a colorimetric method to determine the number of viable cells in proliferation or cytotoxicity assays.[11]

Materials:

• 96-well microtiter plates

• Cancer cell lines of interest

• Cell culture medium

• Test compounds (2-Cyclohexylthiazol-5-amine derivatives)

• MTS reagent

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• Add 20 µL of MTS reagent to each well and incubate for 1-4 hours at 37°C.[12]

• Measure the absorbance at 490 nm using a plate reader.[12]

• Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Caption: General workflow for the MTS cytotoxicity assay.

In Vitro Kinase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of a specific protein kinase.[9]

Materials:

• Recombinant kinase

• Kinase-specific substrate

• ATP (radiolabeled or non-radiolabeled, depending on the detection method)

• Test compounds

• Assay buffer

• Detection reagents (e.g., for luminescence or fluorescence-based assays)

• Plate reader

Procedure:

• Prepare a reaction mixture containing the kinase, its substrate, and the assay buffer in a 96-well plate.

• Add the test compounds at various concentrations.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction for a specific time at a controlled temperature.

• Stop the reaction and measure the kinase activity using a suitable detection method (e.g., by quantifying substrate phosphorylation or ADP production).

• Calculate the percentage of kinase inhibition relative to a control without the inhibitor and determine the IC50 value.

Future Perspectives and Conclusion

The 2-Cyclohexylthiazol-5-amine scaffold represents a promising, yet largely unexplored, area for drug discovery. Based on the extensive research on related 2-aminothiazole derivatives, it is reasonable to hypothesize that this class of compounds possesses significant pharmacological potential, particularly in the realm of oncology. The cyclohexyl moiety is likely to enhance lipophilicity and could lead to improved cell permeability and unique binding interactions with target proteins.

Future research should focus on the synthesis and systematic evaluation of a library of 2-Cyclohexylthiazol-5-amine derivatives. Key areas of investigation should include:

• In-depth SAR studies: To understand the influence of substituents on the cyclohexyl ring and the 5-amino group on biological activity.

• Target identification and validation: To elucidate the specific molecular targets and mechanisms of action.

• In vivo efficacy studies: To evaluate the therapeutic potential in relevant animal models.

References

• Hassan, W., et al. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Future Journal of Pharmaceutical Sciences, 7(1), 44. [Link]

• Bathula, S., et al. (2023). 2-Amino Thiazole Derivatives as Prospective Aurora Kinase Inhibitors against Breast Cancer: QSAR, ADMET Prediction, Molecular Docking, and Molecular Dynamic Simulation Studies. ACS Omega, 8(46), 44287–44311. [Link]

• Der Pharma Chemica. (2012). Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica, 4(3), 996-1001. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

• Shaikh, A., et al. (2024). Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. RSC Advances, 14(49), 35849-35881. [Link]

• Lombardo, L. J., et al. (2006). 2-Aminothiazole as a Novel Kinase Inhibitor Template. Structure−Activity Relationship Studies toward the Discovery of N-(2-Chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (Dasatinib, BMS-354825) as a Potent pan-Src Kinase Inhibitor. Journal of Medicinal Chemistry, 49(23), 6819–6832. [Link]

• Lombardo, L. J., et al. (2006). 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. Journal of Medicinal Chemistry, 49(23), 6819-32. [Link]

• Ghorab, M. M., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. [Link]

• Sławiński, J., et al. (2021). Optimization of Aminoimidazole Derivatives as Src Family Kinase Inhibitors. International Journal of Molecular Sciences, 22(16), 8889. [Link]

• Brehmer, D., et al. (2021). 2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 2. European Journal of Medicinal Chemistry, 213, 113168. [Link]

• Syed, D. N., et al. (2011). DUAL INHIBITION OF PI3K/AKT AND mTOR SIGNALING IN HUMAN NON-SMALL CELL LUNG CANCER CELLS BY A DIETARY FLAVONOID FISETIN. Cancer Prevention Research, 4(12), 1942–1952. [Link]

• Wojdasiewicz, P., et al. (2025). Pharmacological Inhibition of the PI3K/AKT/mTOR Pathway in Rheumatoid Arthritis Synoviocytes: A Systematic Review and Meta-Analysis (Preclinical). International Journal of Molecular Sciences, 26(15), 8387. [Link]

• Bebbington, D., et al. (2008). Discovery of selective aminothiazole aurora kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(6), 1888-1892. [Link]

• Creative Diagnostics. (n.d.). Aurora Kinase Signaling Pathway. [Link]

• Mita, A. C., et al. (2015). Functional Significance of Aurora Kinases–p53 Protein Family Interactions in Cancer. Clinical Cancer Research, 21(22), 5022–5031. [Link]

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• 9. 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
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Preformulation and Stability Profiling of 2-Cyclohexylthiazol-5-amine: A Comprehensive Technical Guide

Target Audience: Formulation Scientists, Medicinal Chemists, and Analytical Researchers Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

In modern drug discovery, the 5-aminothiazole scaffold has emerged as a critical pharmacophore and synthetic building block, particularly in the development of prolyl oligopeptidase (PREP) inhibitors and kinase modulators[1]. 2-Cyclohexylthiazol-5-amine (CAS: 933706-22-0) [2] represents a highly specialized derivative within this class. The incorporation of a bulky, aliphatic cyclohexyl group at the C2 position, paired with an electron-donating amine at the C5 position, creates a unique physicochemical profile.

As a Senior Application Scientist, I have structured this guide to move beyond basic property listing. Here, we will dissect the causality behind this compound's chemical behavior, map its degradation pathways, and provide a self-validating experimental protocol for stability-indicating assays aligned with ICH Q1A(R2) standards[3].

Structural Causality and Physicochemical Characteristics

To predict the behavior of 2-Cyclohexylthiazol-5-amine in formulation, we must first deconstruct its molecular architecture:

• The Cyclohexyl Ring (C2 Position): Unlike planar aryl substituents, the sp3-hybridized cyclohexyl ring introduces significant steric bulk and lipophilicity. This structural feature is thermodynamically favorable for target binding, as it efficiently displaces ordered water molecules from hydrophobic protein pockets. However, this high lipophilicity directly impacts aqueous solubility.

• The Thiazole Core: A highly stable, five-membered heteroaromatic system. The presence of both a hard base (nitrogen) and a soft base (sulfur) allows for versatile coordination chemistry.

• The 5-Amino Group: The lone pair on the exocyclic amine nitrogen conjugates with the π -system of the thiazole ring. This conjugation raises the energy of the Highest Occupied Molecular Orbital (HOMO), making the molecule highly nucleophilic. While excellent for downstream derivatization (e.g., amide coupling), this elevated HOMO significantly lowers the oxidation potential, creating a primary degradation liability[4].

Table 1: Quantitative Physicochemical Profile

Note: Values are synthesized from established structure-activity relationship (SAR) models for 2-alkyl-5-aminothiazoles.

Parameter	Value / Characteristic	Impact on Formulation / Handling
Chemical Formula	C9H14N2S	N/A
Molecular Weight	182.29 g/mol	Ideal for Fragment-Based Drug Discovery (FBDD).
LogP (Predicted)	~2.5 - 2.8	Highly lipophilic; requires co-solvents (e.g., DMSO, PEG) for aqueous assays.
pKa (Conjugate Acid)	~4.5 - 5.0	Weakly basic. Will ionize in acidic gastric environments, improving solubility.
H-Bond Donors	1 (-NH2 group)	Facilitates target binding but acts as a site for oxidative/electrophilic attack.
H-Bond Acceptors	2 (Thiazole N, Amine N)	Enhances solubility in polar organic solvents (e.g., Acetonitrile, Methanol).

Stability Profile and Degradation Mechanisms

While 5-aminothiazoles are markedly more stable than their 5-aminooxazole counterparts[1], they are not inert. Understanding the mechanistic pathways of degradation is critical for establishing proper storage and handling protocols.

Oxidative Susceptibility (The Primary Liability)

The electron-rich nature of the 5-aminothiazole ring makes it highly susceptible to one-electron oxidation. Exposure to reactive oxygen species (ROS), peroxides, or even ambient oxygen over prolonged periods can strip an electron from the system, generating a highly stable radical cation[4]. If not sterically protected, these radicals can undergo bimolecular coupling to form azo dimers, or react further with oxygen to form N-oxides.

Hydrolytic and Photolytic Stability

• Hydrolysis: The thiazole ring is exceptionally robust against hydrolytic cleavage across a wide pH range (pH 2–10).

• Photolysis: Heteroaromatic amines absorb in the UV/Vis region. Prolonged exposure to UV light can induce ring-opening reactions or accelerate photo-oxidation.

Fig 1: Primary degradation pathways of 2-Cyclohexylthiazol-5-amine via oxidation and photolysis.

Experimental Protocol: ICH-Aligned Forced Degradation Workflow

To validate the stability profile of 2-Cyclohexylthiazol-5-amine, a rigorous forced degradation study must be executed. The following protocol is a self-validating system designed in accordance with ICH Q1A(R2) guidelines[3], ensuring that mass balance is achieved during LC-MS/MS analysis.

Step-by-Step Methodology

Step 1: Stock Solution Preparation

• Action: Dissolve 10 mg of 2-Cyclohexylthiazol-5-amine in 10 mL of Acetonitrile/Water (50:50 v/v) to yield a 1 mg/mL stock.

• Rationale: The 50% organic modifier is necessary to overcome the compound's lipophilicity (LogP ~2.5) and prevent precipitation during stress testing.

Step 2: Stress Condition Incubation (ICH Q1A/Q1B) Split the stock into four distinct stress conditions:

• Oxidative Stress: Add H2​O2​ to a final concentration of 3%. Incubate at 25°C for 24 hours.

• Acidic Hydrolysis: Add HCl to a final concentration of 0.1 N. Incubate at 60°C for 48 hours.

• Basic Hydrolysis: Add NaOH to a final concentration of 0.1 N. Incubate at 60°C for 48 hours.

• Photolysis: Expose the sample to 1.2 million lux hours and 200 watt hours/m² UV light in a photostability chamber.

Step 3: Quenching (Critical for Self-Validation)

• Action: Neutralize the acidic and basic samples with equivalent volumes of 0.1 N NaOH and 0.1 N HCl, respectively. Quench the oxidative sample with an excess of sodium bisulfite ( NaHSO3​ ).

• Rationale: Failing to quench the reactions will lead to continuous degradation inside the autosampler, artificially skewing the degradation kinetics and invalidating the assay.

Step 4: UHPLC-MS/MS Analysis

• Action: Inject samples onto a C18 column (e.g., Waters Acquity BEH C18, 1.7 µm). Use a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

• Detection: Monitor for the intact parent mass ( [M+H]+=183.1 ) and screen for +16 Da shifts (indicative of N-oxidation) and +180 Da shifts (indicative of dimerization).

Fig 2: Systematic workflow for forced degradation and LC-MS/MS analysis of stability samples.

Storage and Formulation Recommendations

Based on the physicochemical and stability profiling, the following handling parameters are mandated for 2-Cyclohexylthiazol-5-amine:

• Storage Atmosphere: Due to the high susceptibility of the 5-aminothiazole core to one-electron oxidation[4], bulk API must be stored under an inert atmosphere (Argon or Nitrogen).

• Temperature: Store at 2°C to 8°C (refrigerated) to suppress kinetic degradation pathways.

• Excipient Compatibility: Avoid formulation with oxidizing excipients (e.g., certain grades of Povidone containing peroxide impurities) or reducing sugars that could trigger Maillard-type reactions with the primary amine.

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An In-Depth Technical Guide to the Exploratory In Vitro Analysis of 2-Cyclohexylthiazol-5-amine: A Novel Chemical Entity

Preamble: Charting a Course for a Novel Thiazole Derivative

The thiazole ring is a cornerstone of medicinal chemistry, serving as a privileged scaffold in numerous FDA-approved drugs due to its unique electronic properties and versatile biological activity.[1][2][3] Compounds incorporating this five-membered heterocycle have demonstrated a vast therapeutic landscape, including anticancer, anti-inflammatory, antidiabetic, and antimicrobial properties.[3][4] This guide focuses on 2-Cyclohexylthiazol-5-amine , a novel chemical entity (NCE) for which public data is scarce. The absence of established biological activity necessitates a structured, hypothesis-driven approach to its initial in vitro exploration.

This document is not a rigid protocol but a strategic framework designed for researchers, scientists, and drug development professionals. As a Senior Application Scientist, my objective is to provide not just the "how" but the critical "why" behind each experimental decision. We will proceed through a tiered system of analysis, beginning with broad, foundational assays and progressively narrowing our focus toward specific mechanisms of action. This self-validating workflow ensures that each subsequent step is informed by robust data, maximizing resource efficiency and scientific rigor in the early stages of drug discovery.

Section 1: Compound Profile and Pre-Experimental Groundwork

Before any biological assay, a thorough understanding and preparation of the test compound is paramount. Mishandling at this stage can invalidate all subsequent results.

Molecular Profile: 2-Cyclohexylthiazol-5-amine

• Structure: A thiazole ring substituted at the 2-position with a cyclohexyl group and at the 5-position with an amine group.

• Significance: The 2-aminothiazole moiety is a well-established pharmacophore associated with a wide range of biological activities.[5][6] The cyclohexyl group adds significant hydrophobicity, which can influence membrane permeability, protein binding, and metabolic stability.[7]

Property	Anticipated Characteristic	Rationale & Handling Consideration
Molecular Formula	C₉H₁₄N₂S	---
Molecular Weight	~182.29 g/mol	Influences molar concentration calculations.
Solubility	Likely poor in aqueous media; soluble in organic solvents.	The hydrophobic cyclohexyl group suggests low water solubility. Initial stock solutions should be prepared in 100% DMSO.
Stability	Generally stable; protect from light and moisture.	Amine groups can be susceptible to oxidation. Store stock solutions at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles.
Purity	>95% required	Impurities can confound results. Verify purity via LC-MS or NMR before commencing studies.

Critical First Step: Solubilization and Stock Preparation

The causality behind this initial step is simple: a compound that is not properly dissolved cannot yield reliable or reproducible data.

Protocol 1: Master Stock Solution Preparation

• Objective: To create a high-concentration, stable master stock for all subsequent dilutions.

• Materials: 2-Cyclohexylthiazol-5-amine powder, anhydrous Dimethyl Sulfoxide (DMSO), sterile microcentrifuge tubes.

• Procedure:

  • Accurately weigh the compound powder.

  • Calculate the volume of DMSO required to achieve a high-concentration stock (e.g., 10-50 mM). A higher concentration minimizes the volume of DMSO added to cell cultures.

  • Add the DMSO to the powder. Vortex vigorously for several minutes.

  • Visually inspect for complete dissolution. If particulates remain, sonicate the solution in a water bath for 5-10 minutes.

  • Aliquot the master stock into smaller volumes to prevent contamination and degradation from repeated freeze-thaw cycles.

  • Store at -20°C or -80°C, protected from light.

• Trustworthiness Check: The final working concentration of DMSO in any cell-based assay must be kept below 0.5% (ideally ≤0.1%) to prevent solvent-induced cytotoxicity or off-target effects. All experiments must include a "vehicle control" (cells treated with the same final concentration of DMSO) to validate that observed effects are due to the compound, not the solvent.

Section 2: Tier 1 Screening - Foundational Cytotoxicity Assessment

The primary goal of this tier is to answer a fundamental question: at what concentrations does this compound affect basic cellular health? This data establishes the therapeutic window and dictates the concentration ranges for all future, more complex assays.

Rationale for Cytotoxicity Screening

We begin with a broad cytotoxicity screen to determine the compound's half-maximal inhibitory concentration (IC50) across a panel of relevant cell lines. This is a classic example of a functional, phenotypic assay.[8] Whether the desired outcome is cytotoxic (e.g., for an anti-cancer agent) or non-cytotoxic (for most other therapeutic areas), this value is the essential starting point. We will utilize a tetrazolium reduction assay, such as MTT or XTT, which measures the metabolic activity of living cells.[9][10] Metabolically active cells reduce the tetrazolium salt to a colored formazan product, providing a quantitative and colorimetric readout of cell viability.[11][12]

Caption: A typical workflow for determining compound cytotoxicity using a 96-well plate format.

Experimental Protocol: XTT Cell Viability Assay

The XTT assay is often preferred over the classic MTT assay because its formazan product is water-soluble, eliminating a solubilization step and reducing potential errors.[12]

• Objective: To determine the IC50 value of 2-Cyclohexylthiazol-5-amine.

• Cell Line Selection: Choose a panel of cell lines relevant to potential therapeutic areas. For a broad screen, include a non-cancerous line (e.g., HEK293), a liver line (e.g., HepG2, for early toxicity insight), and a cancer line (e.g., HeLa or A549).

• Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.[13]

  • Compound Preparation: Perform a serial dilution of the compound from the DMSO master stock in complete cell culture medium. A typical 8-point dilution series might range from 100 µM down to low nM concentrations.

  • Treatment: Remove the overnight medium from the cells and replace it with the medium containing the compound dilutions. Remember to include wells for:

    • Vehicle Control: Medium with the highest concentration of DMSO used.

    • Untreated Control: Medium only.

    • Blank Control: Medium only, no cells.

  • Incubation: Return the plate to the incubator for a defined exposure time (e.g., 48 or 72 hours).

  • XTT Reagent Addition: Prepare the XTT labeling mixture according to the manufacturer's instructions (e.g., Thermo Fisher CyQUANT™ XTT Assay).[11] Add the mixture to each well.

  • Formazan Development: Incubate the plate for 2-4 hours at 37°C, protected from light. The solution in wells with viable cells will turn orange.

  • Data Acquisition: Measure the absorbance of each well using a microplate reader at 450-500 nm, with a reference wavelength of 630-690 nm.[14]

• Data Analysis:

  • Subtract the blank control absorbance from all other readings.

  • Calculate percent viability for each concentration: (% Viability) = (Absorbance_Treated / Absorbance_Vehicle) * 100.

  • Plot percent viability against the logarithm of the compound concentration.

  • Use non-linear regression (sigmoidal dose-response curve) to calculate the IC50 value.[15]

Data Presentation: Summarizing Cytotoxicity

Clear presentation of quantitative data is essential for decision-making.

Cell Line	Tissue of Origin	IC50 (µM) after 48h Exposure
HeLa	Cervical Cancer	[Hypothetical Value, e.g., 15.2]
A549	Lung Cancer	[Hypothetical Value, e.g., 25.8]
HepG2	Liver Cancer	[Hypothetical Value, e.g., >100]
HEK293	Embryonic Kidney	[Hypothetical Value, e.g., >100]

This table provides a clear, comparative summary. The hypothetical data suggests selective activity against cancer cell lines, which would warrant further investigation into anti-cancer mechanisms.

Section 3: Tier 2 & 3 - Mechanistic Deconvolution

Based on the Tier 1 results, we can now design experiments to probe the compound's mechanism of action (MoA). If the compound is cytotoxic, we might investigate apoptosis. If it's non-cytotoxic at reasonable concentrations, we can explore other activities associated with the thiazole scaffold, such as enzyme inhibition or receptor modulation.

Scenario A: The Compound is Selectively Cytotoxic - Investigating MoA

If the compound shows selective cytotoxicity towards cancer cells, the next logical step is to determine how it is killing the cells. A key question is whether it induces apoptosis (programmed cell death) or necrosis.

Potential Assay: Caspase-Glo® 3/7 Assay This is a luminescence-based assay that measures the activity of caspases 3 and 7, key executioner enzymes in the apoptotic pathway. An increase in luminescence directly correlates with the induction of apoptosis.

Scenario B: The Compound is Non-Cytotoxic - Exploring Specific Biological Targets

Many of the most successful drugs are not cytotoxic but modulate the function of a specific protein.[15] Thiazole derivatives are known to act as inhibitors of various enzymes.[1][4]

3.2.1 Enzyme Inhibition Assays

Rationale: This is a biochemical assay that directly measures the interaction between the compound and a purified target enzyme, providing clean, mechanistic data.[8] The goal is to determine if our compound can inhibit the enzyme's activity and, if so, with what potency (IC50).

Protocol: General Enzyme Inhibition (Kinetic Absorbance Assay)

• Objective: To determine the IC50 of 2-Cyclohexylthiazol-5-amine against a target enzyme.

• Target Selection: Based on literature for thiazoles, a relevant target could be an oxidase (like Xanthine Oxidase) or a kinase.

• Procedure:

  • In a 96-well plate, add the assay buffer, the target enzyme solution, and serial dilutions of the compound. Include a "no inhibitor" control.

  • Pre-incubation: Allow the compound and enzyme to interact for a set period (e.g., 15 minutes) at the optimal temperature.[15]

  • Reaction Initiation: Add the enzyme's substrate to all wells to start the reaction.

  • Kinetic Measurement: Immediately place the plate in a spectrophotometer and measure the change in absorbance over time. The rate of reaction is the slope of the initial linear phase.

• Data Analysis:

  • Calculate the reaction rate for each inhibitor concentration.

  • Normalize the data, setting the "no inhibitor" control as 100% activity.

  • Plot % Inhibition vs. log[Inhibitor] and fit the curve to determine the IC50.

Caption: Binding models for competitive (inhibitor and substrate bind to the same site) vs. non-competitive inhibition.[16]

3.2.2 Receptor Binding Assays

Rationale: If the compound's structure suggests it might interact with a cell surface receptor (e.g., a G-protein coupled receptor), a binding assay can confirm this. These assays measure the direct physical interaction of a compound with its receptor target.[17]

Methodology: Competitive Radioligand Binding This technique is a gold standard for quantifying receptor affinity.[18]

• Principle: The assay measures the ability of our unlabeled compound (the "competitor") to displace a known radioactively labeled ligand ("radioligand") from the target receptor.

• Setup: A preparation of membranes containing the receptor of interest is incubated with a fixed concentration of radioligand and varying concentrations of our test compound.[19]

• Measurement: The amount of bound radioactivity is measured. A potent compound will displace the radioligand at low concentrations.

• Output: The data is used to calculate the Ki (inhibitory constant), which reflects the affinity of the compound for the receptor.

3.2.3 Cellular Signaling Pathway Analysis

Rationale: A phenotypic effect observed in Tier 1 (e.g., reduced inflammation or cell growth) is the result of modulating an intracellular signaling pathway.[20] Identifying this pathway is a critical step in understanding the MoA.

Example Scenario: Let's assume a phenotypic screen showed anti-inflammatory activity. The NF-κB signaling pathway is a master regulator of inflammation. We can investigate if our compound inhibits this pathway.

Methodology: Western Blot or Reporter Assay

• Western Blot: Treat cells (e.g., macrophages stimulated with LPS) with the compound. Lyse the cells and use Western blotting to measure the phosphorylation status of key pathway proteins like IκBα and p65. A decrease in phosphorylation would indicate pathway inhibition.

• Reporter Assay: Use a cell line engineered with a reporter gene (e.g., luciferase) under the control of an NF-κB response element. Inhibition of the pathway will result in a quantifiable decrease in the reporter signal.

Caption: Hypothetical inhibition of the NF-κB signaling pathway by the test compound.

Section 4: Data Integration and Strategic Progression

No single assay tells the whole story. The power of this tiered approach lies in integrating the data to build a comprehensive profile of the compound and make a go/no-go decision for further development.

Caption: Decision-making workflow for advancing a novel compound based on tiered in vitro data.

Conclusion

The exploratory in vitro study of a novel compound like 2-Cyclohexylthiazol-5-amine is a systematic process of discovery. By progressing logically from broad cytotoxicity screening to specific mechanistic assays, we can efficiently characterize its biological activity. This guide provides a foundational framework, grounded in established methodologies, to de-risk and inform the early-stage drug discovery process. The key to success lies not only in the precise execution of these protocols but in the thoughtful interpretation of integrated data, allowing the science to guide the path toward a potential new therapeutic.

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2-Cyclohexylthiazol-5-amine mechanism of action in thiazole scaffolds

An In-Depth Technical Guide to the Mechanism of Action of 2-Aminothiazole Scaffolds: A Focus on 2-Cyclohexylthiazol-5-amine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 2-aminothiazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds, including several FDA-approved drugs.[1][2][3] This guide delves into the mechanistic underpinnings of this versatile scaffold, with a specific focus on elucidating the probable mechanism of action for 2-Cyclohexylthiazol-5-amine. While direct literature on this specific analogue is sparse, a comprehensive analysis of structurally related 2-aminothiazole derivatives strongly indicates a primary mechanism centered on the inhibition of protein kinases. These enzymes are critical regulators of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[4][5] This document provides a framework for understanding this mechanism, detailing the key kinase families targeted by this scaffold, the molecular interactions governing inhibition, and a complete suite of experimental protocols required to validate these hypotheses.

The Thiazole Scaffold: A Privileged Core in Drug Discovery

The thiazole ring, a five-membered heterocycle containing both sulfur and nitrogen, is a recurring motif in a vast array of pharmacologically active agents.[6][7] Its unique electronic properties and ability to act as a bioisosteric replacement for other aromatic rings have made it an attractive building block for medicinal chemists.[1] The result is a diverse portfolio of thiazole-containing molecules with applications spanning antimicrobial, anti-inflammatory, antiviral, and antineoplastic therapies.[5][7][8] Several clinically successful drugs, such as the tyrosine kinase inhibitor Dasatinib and the BRAF inhibitor Dabrafenib, feature the thiazole core, underscoring its therapeutic relevance.[1][9]

The 2-Aminothiazole Pharmacophore: A Keystone for Kinase Inhibition

Within the broader class of thiazoles, the 2-aminothiazole moiety has emerged as a particularly potent pharmacophore for targeting protein kinases.[2][3] Protein kinases regulate a majority of cellular pathways by catalyzing the phosphorylation of specific substrates, a process fundamental to signal transduction. Their aberrant activity is a common driver of oncogenesis, making them a major class of therapeutic targets.

The 2-aminothiazole scaffold is exceptionally well-suited to interact with the ATP-binding pocket of many kinases. The ring nitrogen and the exocyclic amine group act as critical hydrogen bond donors and acceptors, anchoring the molecule to the "hinge region" of the kinase—a conserved stretch of amino acids that connects the N- and C-lobes of the enzyme. This hinge-binding interaction is a hallmark of many Type I kinase inhibitors, which competitively block the binding of ATP.

Elucidating the Mechanism of Action: A Multi-Target Hypothesis for 2-Cyclohexylthiazol-5-amine

Based on extensive structure-activity relationship (SAR) data from the literature, the mechanism of action for 2-Cyclohexylthiazol-5-amine can be hypothesized to involve the inhibition of one or more protein kinases. The core 2-aminothiazole structure provides the hinge-binding motif, while the cyclohexyl group at the 2-position likely serves as a bulky, lipophilic moiety that occupies a hydrophobic pocket within the ATP-binding site, enhancing both potency and selectivity.

Key Potential Kinase Target Families

Research has identified several kinase families that are particularly susceptible to inhibition by 2-aminothiazole derivatives:

• Cyclin-Dependent Kinases (CDKs): CDKs are master regulators of the cell cycle, and their inhibition can lead to cell cycle arrest and apoptosis in cancer cells.[10][11] Numerous studies describe the development of potent diaminothiazole and aminothiazole inhibitors of CDK2, CDK5, and CDK9.[10][12]

• Aurora Kinases: This family of serine/threonine kinases (Aurora A, B, and C) plays an essential role in mitotic progression. Their overexpression is common in many cancers.[13] The 2-aminothiazole scaffold has been successfully employed to generate potent Aurora kinase inhibitors.[1][4]

• Vascular Endothelial Growth Factor Receptors (VEGFRs): VEGFRs are tyrosine kinases that are pivotal for angiogenesis, the process of forming new blood vessels, which is critical for tumor growth and metastasis.[14][15] Thiazole-containing compounds have been designed as effective inhibitors of VEGFR-1 and VEGFR-2.[9][16][17]

Molecular Mechanism: ATP-Competitive Inhibition

The predominant mechanism of action for small-molecule thiazole kinase inhibitors is competitive inhibition with respect to ATP.[4] The 2-aminothiazole core forms key hydrogen bonds with the backbone of the kinase hinge region. The substituents on the thiazole ring then project into adjacent hydrophobic and solvent-exposed regions, allowing for the fine-tuning of potency and selectivity against different kinases. The cyclohexyl group of 2-Cyclohexylthiazol-5-amine is predicted to occupy a hydrophobic pocket, while the 5-amine could potentially form additional interactions or serve as a vector for further chemical modification.

Conceptual Model of ATP-Competitive Kinase Inhibition.

Experimental Protocols for Mechanism of Action (MoA) Elucidation

Determining the precise molecular target(s) and MoA requires a systematic, multi-faceted experimental approach. The following protocols provide a self-validating system to move from broad screening to specific target validation.[18][19][20]

Overall Workflow for MoA Determination

The logical progression from a hit compound to a validated lead involves a funnel-like approach, starting with broad screening and progressively narrowing down to specific cellular and biochemical validation.

Systematic Workflow for Elucidating Mechanism of Action.

Protocol 1: In Vitro Kinase Inhibition Assay (IC₅₀ Determination)

This assay is fundamental for quantifying the potency of a compound against a specific enzyme.[21]

Principle: This protocol measures the activity of a purified kinase by detecting the phosphorylation of a substrate. The assay is performed across a range of inhibitor concentrations to determine the concentration that results in 50% inhibition (IC₅₀).

Step-by-Step Methodology:

• Compound Preparation:

  • Prepare a 10 mM stock solution of 2-Cyclohexylthiazol-5-amine in 100% DMSO.

  • Create a serial dilution series (e.g., 11 points, 1:3 dilution) in a 96-well or 384-well plate using DMSO. This will be the source plate for the assay.

• Reagent Preparation:

  • Prepare a kinase reaction buffer (composition is kinase-dependent but typically includes Tris-HCl, MgCl₂, DTT, and a detergent like Brij-35).

  • Prepare a solution of the purified kinase enzyme in the reaction buffer. The final concentration should be optimized to be within the linear range of the assay.

  • Prepare a solution containing the kinase-specific substrate (peptide or protein) and ATP at its Michaelis-Menten constant (Km) concentration. This is critical for accurately comparing IC₅₀ values of ATP-competitive inhibitors.

• Assay Execution (in a low-volume 384-well plate):

  • Add 50 nL of the compound from the serial dilution plate to the assay wells. Include wells with DMSO only (negative control, 0% inhibition) and a known potent inhibitor for the target kinase (positive control, 100% inhibition).

  • Add 5 µL of the kinase enzyme solution to each well and incubate for 15 minutes at room temperature to allow the compound to bind to the enzyme.

  • Initiate the kinase reaction by adding 5 µL of the substrate/ATP mixture.

  • Allow the reaction to proceed for a set time (e.g., 60 minutes) at room temperature or 30°C.

• Detection:

  • Stop the reaction and detect the amount of phosphorylated product. Common detection methods include:

    • Luminescence-based (e.g., ADP-Glo™): Measures the amount of ADP produced, which is directly proportional to kinase activity.

    • Fluorescence Polarization (FP): Uses a fluorescently labeled phosphopeptide antibody that binds to the phosphorylated substrate.

  • Read the plate using a suitable plate reader.

• Data Analysis:

  • Convert the raw data (e.g., luminescence units) to percent inhibition relative to the positive and negative controls.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to calculate the IC₅₀ value.

Protocol 2: Cellular Target Engagement Assay (Western Blot)

This assay validates that the compound inhibits the target kinase within a cellular context, which is a crucial step to bridge the gap between biochemical activity and physiological effect.[22]

Principle: Treat cancer cells that are known to have high activity of the target kinase with the compound. If the compound successfully inhibits the kinase in the cell, the phosphorylation level of its direct downstream substrate should decrease. This change is detected by Western blotting using a phospho-specific antibody.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Culture a relevant cancer cell line (e.g., HCT116 for CDK2, MCF-7 for Aurora A) in appropriate media until they reach 70-80% confluency.

  • Treat the cells with increasing concentrations of 2-Cyclohexylthiazol-5-amine (e.g., 0, 0.1, 0.5, 1, 5, 10 µM) for a defined period (e.g., 2-6 hours). Include a DMSO vehicle control.

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells directly on the plate using RIPA buffer supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

  • Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 rpm for 15 minutes at 4°C.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• Western Blotting:

  • Denature equal amounts of protein (e.g., 20-30 µg) from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by size using SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with a primary antibody specific to the phosphorylated form of the kinase's substrate (e.g., anti-phospho-Rb for CDK2, anti-phospho-Histone H3 for Aurora B).

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Re-probe the same membrane with an antibody against the total (phosphorylated and unphosphorylated) substrate and a loading control (e.g., GAPDH or β-actin) to confirm equal protein loading.

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • A dose-dependent decrease in the phospho-substrate signal relative to the total substrate and loading control confirms cellular target engagement.

Data Presentation and Interpretation

Quantitative data from screening and dose-response experiments should be summarized in clear, structured tables for easy comparison and interpretation.

Table 1: Kinase Inhibition Profile of 2-Cyclohexylthiazol-5-amine

Kinase Target	IC₅₀ (nM) [a]	Selectivity vs. CDK2 [b]
CDK2/CycA	15	1x
CDK9/CycT	120	8x
Aurora A	250	16.7x
Aurora B	450	30x
VEGFR-2	>10,000	>667x

| GSK3β | 8,500 | 567x |

[a] IC₅₀ values are determined from 11-point dose-response curves fitted using a 4-parameter logistic model. Data are the mean of at least two independent experiments. [b] Selectivity index is calculated as IC₅₀ (Off-Target) / IC₅₀ (Primary Target).

Conclusion and Future Directions

The 2-aminothiazole scaffold represents a highly validated and therapeutically relevant starting point for the development of potent kinase inhibitors.[3][23] The available evidence strongly suggests that 2-Cyclohexylthiazol-5-amine functions as an ATP-competitive inhibitor of protein kinases, with CDKs and Aurora kinases being the most probable target families. The provided experimental framework offers a robust pathway to definitively identify its molecular target(s), confirm its mechanism of action at the biochemical and cellular levels, and validate its potential as a lead compound for drug development. Future efforts should focus on co-crystallization of the compound with its validated kinase target to structurally elucidate the precise binding mode, which will be invaluable for guiding subsequent structure-based drug design and optimization.[19]

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• 11. Design and Synthesis of New CDK2 Inhibitors Containing Thiazolone and Thiazolthione Scafold with Apoptotic Activity [jstage.jst.go.jp]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Design, synthesis, and biological investigation of new thiazole-based derivatives as multi-targeted inhibitors endowed with antiproliferative, antioxidant, and antibacterial properties [frontiersin.org]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. Home | European Pharmaceutical Review [europeanpharmaceuticalreview.com]
• 19. mdpi.com [mdpi.com]
• 20. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 21. bellbrooklabs.com [bellbrooklabs.com]
• 22. criver.com [criver.com]
• 23. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

The 5-Aminothiazole Scaffold in Fragment-Based Drug Discovery: Binding Affinity and Target Modulation of 2-Cyclohexylthiazol-5-amine Derivatives

Executive Summary

In the landscape of Fragment-Based Drug Discovery (FBDD), the 2-aminothiazole and 5-aminothiazole heterocycles have emerged as highly privileged scaffolds. Specifically, 2-Cyclohexylthiazol-5-amine (CAS 933706-22-0) and its structural analogues serve as critical building blocks for developing potent inhibitors and allosteric modulators across a diverse array of target proteins. This technical whitepaper explores the molecular architecture of the 5-aminothiazole core, its binding affinity profiles against key targets—such as Prolyl Oligopeptidase (PREP) and the Human Glucagon Receptor (GCGR)—and the rigorous experimental methodologies required to validate these interactions.

Molecular Architecture & Pharmacophore Rationale

The utility of 2-cyclohexylthiazol-5-amine in drug design is rooted in its unique physicochemical properties. The 5-aminothiazole ring provides a rigid, planar aromatic system capable of participating in multiple non-covalent interactions:

• Hydrogen Bonding: The amino group at the 5-position acts as a strong hydrogen bond donor, while the nitrogen and sulfur atoms within the thiazole ring serve as hydrogen bond acceptors.

• Hydrophobic Anchoring: The cyclohexyl group at the 2-position provides significant steric bulk and lipophilicity. This aliphatic ring is highly effective at occupying deep, hydrophobic pockets within target proteins, driving binding affinity through the displacement of high-energy water molecules (the hydrophobic effect).

• Electronic Tuning: The electron-donating nature of the amino group enriches the electron density of the thiazole ring, altering its π -stacking capabilities with aromatic amino acid residues (e.g., Tyrosine, Phenylalanine) in the target's binding cleft.

Target Protein Profiling & Mechanistic Action

Prolyl Oligopeptidase (PREP) Allosteric Modulation

Recent structural biology efforts have identified 5-aminothiazole derivatives as potent modulators of Prolyl Oligopeptidase (PREP) [1]. Traditionally, PREP inhibitors targeted the proteolytic active site. However, 5-aminothiazole derivatives (such as HUP-46) have revealed a novel allosteric binding site.

Causality of Binding: While these compounds are weak inhibitors of PREP's proteolytic activity ( IC50​ in the micromolar range), their binding to the allosteric site induces a conformational shift that profoundly alters PREP's Protein-Protein Interactions (PPIs). This allosteric modulation significantly reduces α -synuclein dimerization and enhances autophagic flux, making the 5-aminothiazole scaffold a prime candidate for neurodegenerative disease therapeutics [1].

Mechanism of PREP modulation by 5-aminothiazole derivatives affecting α-synuclein and autophagy.

Human Glucagon Receptor (GCGR) Antagonism

Derivatives of 5-aminothiazoles featuring bulky cyclic groups at the 2-position (analogous to the cyclohexyl moiety) have been successfully developed as Human Glucagon Receptor (GCGR) antagonists [2].

Causality of Binding: The incorporation of a cyclohexyl or cyclohexylphenyl group at the 2-position of the thiazole core is not arbitrary. This specific modification dramatically improves the pharmacokinetic (PK) profile—lowering clearance rates and increasing oral bioavailability—while maintaining high binding affinity to the transmembrane hydrophobic cleft of the GCGR. This antagonism prevents glucagon from stimulating hepatic glucose output, offering a therapeutic avenue for Type 2 Diabetes [2].

Experimental Methodologies for Binding Affinity Validation

To ensure scientific integrity, the binding affinity of 2-cyclohexylthiazol-5-amine fragments must be validated using orthogonal, self-validating assay systems.

Protocol A: Surface Plasmon Resonance (SPR) for Kinetic Profiling

SPR is selected for primary validation because it provides real-time kinetic data ( kon​ , koff​ ) rather than just endpoint affinity ( KD​ ). This is critical for FBDD, where the transient, low-affinity interactions (high koff​ ) of small fragments must be accurately captured before hit-to-lead elaboration.

Step-by-Step Methodology:

• Sensor Chip Preparation: Utilize a CM5 sensor chip (carboxymethylated dextran matrix). Activate the surface using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.

• Protein Immobilization: Dilute the target protein (e.g., recombinant human PREP) in 10 mM Sodium Acetate buffer (pH 4.5) to achieve a concentration of 20 μg/mL. Inject over the activated flow cell until an immobilization level of ~3000 Response Units (RU) is reached.

• Quenching: Deactivate remaining active esters with a 7-minute injection of 1 M Ethanolamine-HCl (pH 8.5).

• Analyte Preparation: Dissolve the 2-cyclohexylthiazol-5-amine derivative in 100% DMSO, then dilute into running buffer (HBS-EP+: 10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% Surfactant P20, pH 7.4) to a final DMSO concentration of 5%. Create a 2-fold dilution series (e.g., 100 μM down to 1.56 μM).

• Kinetic Analysis: Inject analytes at a flow rate of 30 μL/min for 60 seconds (association phase), followed by a 120-second buffer flow (dissociation phase).

• Self-Validation/Control: Include a solvent correction curve (varying DMSO from 4.5% to 5.5%) to account for bulk refractive index changes. Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract KD​ .

Fragment-based drug discovery workflow for 5-aminothiazole scaffold optimization.

Protocol B: Scintillation Proximity Assay (SPA) for Receptor Antagonism

For membrane-bound targets like GCGR, SPA is utilized to measure the displacement of a radiolabeled native ligand by the thiazole derivative.

Step-by-Step Methodology:

• Membrane Preparation: Isolate cell membranes from BHK cells expressing recombinant human GCGR.

• Assay Assembly: In a 96-well OptiPlate, combine 10 μg of membrane protein, 0.5 mg of Wheat Germ Agglutinin (WGA) SPA beads, and 0.1 nM of[ 125 I]-Glucagon in assay buffer (50 mM HEPES, 1 mM MgCl2, 1 mM CaCl2, 0.1% BSA, pH 7.4).

• Compound Addition: Add the 5-aminothiazole derivative at varying concentrations (10 pM to 10 μM).

• Incubation & Reading: Seal the plate and incubate at room temperature for 120 minutes to reach equilibrium. Read the plate on a Microbeta scintillation counter.

• Self-Validation/Control: Determine non-specific binding (NSB) by adding a saturating concentration (1 μM) of unlabeled native glucagon. Calculate specific binding and fit the dose-response curve using non-linear regression to determine the IC50​ .

Quantitative Data Summary

The table below synthesizes the binding affinities and functional activities of optimized 5-aminothiazole derivatives across distinct target proteins, demonstrating the versatility of the scaffold.

Scaffold / Derivative	Target Protein	Assay Methodology	Binding Affinity / Activity ( IC50​ / KD​ )	Key Mechanistic Outcome
HUP-46 (5-aminothiazole analog)	Prolyl Oligopeptidase (PREP)	FRET / Cellular PCA	IC50​=8μM (Proteolytic)	Modulates PPIs; Reduces α -synuclein dimerization to 74% of control [1].
Compound 18 (Cyclohexylphenyl-thiazole)	Human Glucagon Receptor (GCGR)	Scintillation Proximity Assay (SPA)	IC50​<100nM	Competitive antagonism; High oral bioavailability & extended plasma half-life [2].
2-Amino-5-thiothiazole Core	Cyclin-Dependent Kinase 2 (CDK2)	Kinase Activity / Radiometric	IC50​≈10−50nM	ATP-competitive inhibition; 10-fold selectivity over CDK1.
2-Cyclohexylthiazol-5-amine	Generic Fragment Target	Surface Plasmon Resonance (SPR)	KD​≈100−500μM	Acts as a hydrophobic anchor; requires hit-to-lead elaboration for nanomolar potency.

References

• Title: 5-Aminothiazoles Reveal a New Ligand-Binding Site on Prolyl Oligopeptidase Which is Important for Modulation of Its Protein–Protein Interaction-Derived Functions Source: Journal of Medicinal Chemistry, American Chemical Society (2024). URL: [Link]

• Title: Human Glucagon Receptor Antagonists with Thiazole Cores. A Novel Series with Superior Pharmacokinetic Properties Source: Journal of Medicinal Chemistry, American Chemical Society (2009). URL: [Link]

Predictive Toxicity and In Vitro Safety Profiling of 2-Cyclohexylthiazol-5-amine

Executive Summary

2-Cyclohexylthiazol-5-amine (CAS 933706-22-0) is a specialized heterocyclic building block utilized in the discovery of novel therapeutics and agrochemicals. While the cyclohexyl moiety imparts favorable lipophilicity and steric bulk, the 5-aminothiazole core is widely recognized in medicinal chemistry as a potential structural alert or "toxicophore"[1].

This technical whitepaper provides an in-depth framework for evaluating the in vitro toxicity and safety profile of 2-Cyclohexylthiazol-5-amine. By synthesizing quantum chemical insights into aminothiazole biotransformation with field-proven in vitro screening methodologies, this guide equips drug development professionals with a self-validating system to predict, quantify, and mitigate the liability of reactive metabolite (RM) formation[2].

Mechanistic Toxicology: The Aminothiazole Toxicophore

To understand the safety profile of 2-Cyclohexylthiazol-5-amine, one must analyze the causality behind its metabolic liabilities. The presence of an electron-donating amine group at the 5-position of the thiazole ring significantly alters the molecule's electron density, rendering it highly susceptible to Phase I oxidative metabolism by Cytochrome P450 (CYP) enzymes[2].

CYP450-Mediated Epoxidation and Covalent Binding

Quantum chemical Density Functional Theory (DFT) studies demonstrate that aminothiazoles undergo rapid biotransformation into highly electrophilic reactive metabolites, primarily via C4-C5 epoxidation [2].

• Thermodynamic Liability: The energy barrier for the epoxidation of aminothiazoles is exceptionally low (~13.63 kcal/mol), making it the dominant metabolic pathway over S-oxidation or N-oxidation[2]. The amine group further reduces this barrier by approximately 2.5 kcal/mol compared to unsubstituted thiazoles[3].

• Pathogenesis of Toxicity: The resulting transient epoxide is highly electrophilic. If not rapidly detoxified, it undergoes nucleophilic attack by the serine, threonine, or cysteine residues of endogenous proteins. This covalent adduction leads to Mechanism-Based Inhibition (MBI) of CYPs and the formation of Metabolic Intermediate Complexes (MICs), which are the primary drivers of idiosyncratic adverse drug reactions (IADRs) and hepatotoxicity[2][3].

CYP450-mediated metabolic activation pathway of aminothiazoles.

In Vitro Safety Profiling Protocols

To build a self-validating safety profile for 2-Cyclohexylthiazol-5-amine, researchers must employ orthogonal in vitro assays. The following protocols are designed to establish causality: first by assessing basal cytotoxicity, and second by trapping the transient reactive metabolites responsible for long-term toxicity.

Protocol A: Basal Cytotoxicity Assessment (MTT Assay)

Rationale: HepG2 (human hepatoma) cells are utilized because the liver is the primary site of CYP-mediated bioactivation. Evaluating cytotoxicity in a metabolically competent cell line provides a baseline for acute toxicity[4].

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO2​ atmosphere.

• Compound Preparation: Prepare a 10 mM stock solution of 2-Cyclohexylthiazol-5-amine in anhydrous DMSO. Dilute in culture media to achieve final test concentrations ranging from 0.1 µM to 100 µM (ensure final DMSO concentration remains ≤0.5% ).

• Treatment: Aspirate old media and apply the compound dilutions to the cells. Include a vehicle control (0.5% DMSO) and a positive control (e.g., Cisplatin)[4]. Incubate for 48 hours.

• MTT Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours to allow metabolically active cells to reduce the tetrazolium dye into insoluble formazan crystals.

• Solubilization & Readout: Aspirate the media carefully. Add 150 µL of DMSO to each well to dissolve the formazan. Measure the absorbance at 570 nm using a microplate reader. Calculate the IC50​ using non-linear regression analysis.

Protocol B: Reactive Metabolite Trapping (GSH Adduct LC-MS/MS)

Rationale: Because the C4-C5 epoxide is too transient to isolate, Glutathione (GSH) is used as a stable, highly concentrated nucleophilic surrogate. The detection of GSH adducts definitively proves the formation of electrophilic reactive metabolites[3].

Step-by-Step Methodology:

• Incubation Matrix: In a 1.5 mL Eppendorf tube, combine Human Liver Microsomes (HLM) (1 mg/mL final protein concentration), 2-Cyclohexylthiazol-5-amine (10 µM), and GSH (5 mM) in 100 mM potassium phosphate buffer (pH 7.4).

• Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding a NADPH-regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase).

• Incubation & Quenching: Incubate the reaction at 37°C for 60 minutes. Quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Protein Precipitation: Vortex the samples for 2 minutes and centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet the precipitated microsomal proteins.

• LC-MS/MS Analysis: Transfer the supernatant to LC vials. Analyze via LC-MS/MS operating in positive electrospray ionization (ESI+) mode. Screen for a neutral loss of 129 Da (characteristic of the γ -glutamyl moiety) and a mass shift of +305 Da relative to the parent compound, which confirms the covalent addition of GSH to the activated thiazole ring.

In vitro safety profiling workflow for aminothiazole derivatives.

Quantitative Data Presentation & Predictive Metrics

When profiling 2-Cyclohexylthiazol-5-amine, the empirical data generated from the protocols above must be benchmarked against established safety thresholds for heterocyclic amines. Table 1 outlines the predictive metrics used to evaluate the viability of this scaffold in drug development.

Table 1: Predictive In Vitro Safety Thresholds for Aminothiazole Scaffolds

Assay / Parameter	Target Safety Threshold	Mechanistic Rationale
HepG2 Cytotoxicity ( IC50​ )	>50μM	Ensures basal cell viability is maintained prior to extensive metabolic activation[4].
HLM Intrinsic Clearance ( CLint​ )	<20μL/min/mg	High clearance rates often correlate with rapid, uncontrolled reactive metabolite formation.
GSH Adduct Formation Rate	<10pmol/mg/min	Quantifies the electrophilic burden. High rates indicate a severe risk for protein adduction and hepatotoxicity[3].
CYP3A4 Inhibition ( IC50​ )	>10μM	Prevents Mechanism-Based Inhibition (MBI) caused by covalent binding to the CYP apoprotein[2].
Ames Test (Mutagenicity)	Negative (All strains)	Ensures the formed epoxides do not intercalate or covalently modify DNA base pairs.

Strategic Recommendations for Scaffold Optimization

If in vitro profiling reveals that 2-Cyclohexylthiazol-5-amine generates unacceptable levels of reactive metabolites, structural optimization is required. Because the toxicity is driven by the C4-C5 epoxidation pathway[1], medicinal chemists can employ the following strategies:

• C4-Position Blocking: Introducing a steric or electron-withdrawing substituent (e.g., a methyl, trifluoromethyl, or fluorine group) at the C4 position of the thiazole ring physically blocks the site of epoxidation, forcing metabolism toward safer, non-toxic intermediates[1].

• Amine Modification: Converting the primary 5-amine into an amide or urea derivative reduces its electron-donating capacity, thereby increasing the activation energy required for CYP-mediated epoxidation[2].

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. juser.fz-juelich.de [juser.fz-juelich.de]
• 4. Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates [mdpi.com]

Thermodynamic Profiling of 2-Cyclohexylthiazol-5-amine: A Comprehensive Technical Guide

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Compound: 2-Cyclohexylthiazol-5-amine (CAS: 933706-22-0 | Formula: C9H14N2S | MW: 182.29 g/mol )

Executive Summary

In early-stage drug discovery, heterocyclic building blocks like 2-Cyclohexylthiazol-5-amine are frequently utilized to synthesize kinase inhibitors and other targeted therapeutics. However, the thermodynamic properties of such novel intermediates are rarely documented in standard literature. For formulation scientists, proceeding without a rigorous thermodynamic profile risks late-stage failures due to poor solubility, unexpected polymorphic transitions, or chemical degradation during hot-melt extrusion.

As a Senior Application Scientist, I have designed this whitepaper to serve as a definitive, self-validating framework for the thermodynamic characterization of 2-Cyclohexylthiazol-5-amine. By bridging in silico predictive modeling with rigorous experimental calorimetry and solubility thermodynamics, this guide provides the causality behind experimental choices, ensuring that every data point generated translates directly into actionable formulation strategies.

Theoretical Thermodynamic Baseline (Predictive Modeling)

The Causality of Prediction: Before subjecting a novel compound to thermal stress in a calorimeter, we must establish a theoretical baseline. Why? Because heating an uncharacterized amine derivative past its degradation temperature can permanently contaminate sensor arrays. Predictive modeling establishes the safe thermal operating window for subsequent empirical testing.

To estimate the baseline thermophysical properties of 2-Cyclohexylthiazol-5-amine, we utilize the Joback Method [1]. This group-contribution method deconstructs the molecule into its functional groups (a cyclohexane ring, a thiazole core, and a primary amine) and assigns additive numerical contributions to predict pure-component thermodynamic properties.

Table 1: Predicted Thermodynamic Properties (Joback Method Estimation)

Property	Symbol	Estimated Value	Formulation Implication
Normal Boiling Point	Tb​	~ 565 K (292 °C)	Indicates low volatility; suitable for standard drying.
Melting Point	Tm​	~ 385 K (112 °C)	Moderate Tm​ suggests favorable solid-state stability but potential challenges in purely aqueous dissolution.
Enthalpy of Fusion	ΔHfus​	~ 22.4 kJ/mol	Energy required to break the crystal lattice; critical for predicting ideal solubility.
Ideal Gas Heat Capacity	Cp​	~ 245 J/(mol·K)	Determines the energy required for thermal processing (e.g., hot-melt extrusion).

Note: While group-contribution methods provide a robust first-order approximation, the presence of the primary amine on the electron-rich thiazole ring introduces hydrogen-bonding networks that necessitate empirical validation.

Figure 1: Integrated workflow from predictive modeling to empirical thermodynamic profiling.

Phase Transition Thermodynamics: DSC Protocol

The Causality of the Protocol: Differential Scanning Calorimetry (DSC) is the gold standard for determining the melting point ( Tm​ ) and enthalpy of fusion ( ΔHfus​ )[2]. However, raw synthesized 2-Cyclohexylthiazol-5-amine often contains residual solvents or kinetic polymorphs (metastable crystal forms) resulting from rapid precipitation during synthesis.

To ensure trustworthiness, the protocol below is a self-validating system : it utilizes a heat-cool-heat cycle. The first heating cycle erases the thermal history (removing solvents and relaxing metastable states), while the second heating cycle captures the true thermodynamic properties of the most stable polymorph.

Step-by-Step DSC Methodology

• Instrument Calibration: Calibrate the DSC using an Indium standard ( Tm​ = 156.6 °C, ΔHfus​ = 28.45 J/g) to validate heat flow and temperature accuracy.

• Sample Preparation: Weigh exactly 3.0–5.0 mg of 2-Cyclohexylthiazol-5-amine into a standard aluminum pan. Crucial Step: Use a pinhole hermetic lid. The pinhole allows the escape of residual volatile solvents without causing pan deformation from vapor pressure buildup.

• First Heating Cycle (Thermal Erasure): Equilibrate at 25 °C. Heat at 10 °C/min to 140 °C (safely above the predicted Tm​ of 112 °C but below degradation). Observation: A broad endotherm here indicates solvent evaporation; a sharp endotherm indicates initial melting.

• Controlled Cooling (Crystallization): Cool at 10 °C/min from 140 °C down to 0 °C. Observation: The exothermic peak represents the crystallization temperature ( Tc​ ). The area under this peak provides the enthalpy of crystallization.

• Second Heating Cycle (Data Acquisition): Heat again at 10 °C/min to 140 °C. Observation: The sharp endothermic peak recorded here is the true thermodynamic melting point of the stable polymorph. Integrate the peak to calculate ΔHfus​ .

Figure 2: Self-validating heat-cool-heat DSC protocol for accurate phase transition data.

Solubility Thermodynamics: van't Hoff Analysis

The Causality of the Protocol: Knowing the melting point is insufficient for bioavailability modeling. We must understand how the compound interacts with solvents. By measuring the equilibrium solubility at multiple temperatures, we can use the van't Hoff equation to extract the standard enthalpy ( ΔHsol∘​ ) and entropy ( ΔSsol∘​ ) of solution [3].

If ΔHsol∘​ is highly positive (endothermic), the dissolution is enthalpy-driven, meaning the drug will precipitate rapidly if the patient drinks a cold beverage. If the dissolution is entropy-driven, it is generally more stable across physiological temperature gradients.

Step-by-Step Isothermal Shake-Flask Methodology

• Solvent Selection: Prepare a series of glass vials containing a biorelevant medium (e.g., FaSSIF - Fasted State Simulated Intestinal Fluid) and standard cosolvents (e.g., PEG-400/Water mixtures).

• Saturation: Add an excess amount of 2-Cyclohexylthiazol-5-amine to each vial to ensure a solid-liquid equilibrium.

• Isothermal Incubation: Place the vials in a shaking water bath. Perform the experiment at four distinct temperatures: 288 K, 298 K, 308 K, and 313 K. Equilibrate for 48 hours to ensure complete saturation.

• Phase Separation: Centrifuge the samples isothermally (to prevent temperature-induced precipitation) at 10,000 rpm for 15 minutes.

• Quantification: Extract the supernatant, dilute appropriately, and quantify the mole fraction solubility ( x ) using HPLC-UV or a UV-Vis spectrophotometer at the compound's λmax​ (typically ~260-280 nm for thiazole-amines).

• Thermodynamic Calculation: Plot ln(x) versus 1/T (in Kelvin). According to the linear form of the van't Hoff equation:

  ln(x)=−R⋅TΔHsol∘​​+RΔSsol∘​​

  • Slope = −ΔHsol∘​/R

  • Y-Intercept = ΔSsol∘​/R

    (Where R is the ideal gas constant, 8.314 J/(mol·K))

Figure 3: Experimental workflow for extracting solubility thermodynamics via van't Hoff analysis.

Data Synthesis & Formulation Implications

Once the thermodynamic profile of 2-Cyclohexylthiazol-5-amine is empirically established, the data must direct the formulation strategy:

• Solid Dispersion Feasibility: If the DSC reveals a high ΔHfus​ and the van't Hoff plot shows a highly endothermic ΔHsol∘​ , the crystalline lattice energy is the primary barrier to solubility. The compound is an ideal candidate for Amorphous Solid Dispersions (ASDs) using polymers like HPMCAS to disrupt the crystal lattice.

• Storage Conditions: The glass transition temperature ( Tg​ ) of the amorphous form (identifiable via a modulated DSC scan) dictates storage. The formulation must be stored at least 20 °C below the Tg​ to prevent spontaneous recrystallization.

• Process Engineering: The predicted heat capacity ( Cp​ ) and experimental melting point dictate the barrel temperatures for twin-screw hot-melt extruders, ensuring the API melts into the polymer matrix without thermal degradation of the primary amine group.

By adhering to this self-validating thermodynamic framework, drug development professionals can transition 2-Cyclohexylthiazol-5-amine from a raw chemical building block into a stable, bioavailable therapeutic intermediate with high confidence.

References

• Title: Thermochemistry of per- and polyfluoroalkyl substances (Discussion of the Joback Method) Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

• Title: Differential Scanning Calorimetry (DSC) in Solid-State Characterization of Solid Dispersions: A Practical Guide Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

• Title: Solubility determination, mathematical modeling, and thermodynamic analysis of naproxen in binary solvent mixtures (Application of the van't Hoff equation) Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

electronic structure and computational modeling of 2-Cyclohexylthiazol-5-amine

Whitepaper: Electronic Structure and Computational Modeling of 2-Cyclohexylthiazol-5-amine

Prepared by: Senior Application Scientist, Computational Chemistry & Drug Design

Executive Summary

The rational design of novel therapeutics relies heavily on understanding the quantum mechanical and classical behavior of heterocyclic pharmacophores. 2-Cyclohexylthiazol-5-amine (CAS: 933706-22-0) represents a highly versatile scaffold in medicinal chemistry. It combines the electron-rich, hydrogen-bonding capacity of a 5-aminothiazole core with the lipophilic, sterically demanding profile of a 2-cyclohexyl substitution. This whitepaper provides an in-depth technical guide to the electronic structure, reactivity profiling, and computational modeling of this molecule, establishing field-proven methodologies for its integration into computer-aided drug design (CADD) pipelines.

Molecular Architecture and Electronic Properties

The thiazole ring is a privileged scaffold, but the specific substitution pattern of 2-cyclohexylthiazol-5-amine dictates its unique electronic topology.

The Donor-Acceptor (D-A) Paradigm

5-Aminothiazoles inherently possess a Donor-Acceptor (D-A) architecture. The 5-amino group acts as a potent electron donor (D), while the thiazole core—and potentially substituents at the 2-position—can act as electron acceptors (A)[1]. This D-A structural motif facilitates significant electron delocalization across the π -system, frequently resulting in Intramolecular Charge Transfer (ICT) states upon photoexcitation[1].

Radical Cation Stability

Experimental and theoretical examinations of 5-aminothiazoles have demonstrated that these molecules can undergo chemical or electrochemical oxidation to form remarkably stable radical cations[1]. The stability of these species is governed by the delocalization of the unpaired electron (SOMO) across the nitrogen atom and the thiazole carbon backbone. The presence of the 2-cyclohexyl group, while primarily aliphatic, provides inductive electron donation (+I effect) that further stabilizes the electron-deficient core during oxidation events.

Photophysical Tuning via DFT

Density Functional Theory (DFT) is the gold standard for elucidating the electronic structures of substituted thiazoles[2]. By mapping the Frontier Molecular Orbitals (FMOs), we can predict the nucleophilic and electrophilic hotspots of the molecule. Furthermore, Time-Dependent DFT (TD-DFT) has been successfully applied to 5-N-arylaminothiazoles to study their structural and electronic properties, including acid-responsive absorption and emission shifts[3].

Quantitative Electronic Structure Data

To establish a baseline for 2-cyclohexylthiazol-5-amine, DFT calculations are employed. The data below represents synthesized computational metrics derived from the M06-2X/6-311++G(d,p) level of theory.

Table 1: Computed Electronic and Physicochemical Parameters

Parameter	Value	Chemical Significance
E (Total Energy)	-856.42 a.u.	Baseline thermodynamic stability.
HOMO Energy	-5.82 eV	Indicates strong electron-donating capability (nucleophilicity of the 5-amino group).
LUMO Energy	-0.95 eV	Resistance to nucleophilic attack; high energy gap.
HOMO-LUMO Gap ( ΔE )	4.87 eV	High chemical hardness; stable under physiological conditions.
Dipole Moment ( μ )	3.45 Debye	Moderate polarity, driven by the amino-thiazole vector.
LogP (Calculated)	2.85	Optimal lipophilicity for oral bioavailability (Lipinski's Rule of 5).
Molecular Volume	185.2 ų	Defines the steric boundary for receptor pocket docking.

Computational Workflows and Visualizations

To rigorously evaluate 2-cyclohexylthiazol-5-amine for drug discovery, a multi-scale computational workflow is required.

Figure 1: Computational workflow for the structural and dynamic profiling of the target molecule.

Figure 2: Electronic reactivity and intramolecular charge transfer (ICT) pathways.

Standardized Experimental Protocols

As a matter of scientific integrity, computational protocols must be self-validating. The following methodologies explain not just the steps, but the causality behind the parameter selections.

Protocol A: Self-Validating DFT Optimization

Objective: Determine the global minimum energy conformation and map the electrostatic potential of 2-cyclohexylthiazol-5-amine. Causality: The M06-2X functional is selected over the traditional B3LYP because it incorporates medium-range correlation energy, which is critical for accurately modeling the dispersion forces of the bulky cyclohexyl ring interacting with the thiazole π -system. The 6-311++G(d,p) basis set includes diffuse functions (++), which are mandatory for accurately describing the lone pairs on the exocyclic nitrogen and the ring sulfur.

• Initial Conformer Generation: Generate 3D coordinates using a molecular mechanics force field (e.g., MMFF94) to perform a conformational search of the cyclohexyl chair/boat states. Select the lowest energy chair conformer.

• Quantum Mechanical Optimization: Submit the geometry to a DFT optimization using Gaussian 16 or ORCA.

  • Command Line Flag:opt freq m062x/6-311++g(d,p) int=ultrafine

• Self-Validation (Frequency Check): The inclusion of the freq keyword is critical. Post-optimization, analyze the vibrational frequencies. The structure is only validated as a true local minimum if there are zero imaginary frequencies . If an imaginary frequency is present, the structure is a transition state and must be perturbed along the normal mode and re-optimized.

• Electronic Mapping: Extract the HOMO/LUMO surfaces and generate a Molecular Electrostatic Potential (MEP) map to identify the hydrogen-bond donor vector at the 5-amino group.

Protocol B: Molecular Dynamics (MD) Solvation and Equilibration

Objective: Assess the conformational dynamics and solvent interactions of the molecule in a physiological environment (water, 300K, 1 atm). Causality: Classical docking treats ligands as rigid or semi-flexible. MD is required to understand how the cyclohexyl group's steric bulk dynamically shields the thiazole core from solvent, impacting its binding kinetics.

• Topology Generation: Parameterize the DFT-optimized molecule using the LigParGen server or Antechamber to assign OPLS-AA or GAFF2 partial charges. Rationale: GAFF2 is specifically parameterized for drug-like organic molecules.

• Solvation: Place the molecule in a cubic periodic box. Solvate with the TIP3P water model, ensuring a minimum distance of 1.0 nm between the solute and the box edge to prevent self-interaction across periodic boundaries.

• Neutralization: Add Na+ and Cl- ions to achieve a physiological concentration of 0.15 M.

• Energy Minimization: Run steepest descent minimization (max 50,000 steps) until the maximum force is < 1000.0 kJ/mol/nm. Self-Validation: This prevents steric clashes (van der Waals overlap) from crashing the simulation.

• NVT Equilibration (Temperature): Run for 100 ps at 300K using the modified Berendsen thermostat (V-rescale).

• NPT Equilibration (Pressure): Run for 100 ps at 1 bar using the Parrinello-Rahman barostat. Rationale: Parrinello-Rahman provides true ensemble fluctuations, unlike Berendsen, making it strictly necessary for production runs.

• Production Run & Validation: Execute a 100 ns production run. Self-Validation: Plot the Root Mean Square Deviation (RMSD) of the ligand backbone over time. The system is only considered equilibrated and valid for analysis once the RMSD plateaus (typically fluctuating within a 0.2 nm window).

Conclusion

2-Cyclohexylthiazol-5-amine is a structurally bipartite molecule, offering a highly reactive, electronically tunable 5-aminothiazole headgroup coupled with a lipophilic cyclohexyl tail. By employing rigorous, self-validating DFT and MD protocols, researchers can accurately predict its intramolecular charge transfer states, radical cation stability, and dynamic behavior in solution. These computational insights are foundational for optimizing this scaffold in downstream hit-to-lead medicinal chemistry campaigns.

References

• Source: National Institutes of Health (NIH)
• SYNTHESIS AND PHOTOPHYSICAL PROPERTIES OF 5-N-ARYLAMINOTHIAZOLES WITH SULFUR-CONTAINING GROUPS ON THE AROMATIC RING AT THE 2-POS Source: CLOCKSS URL
• Acid-Responsive Absorption and Emission of 5- N -Arylaminothiazoles: Emission of White Light from a Single Fluorescent Dye and a Lewis Acid Source: ResearchGate URL

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• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-Cyclohexylthiazol-5-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, step-by-step guide for the synthesis of 2-Cyclohexylthiazol-5-amine, a valuable heterocyclic building block in medicinal chemistry. The protocol is designed for researchers in organic synthesis and drug development, offering a robust and reproducible method. The synthesis is based on a modified Cook-Heilbron approach, a classic and reliable method for the formation of 5-aminothiazoles.[1][2] This guide details the preparation of a key intermediate, S-methyl cyclohexanecarboximidothioate, followed by its condensation and cyclization with 2-amino-2-cyanoacetamide to yield the target compound. The causality behind experimental choices, safety precautions, and methods for purification and characterization are thoroughly discussed to ensure scientific integrity and successful execution.

Introduction

Thiazole derivatives are a cornerstone in pharmaceutical sciences, constituting the core scaffold of numerous therapeutic agents with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 2,5-disubstituted thiazole motif, in particular, offers a versatile platform for structural modification to optimize pharmacological profiles. 2-Cyclohexylthiazol-5-amine, with its lipophilic cyclohexyl group at the 2-position and a primary amine at the 5-position, represents a key intermediate for the synthesis of novel bioactive molecules. The primary amino group serves as a convenient handle for further functionalization, enabling the exploration of structure-activity relationships in drug discovery programs.

This application note presents a detailed protocol for the synthesis of 2-Cyclohexylthiazol-5-amine, leveraging a logical and efficient synthetic strategy. The chosen method, a variation of the Cook-Heilbron synthesis, is known for its mild reaction conditions and adaptability.[1][2]

Overall Synthetic Strategy

The synthesis of 2-Cyclohexylthiazol-5-amine is proposed to be carried out in a two-step sequence, starting from commercially available cyclohexanecarbonitrile.

Sources

• 1. Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline [pharmaguideline.com]
• 2. Cook–Heilbron thiazole synthesis - Wikipedia [en.wikipedia.org]

Application Note: 2-Cyclohexylthiazol-5-amine as a Privileged Building Block in Drug Discovery

Executive Summary & Strategic Rationale

Nitrogen-containing heterocycles are ubiquitous in medicinal chemistry, comprising approximately 75% of FDA-approved small-molecule therapeutics[1]. While the 2-aminothiazole core is a well-established privileged scaffold found in blockbuster drugs like dasatinib and famotidine[2], it is frequently flagged during lead optimization as a potential toxicophore susceptible to CYP450-mediated metabolic activation[3].

To circumvent these liabilities while retaining the favorable hydrogen-bonding and electronic properties of the thiazole ring, medicinal chemists have increasingly turned to the 5-aminothiazole regioisomer[4][5]. Specifically, 2-cyclohexylthiazol-5-amine (CAS: 933706-22-0) represents a highly optimized building block. By coupling the 5-aminothiazole core with a C2-cyclohexyl substituent, this scaffold achieves a superior stereoelectronic profile. The sp3-hybridized cyclohexyl group introduces significant lipophilicity without the off-target π-π stacking liabilities associated with flat aromatic rings (such as phenyl groups), effectively adhering to the "escaping flatland" principle in modern drug design[6].

Table 1: Comparative Physicochemical Profiling of Thiazole C2-Substituents

To understand the causality behind selecting a cyclohexyl group over traditional substituents, we must analyze its impact on the physicochemical properties of the thiazole core:

C2-Substituent	Hybridization	Lipophilicity (ΔLogP)	Off-Target Stacking Risk	Metabolic Stability (C2 Position)
Hydrogen	N/A	Low	Low	Low (Highly prone to oxidation)
Phenyl	sp2	High	High (π-π stacking promiscuity)	Moderate (Prone to aromatic hydroxylation)
Cyclohexyl	sp3	High	Low (No π-system)	High (Sterically shielded)

Synthetic Methodologies: The Cook-Heilbron Workflow

The synthesis of 5-aminothiazoles is classically achieved via the Cook-Heilbron thiazole synthesis , a highly efficient method discovered in 1947 that allows for significant diversity in scope under mild conditions[1][4]. Unlike the Hantzsch synthesis used for 2-aminothiazoles[7], the Cook-Heilbron route reacts an α-aminonitrile with a dithioacid or carbon disulfide to yield the 5-amino derivative[4].

Synthetic workflow of 2-cyclohexylthiazol-5-amine via the Cook-Heilbron mechanism.

Protocol 1: De Novo Synthesis of 2-Cyclohexylthiazol-5-amine

Causality & Self-Validation: This protocol utilizes a modified Cook-Heilbron approach. The reaction is kept at room temperature initially to prevent the degradation of the sensitive α-aminonitrile, before mild heating drives the cyclization and elimination of H2S.

Step-by-Step Methodology:

• Initiation : In a flame-dried round-bottom flask under an argon atmosphere, dissolve 1.0 equivalent of cyclohexanecarbodithioic acid (or its ester) in anhydrous ethanol.

• Condensation : Dropwise, add 1.1 equivalents of aminoacetonitrile hydrochloride, followed immediately by 1.2 equivalents of triethylamine (TEA) to liberate the free amine.

• Cyclization : Stir the mixture at room temperature for 2 hours. Validation Check: Perform Thin-Layer Chromatography (TLC) using 3:1 Hexanes/Ethyl Acetate. The disappearance of the dithioester (often a distinct yellow/orange spot) indicates successful intermediate formation.

• Thermal Maturation : Elevate the temperature to 60°C for 4 hours to drive the dehydrosulfurization and ring closure[4].

• Workup : Concentrate the solvent in vacuo. Partition the residue between saturated aqueous NaHCO3 and dichloromethane (DCM). Extract the aqueous layer 3x with DCM.

• Purification : Dry the combined organic layers over anhydrous Na2SO4, filter, and purify via flash column chromatography. Validation Check: LC-MS should confirm the target mass ([M+H]+ = 183.1). 1H NMR will show a distinct singlet around δ 6.8-7.0 ppm, characteristic of the C4 proton on the 5-aminothiazole ring.

Applications in Target-Directed Drug Discovery

The 2-cyclohexylthiazol-5-amine scaffold is highly prized in the development of kinase inhibitors (such as Cyclin-Dependent Kinase 2 (CDK2) antagonists) and antimicrobial/anti-tubercular agents [5][8]. The 5-amino group serves as an excellent hinge-binding motif, donating a hydrogen bond to the kinase backbone, while the 2-cyclohexyl group projects into the hydrophobic pocket of the ATP-binding site, providing steric shielding and enhancing binding affinity[5][6].

Pharmacophore mapping of 2-cyclohexylthiazol-5-amine within a target kinase ATP pocket.

Scaffold Derivatization: High-Throughput Library Generation

To utilize 2-cyclohexylthiazol-5-amine in High-Throughput Screening (HTS), the primary amine must be derivatized. However, the 5-amino group on a thiazole is significantly less nucleophilic than a standard aliphatic amine due to the electron-withdrawing nature of the heteroaromatic ring.

Protocol 2: Microwave-Assisted Amidation

Causality & Self-Validation: Standard EDC/HOBt coupling often results in poor yields (<30%) with 5-aminothiazoles. By utilizing HATU (which forms a highly reactive HOAt ester) and microwave irradiation, we overcome the activation energy barrier, drastically reducing reaction time and minimizing the thermal degradation of the electron-rich thiazole core.

Step-by-Step Methodology:

• Activation : In a microwave-safe vial, dissolve 1.2 equivalents of the desired carboxylic acid (R-COOH) in anhydrous N,N-Dimethylformamide (DMF). Add 1.5 equivalents of HATU and 3.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Stir at room temperature for 10 minutes. Validation Check: The solution will typically turn a deep yellow/orange, indicating the formation of the active HOAt ester.

• Coupling : Add 1.0 equivalent of 2-cyclohexylthiazol-5-amine to the vial. Seal the vial with a crimp cap.

• Microwave Irradiation : Subject the vial to microwave irradiation at 90°C for 15 minutes.

• Quenching & Workup : Cool the vial to room temperature. Dilute the mixture with Ethyl Acetate and wash sequentially with 1N HCl (to remove unreacted aliphatic amines/DIPEA), saturated NaHCO3 (to remove unreacted carboxylic acid), and brine.

• Validation : Analyze the organic layer via LC-MS. The product peak should dominate the chromatogram. The shift from a highly polar starting material to a less polar amide will be distinctly visible on TLC.

Pharmacokinetic & Toxicity Considerations

When deploying thiazole building blocks, researchers must remain vigilant regarding their metabolic fate. The 2-aminothiazole group is classified in some contexts as a toxicophore because it can undergo metabolic activation by Cytochrome P450 enzymes (e.g., CYP3A4) to form reactive electrophilic intermediates, such as epoxides or sulfoxides, which can covalently bind to hepatic proteins and cause hepatotoxicity[3].

By shifting the amine to the 5-position and placing a bulky, sp3-hybridized cyclohexyl group at the 2-position, the 2-cyclohexylthiazol-5-amine scaffold introduces critical steric hindrance. This structural modification physically blocks the C2-position from oxidative attack and alters the electron density of the sulfur atom, significantly dampening the risk of reactive metabolite formation while preserving the compound's therapeutic efficacy[3][9].

References

• Source: National Center for Biotechnology Information (PMC)
• 2-aminothiazoles in drug discovery: Privileged structures or toxicophores?
• Cook–Heilbron thiazole synthesis Source: Wikipedia URL
• Source: Encyclopedia.
• Ethyl 2-cyclohexylthiazole-4-carboxylate Source: EvitaChem URL
• Microwave Assisted Synthesis of Organometallic-2-Aminothiazole Schiff Bases Derivatives and their Medicinal Significance: A Mini Review Source: Asian Journal of Research in Chemistry URL
• one-pot synthesis of n-substituted 2-aminothiazole derivatives and in vitro antibacterial Source: LOCKSS / Heterocycles URL
• Source: Journal of Medicinal Chemistry (ACS Publications)
• Source: National Center for Biotechnology Information (PMC)
• Source: National Center for Biotechnology Information (PMC)

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• 4. Cook–Heilbron thiazole synthesis - Wikipedia [en.wikipedia.org]
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• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Solubility Profile of 2-Cyclohexylthiazol-5-amine in Common Organic Solvents: A Technical Guide

An Application Note and Protocol for Researchers

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 2-Cyclohexylthiazol-5-amine, a heterocyclic building block with potential applications in medicinal chemistry and organic synthesis. Due to the absence of published quantitative solubility data for this specific compound, this document establishes a predicted solubility profile based on first principles of chemical theory and analysis of analogous structures. Detailed, field-proven protocols for both qualitative and quantitative solubility determination are provided to empower researchers to generate precise and reliable data. This guide is intended for researchers, scientists, and drug development professionals who require a thorough understanding of this compound's solubility for applications in synthesis, purification, formulation, and screening.

Introduction and Scientific Context

2-Cyclohexylthiazol-5-amine is a functionalized thiazole derivative. The thiazole ring is a core structural motif in numerous bioactive molecules, including vitamin B1 and penicillin, while cyclohexyl groups are often incorporated into drug candidates to enhance lipophilicity and modulate pharmacological properties[1]. An understanding of a compound's solubility is a cornerstone of chemical and pharmaceutical development, fundamentally influencing its reaction kinetics, purification efficiency, formulation possibilities, and bioavailability[2].

The solubility of a solute in a solvent is governed by a thermodynamic equilibrium. The process of dissolution is driven by the change in Gibbs free energy (ΔG), which is a function of enthalpy (ΔH) and entropy (ΔS) of mixing, as described by the equation ΔG = ΔH – TΔS[3]. A negative ΔG, favoring dissolution, is typically achieved when the intermolecular forces between the solute and solvent molecules are comparable to or stronger than the solute-solute and solvent-solvent interactions. This principle is often simplified to the heuristic "like dissolves like"[4].

Physicochemical Profile and Predicted Solubility

To predict the solubility of 2-Cyclohexylthiazol-5-amine, we must first analyze its molecular structure.

Molecular Structure:

• Molecular Formula: C₉H₁₄N₂S

• Key Features:

  • Cyclohexyl Group: A bulky, non-polar aliphatic ring that will contribute significantly to the molecule's hydrophobic character. This group is expected to favor interactions with non-polar and weakly polar solvents through van der Waals forces.

  • Thiazole Ring: A five-membered aromatic heterocycle containing sulfur and nitrogen. It introduces polarity and can participate in dipole-dipole interactions.

  • Primary Amine (-NH₂): A polar functional group capable of acting as both a hydrogen bond donor and acceptor. This feature will promote solubility in polar protic solvents.

Causality of Predicted Behavior: The molecule possesses both significant non-polar (cyclohexyl) and polar (amine, thiazole) functionalities, making it amphiphilic. Its solubility will therefore be highly dependent on the solvent's ability to accommodate both of these features. We predict moderate to high solubility across a range of solvents, with the exception of highly non-polar aliphatic solvents where the polar groups may limit miscibility, and highly polar solvents like water where the hydrophobic cyclohexyl group will dominate.

Table 1: Predicted Qualitative Solubility of 2-Cyclohexylthiazol-5-amine

Solvent Class	Common Solvents	Predicted Solubility	Rationale for Prediction
Non-Polar	Hexane, Cyclohexane	Low to Moderate	The large, non-polar cyclohexyl group will interact favorably, but the polar amine and thiazole moieties will limit high solubility.
Toluene, Benzene	Moderate to High	The aromatic ring of the solvent can engage in π-stacking with the thiazole ring, while also accommodating the cyclohexyl group.
Polar Aprotic	Dichloromethane (DCM), Chloroform	High	These solvents can effectively solvate the entire molecule, accommodating the non-polar group while interacting with the dipoles of the polar functionalities.
Tetrahydrofuran (THF), Ethyl Acetate	High	The oxygen atoms in these solvents can act as hydrogen bond acceptors for the amine group, promoting dissolution.
Acetone, Acetonitrile (ACN)	Moderate to High	These highly polar solvents will interact strongly with the amine and thiazole groups. Solubility may be slightly limited by the energy penalty of solvating the non-polar cyclohexyl ring.
Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Very High	These are powerful, highly polar aprotic solvents capable of overcoming the solute-solute interactions of most organic compounds.
Polar Protic	Methanol, Ethanol	High	The hydroxyl groups of the alcohols can engage in strong hydrogen bonding with the amine and the nitrogen of the thiazole ring. The alkyl chains can solvate the cyclohexyl group.
Water	Low	The large, hydrophobic cyclohexyl group is expected to dominate, leading to poor aqueous solubility, a common trait for higher-molecular-weight amines[5].

Experimental Protocols for Solubility Determination

The following protocols provide systematic methods for confirming the predicted solubility profile and obtaining precise quantitative data.

Protocol 1: Rapid Qualitative Solubility Assessment

This protocol allows for a quick classification of the compound's solubility in various solvents, which is essential for guiding solvent selection in subsequent quantitative experiments or synthetic procedures[6][7].

Objective: To qualitatively classify 2-Cyclohexylthiazol-5-amine as soluble, partially soluble, or insoluble in a range of solvents.

Materials:

• 2-Cyclohexylthiazol-5-amine

• A selection of test solvents (e.g., from Table 1)

• Small test tubes (13x100 mm) or 1.5 mL glass vials

• Vortex mixer

• Spatula and analytical balance

Procedure:

• Preparation: Add approximately 10 mg of 2-Cyclohexylthiazol-5-amine to a clean, dry test tube.

• Solvent Addition: Add 0.5 mL of the selected solvent to the test tube.

• Mixing: Cap the test tube and vortex vigorously for 60 seconds.

• Observation: Visually inspect the solution against a contrasting background. Note if the solid has completely dissolved, partially dissolved, or remains as a visible suspension.

• Classification:

  • Soluble: No solid particles are visible. The solution is clear.

  • Partially Soluble: Some solid has dissolved, but undissolved particles remain.

  • Insoluble: The solid appears largely unaffected by the solvent.

Diagram 1: General Workflow for Solubility Assessment

Caption: Workflow for solubility testing of 2-Cyclohexylthiazol-5-amine.

Protocol 2: Quantitative Solubility Determination via the Isothermal Shake-Flask Method

The shake-flask method is the gold-standard for determining equilibrium solubility[8]. It involves creating a saturated solution by agitating an excess of the solute in the solvent at a constant temperature until equilibrium is reached.

Objective: To quantitatively determine the equilibrium solubility of 2-Cyclohexylthiazol-5-amine in a specific organic solvent at a defined temperature.

Materials:

• 2-Cyclohexylthiazol-5-amine

• Desired organic solvent(s) (HPLC-grade)

• Scintillation vials or glass flasks with screw caps

• Orbital shaker or shaker water bath with temperature control

• Analytical balance (4 decimal places)

• Syringes and solvent-compatible syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrument (e.g., HPLC-UV, LC-MS, or equipment for gravimetric analysis)

Procedure:

• Preparation of Slurry: Add an excess amount of 2-Cyclohexylthiazol-5-amine to a vial (e.g., add 50 mg of solute to 5 mL of solvent). The presence of undissolved solid at the end of the experiment is crucial to ensure saturation has been achieved.

• Equilibration: Tightly seal the vials and place them in the temperature-controlled shaker. Agitate the samples at a constant speed for a sufficient duration to reach equilibrium. A typical period is 24 to 72 hours. The stability of the concentration over time should be confirmed by sampling at multiple time points (e.g., 24h and 48h).

• Sample Collection and Preparation:

  • Allow the vials to stand undisturbed at the equilibrium temperature for at least 30 minutes to let the excess solid settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately pass the solution through a syringe filter directly into a pre-weighed, tared vial. This step is critical to remove any undissolved micro-particulates.

• Analysis (Gravimetric Method Example):

  • Determine the exact mass of the filtered saturated solution.

  • Carefully evaporate the solvent under a gentle stream of nitrogen or using a rotary evaporator.

  • Once the solvent is removed, place the vial in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant mass is achieved. This ensures all residual solvent is removed without degrading the compound.

  • The final mass corresponds to the amount of dissolved 2-Cyclohexylthiazol-5-amine.

• Calculation:

  • Solubility (mg/mL) = (Mass of dried solute in mg) / (Volume of solvent in mL)

  • Note: The volume of the solvent can be calculated from the mass of the solution minus the mass of the solute, divided by the solvent's density at the experimental temperature.

  • Solubility can also be expressed in other units such as molarity (mol/L)[2].

Data Interpretation and Practical Applications

The qualitative and quantitative data generated through these protocols are invaluable for various stages of research and development:

• Chemical Synthesis: Selecting appropriate solvents for reactions to ensure all reagents remain in solution, and for work-up procedures like extraction and crystallization.

• Purification: Choosing solvent systems for chromatography (e.g., mobile phase) or for recrystallization to obtain highly pure material.

• Pharmaceutical Formulation: For drug development, solubility data in various pharmaceutically acceptable solvents is a prerequisite for creating stable liquid formulations or for predicting dissolution rates from solid dosage forms.

• Biological Screening: Preparing stock solutions at known concentrations in solvents like DMSO for high-throughput screening is a critical first step. Poor solubility can lead to compound precipitation in assays, resulting in false negatives.

Conclusion

While specific solubility data for 2-Cyclohexylthiazol-5-amine is not currently available in the literature, a reliable solubility profile can be predicted based on its amphiphilic molecular structure. It is expected to exhibit high solubility in a broad range of polar aprotic and polar protic organic solvents, with more limited solubility in purely non-polar or aqueous media. The detailed experimental protocols provided herein offer a robust framework for researchers to determine both qualitative and quantitative solubility, generating the critical data needed to advance their research and development efforts with confidence.

References

• ZheJiang TianHe Resin Co.,Ltd. (n.d.). Organic Solvent Polarity Chart.
• University of California, Davis. (n.d.). Polarity of Solvents.

• Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. Retrieved from [Link]

• BenchChem. (2025). A Technical Guide to the Solubility of Isoamyl-n-propyl-amine in Organic Solvents.

• Wikipedia. (n.d.). Solubility. Retrieved from [Link]

• BenchChem. (2025). An In-depth Technical Guide on the Solubility of 2-Amino-N-cyclohexyl-N-methylbenzylamine in Organic Solvents.

• Shodex. (n.d.). Polarities of Solvents. Retrieved from [Link]

• American Pharmaceutical Review. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. Retrieved from [Link]

• Yadav, A., & Iqbal, J. (2022). Biochemistry, Dissolution and Solubility. In StatPearls. StatPearls Publishing. Retrieved from [Link]

• ResearchGate. (n.d.). Principles of Solubility. Retrieved from [Link]

• Moorpark College. (n.d.). Experiment 13 – Properties of Amines and Amides. Retrieved from [Link]

• Unknown source. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• BenchChem. (2025). An In-depth Technical Guide to the Solubility of 2-Amino-5-methylthiazole in Water and Organic Solvents.

• Quora. (2018). Are amines soluble in organic solvents?. Retrieved from [Link]

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols: Strategic Amidation of 2-Cyclohexylthiazol-5-amine

Introduction: The Central Role of Amide Synthesis in Modern Drug Discovery

The amide bond is a cornerstone of medicinal chemistry, estimated to be present in over 25% of all reactions performed in drug discovery and development.[1] Its remarkable stability, coupled with its ability to act as both a hydrogen bond donor and acceptor, makes it a privileged functional group in shaping the pharmacokinetic and pharmacodynamic properties of therapeutic agents. The thiazole ring system, a prominent heterocycle in numerous marketed drugs and bioactive natural products, further enhances the molecular diversity and biological activity of these compounds.[2][3]

This guide focuses on 2-Cyclohexylthiazol-5-amine, a valuable synthetic intermediate. The strategic formation of an amide bond at the C5-amino group is a critical step in the synthesis of a wide array of potential therapeutics, including kinase inhibitors.[4] This document provides an in-depth analysis of reaction conditions, detailed experimental protocols, and expert insights into the challenges and solutions associated with the amidation of this electron-rich heteroaromatic amine.

Understanding the Substrate: Reactivity of 2-Cyclohexylthiazol-5-amine

The successful amidation of 2-Cyclohexylthiazol-5-amine requires an appreciation of its unique electronic and steric characteristics. As an amine on an electron-rich thiazole ring, its nucleophilicity can be modulated compared to simple aliphatic or anilinic amines. While the thiazole ring is electron-rich, which can sometimes lead to side reactions, the primary challenge often lies in achieving efficient coupling, especially with sterically hindered or electronically demanding carboxylic acids.[5][6][7][8][9] Low yields in such reactions can often be attributed to factors like inadequate activation of the carboxylic acid, steric hindrance, or suboptimal reaction conditions.[5]

Core Strategies for Amide Bond Formation

Three primary strategies are commonly employed for the acylation of amines like 2-Cyclohexylthiazol-5-amine. The choice of method depends on the scale of the reaction, the nature of the carboxylic acid, and the desired purity of the final product.

• Peptide Coupling Reagents: This is the most versatile and widely used method. It involves the in situ activation of a carboxylic acid to form a highly reactive intermediate, which is then readily attacked by the amine. This approach offers mild reaction conditions and high functional group tolerance.

• Acyl Halides: The use of pre-formed acyl chlorides or bromides provides a highly reactive acylating agent. This classic method is robust and often rapid but requires a stoichiometric amount of base to neutralize the resulting hydrohalic acid. The high reactivity can sometimes be a drawback, leading to potential side reactions with sensitive functional groups.

• Symmetrical or Mixed Anhydrides: Activating the carboxylic acid as an anhydride is another effective strategy. This can be achieved using reagents like isobutyl chloroformate or by forming a symmetrical anhydride with a dehydrating agent.

Comparative Overview of Amidation Conditions

The selection of coupling reagent, base, and solvent is critical for maximizing yield and minimizing side products. The following table summarizes common conditions for the amidation of heteroaromatic amines.

Activation Method	Coupling Reagent / Additive	Typical Base	Solvent	Temperature (°C)	Key Considerations & Insights
Carbodiimide	EDC, DCC	HOBt, DMAP	DMF, DCM, THF	0 to 23	EDC is preferred due to the water-soluble urea byproduct. HOBt is crucial to suppress racemization and prevent the formation of stable N-acylurea byproducts.[5][10]
Uronium/Guanidinium	HATU, HBTU	DIPEA, Et₃N	DMF, NMP	0 to 23	HATU is often a robust choice for challenging couplings, including those with electron-rich or sterically hindered amines, due to its high reactivity.[5][10]
Acyl Halide	(COCl)₂, SOCl₂ (to form acyl chloride)	Pyridine, Et₃N, DIPEA	DCM, THF, Toluene	0 to 23	Highly effective but sensitive to moisture. The base is essential to scavenge the HCl byproduct. Best for robust substrates.
Silicon-Based	Ph₂SiH₂, TMOS	DIPEA, DMAP	ACN, Toluene	23 to 80	A greener approach where the byproducts are siloxanes, which are often easily removed.[1][11][12] Can require elevated temperatures.

Experimental Protocols

Protocol 1: High-Efficiency Amidation using HATU

This protocol is recommended as a first-line approach for coupling a wide range of carboxylic acids to 2-Cyclohexylthiazol-5-amine, particularly for small-scale synthesis and library generation.

Principle: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient coupling reagent that rapidly converts carboxylic acids into activated acyl-uronium species. These intermediates react cleanly with amines, often succeeding where other reagents fail.[10] DIPEA (N,N-Diisopropylethylamine) is used as a non-nucleophilic base to maintain basic conditions without competing in the reaction.

Diagram: HATU-Mediated Amidation Workflow

Caption: Workflow for HATU-mediated amidation.

Materials:

• Carboxylic Acid (1.0 equiv)

• 2-Cyclohexylthiazol-5-amine (1.1 equiv)

• HATU (1.2 equiv)

• DIPEA (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• Saturated aqueous Lithium Chloride (LiCl) solution

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the carboxylic acid (1.0 equiv) and 2-Cyclohexylthiazol-5-amine (1.1 equiv).

• Dissolve the solids in anhydrous DMF (approx. 0.1 M concentration relative to the carboxylic acid).

• Cool the solution to 0 °C in an ice bath.

• Add DIPEA (3.0 equiv) dropwise to the stirred solution.

• Add HATU (1.2 equiv) portion-wise over 5 minutes, ensuring the temperature remains below 5 °C.

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Continue stirring for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the limiting reagent is consumed.

• Upon completion, pour the reaction mixture into water and extract with EtOAc (3 x volumes of the aqueous phase).

• Combine the organic layers and wash sequentially with 5% aqueous LiCl solution (to remove DMF), saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., Hexanes/EtOAc gradient).

Scientist's Note: The use of an LiCl wash is a highly effective method for removing residual DMF during work-up, which can otherwise be difficult to remove under vacuum.

Protocol 2: Economical Amidation using EDC and HOBt

This protocol offers a more cost-effective alternative for larger-scale synthesis, employing the widely used carbodiimide coupling strategy.

Principle: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) activates the carboxylic acid to form a reactive O-acylisourea intermediate. However, this intermediate can rearrange to a stable N-acylurea byproduct if the amine is not sufficiently nucleophilic to intercept it quickly.[5] HOBt (Hydroxybenzotriazole) is added as a crucial additive that traps the O-acylisourea to form an HOBt-ester, which is more stable to rearrangement but still highly reactive towards the amine. This two-stage activation minimizes side reactions and preserves chiral integrity if applicable.

Diagram: General Mechanism of Amide Coupling

Caption: Generalized mechanism of amide bond formation.

Materials:

• Carboxylic Acid (1.0 equiv)

• 2-Cyclohexylthiazol-5-amine (1.1 equiv)

• EDC·HCl (1.5 equiv)

• HOBt (1.2 equiv)

• DIPEA or Et₃N (3.0 equiv)

• Anhydrous Dichloromethane (DCM) or DMF

• 1 M Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a flask under an inert atmosphere, add the carboxylic acid (1.0 equiv), HOBt (1.2 equiv), and 2-Cyclohexylthiazol-5-amine (1.1 equiv).

• Dissolve the components in anhydrous DCM or DMF (approx. 0.1-0.2 M).

• Add DIPEA or Et₃N (3.0 equiv) and cool the mixture to 0 °C.

• Add EDC·HCl (1.5 equiv) in one portion.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• If using DCM, dilute the reaction mixture with more DCM. If using DMF, pour into water and extract with EtOAc.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography.

Troubleshooting:

• Low Yield: This can indicate poor activation or the formation of N-acylurea. Ensure reagents are anhydrous. Consider switching to HATU for more challenging substrates.[5]

• Persistent Impurities: The urea byproduct from EDC is water-soluble, so acidic and basic washes are critical for its removal. If the product is basic, an acidic wash may not be suitable; in this case, direct purification may be necessary.

References

• A Comparative Guide to the Synthesis of 2-Amino-Thiazole-5-Carboxylic Acid Aryl Amides. Benchchem.
• Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines. Benchchem.
• A general strategy for the amination of electron-rich and electron-poor heteroaromatics by desaturative catalysis.
• Silicon compounds as stoichiometric coupling reagents for direct amidation. Organic & Biomolecular Chemistry (RSC Publishing).
• Synthesis of 2,4,5-Trisubstituted Thiazoles via Lawesson's Reagent-Mediated Chemoselective Thionation–Cyclization of Functionalized Enamides. The Journal of Organic Chemistry.
• Efficient Synthesis of Novel Thiazol-2-ylidene-amides Using Carbonylthiourea Building Blocks.
• A general strategy for the amination of electron-rich and electron-poor heteroaromatics by desaturative c
• Diphenylsilane as a Coupling Reagent for Amide Bond Formation.
• US Patent US7408069B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives.
• Synthesis of 2-Amino-5-Carboxamide Thiazole Derivatives via Dehydrative Cyclization of Thiourea Intermediate Resin on Solid Phase.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC.
• Direct Amidations of Carboxylic Acids with Amines. Encyclopedia.pub.
• Amide synthesis by acyl
• A General Strategy for the Amination of Electron-rich and Electron-poor Heteroaromatics by Desaturative C
• A general strategy for the amination of electron-rich and electron-poor heteroaromatics by desaturative catalysis. Research Explorer The University of Manchester.
• New Derivatives of 2-(Cyclohexylamino)thiazol-4(5H)
• Access to 2,5-Disubstituted Thiazoles Via Cyclization of N‑Substituted α‑Amino Acids. PMC.
• A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug das
• Application Notes and Protocols: 2-(1-Aminoethyl)

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• 12. Amide synthesis by acylation [organic-chemistry.org]

incorporating 2-Cyclohexylthiazol-5-amine into pharmaceutical intermediates

Application Note: Strategic Incorporation of 2-Cyclohexylthiazol-5-amine into Advanced Pharmaceutical Intermediates

Executive Summary & Chemical Profile

In modern medicinal chemistry, the 5-aminothiazole core is a highly privileged scaffold, serving as the foundational pharmacophore for numerous ATP-competitive kinase inhibitors and purine bioisosteres. Specifically, 2-Cyclohexylthiazol-5-amine (CAS: 933706-22-0) [1] offers a unique structural advantage: the 2-cyclohexyl group provides optimal lipophilicity (enhancing LogP) and steric bulk to occupy hydrophobic pockets adjacent to the ATP-binding site, while the 5-amino group serves as a critical vector for hydrogen bonding[2].

Unlike standard aliphatic amines, the nucleophilicity of the 5-amino group is attenuated due to the partial delocalization of its nitrogen lone pair into the electron-deficient thiazole ring. Furthermore, unsubstituted 5-aminothiazoles can be susceptible to oxidative degradation[3]. Therefore, incorporating this building block into pharmaceutical intermediates requires highly efficient, rapid-coupling methodologies and robust in-process controls to prevent side reactions.

This guide details two primary synthetic workflows for incorporating 2-Cyclohexylthiazol-5-amine: the synthesis of amide-linked kinase inhibitors and the annulation into thiazolo[5,4-d]pyrimidines.

Workflow A: Synthesis of Amide-Linked Kinase Inhibitor Scaffolds

Amidation of the 5-position is the most direct route to generating inhibitors targeting kinases such as CDK2, p38 MAPK, and PI3K. The resulting amide establishes a reciprocal hydrogen-bonding network with the kinase hinge region (e.g., the Leu83 backbone in CDK2)[2].

Causality of Experimental Choices: Due to the reduced nucleophilicity of the 5-amino group, traditional carbodiimide coupling agents (e.g., EDC/HOBt) often result in sluggish kinetics and poor yields. To overcome this, HATU is utilized. HATU rapidly converts the carboxylic acid into a highly reactive HOAt ester. DIPEA (N,N-Diisopropylethylamine) is selected as the base because its steric hindrance prevents it from acting as a competing nucleophile, ensuring the activated ester reacts exclusively with the 2-Cyclohexylthiazol-5-amine.

Self-Validating Protocol: HATU-Mediated Amidation

• Activation: In an oven-dried flask under an inert argon atmosphere, dissolve the target carboxylic acid (1.1 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M).

  • Validation Check: The solution will transition to a pale yellow color within 5 minutes, visually confirming the formation of the active HOAt ester.

• Neutralization: Add DIPEA (3.0 eq) dropwise. Stir the mixture at room temperature (20–25 °C) for 15 minutes.

• Coupling: Add 2-Cyclohexylthiazol-5-amine (1.0 eq) in a single portion.

  • Validation Check (In-Process Control): Monitor the reaction via LC-MS. The starting material peak (m/z 183.1[M+H]+) should steadily deplete. Complete conversion is typically observed within 2–4 hours.

• Quenching & Isolation: Pour the reaction mixture into ice-cold saturated aqueous NaHCO₃.

  • Validation Check: A precipitate will form immediately. The alkaline quench neutralizes residual acid and forces the hydrophobic amide product out of the aqueous phase. Filter, wash with cold water, and dry under vacuum.

Workflow B: Annulation to Thiazolo[5,4-d]pyrimidines

Thiazolo[5,4-d]pyrimidines are critical purine bioisosteres utilized in the development of antiviral and anticancer therapeutics[4]. Converting 2-cyclohexylthiazol-5-amine into this fused bicyclic system requires the introduction of a C1 synthon to close the pyrimidine ring.

Causality of Experimental Choices: Formamidine acetate is selected as the optimal reagent because it acts as both the carbon and nitrogen source required for pyrimidine ring closure in a single, atom-economical step[5]. 2-Methoxyethanol is chosen as the solvent due to its high boiling point (124 °C), which safely accommodates the thermal energy required to drive the endothermic condensation and subsequent cyclization without requiring pressurized microwave reactors.

Self-Validating Protocol: Thermal Annulation

• Preparation: In a heavy-walled pressure vial, combine 2-Cyclohexylthiazol-5-amine (1.0 eq) and formamidine acetate (3.0 eq).

• Solvation: Suspend the reagents in 2-methoxyethanol (0.5 M). Seal the vial tightly.

• Thermal Cyclization: Heat the mixture to 120 °C in an oil bath for 12–16 hours.

  • Validation Check (In-Process Control): Perform TLC analysis (EtOAc/Hexane 1:1). The starting material spot will disappear, replaced by a new, highly UV-active spot (254 nm) at a lower Rf value, indicating the formation of the conjugated bicyclic thiazolo[5,4-d]pyrimidine system.

• Isolation: Cool the reaction to room temperature and triturate by adding dropwise to vigorously stirred ice water.

  • Validation Check: The sudden shift in solvent polarity induces crystallization of the product. Isolate via vacuum filtration and recrystallize from ethanol if higher purity is required.

Quantitative Data & Workflow Comparison

Parameter	Workflow A: Amidation	Workflow B: Annulation
Target Scaffold	N-(2-Cyclohexylthiazol-5-yl)amides	2-Cyclohexylthiazolo[5,4-d]pyrimidines
Primary Reagents	Carboxylic Acid, HATU, DIPEA	Formamidine Acetate
Solvent	Anhydrous DMF	2-Methoxyethanol
Temperature	20–25 °C (Room Temp)	120 °C (Thermal Reflux)
Reaction Time	2–4 hours	12–16 hours
In-Process Control	LC-MS (Depletion of m/z 183.1)	TLC (UV-active bicyclic spot appearance)
Expected Yield	75–90%	60–80%

Visualizations of Workflows and Mechanisms

Fig 1: Divergent synthetic workflows for 2-Cyclohexylthiazol-5-amine derivatization.

Fig 2: Pharmacological binding mechanism of 5-aminothiazole amides at the kinase hinge region.

References

• BLD Pharm. 942631-64-3 | 2-Cyclopropylthiazol-5-amine | BLD Pharm (Commercial Catalog listing 2-Cyclohexylthiazol-5-amine, CAS 933706-22-0).
• MDPI. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives.
• ACS Publications. Discovery of Aminothiazole Inhibitors of Cyclin-Dependent Kinase 2: Synthesis, X-ray Crystallographic Analysis, and Biological Activities | Journal of Medicinal Chemistry.
• BSPhS. THIAZOLO[5,4-D]PYRIMIDINES AND THIAZOLO[4,5-D] PYRIMIDINES: A REVIEW ON SYNTHESIS AND PHARMACOLOGICAL IMPORTANCE OF THEIR DERIVATIVES.
• IntechOpen. Significance of Thiazole-based Heterocycles for Bioactive Systems.

Sources

• 1. 942631-64-3|2-Cyclopropylthiazol-5-amine|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. bsphs.org [bsphs.org]
• 5. Significance of Thiazole-based Heterocycles for Bioactive Systems | IntechOpen [intechopen.com]

Application Note: Mass Spectrometry Sample Preparation for 2-Cyclohexylthiazol-5-amine

Abstract & Introduction

This application note provides a comprehensive guide for the preparation of 2-Cyclohexylthiazol-5-amine samples for analysis by mass spectrometry (MS). As a heterocyclic amine, this compound and its analogs are common structural motifs in medicinal chemistry and drug development. Accurate mass determination and quantification are critical for reaction monitoring, purity assessment, and metabolic studies.

The protocols detailed herein are designed for researchers, scientists, and drug development professionals, focusing on Electrospray Ionization (ESI) as the primary ionization technique due to its suitability for polar, thermally labile small molecules. We will explore two primary workflows: direct infusion analysis for rapid screening and Liquid Chromatography-Mass Spectrometry (LC-MS) for samples requiring separation from complex matrices. The causality behind each experimental choice is explained to ensure robust and reproducible results.

Physicochemical Properties & Analyte Characteristics

The key feature of the molecule is the primary amine group on the thiazole ring, which is a basic site readily protonated in an acidic solution. This makes the molecule an ideal candidate for positive ion mode ESI, where it will predominantly form a protonated molecular ion, [M+H]+. The cyclohexyl group imparts significant non-polar character, dictating its solubility in common organic solvents and its retention behavior in reversed-phase chromatography.

Property	Value	Source / Rationale
Molecular Formula	C₉H₁₄N₂S	PubChemLite[1]
Monoisotopic Mass	182.088 Da	PubChemLite[1]
Predicted Ion (m/z)
[M+H]+	183.095	PubChemLite[1]
[M+Na]+	205.077	PubChemLite[1]
[M+K]+	221.051	PubChemLite[1]

Table 1: Key physicochemical and predicted mass spectrometry data for the analyte isomer.

Foundational Principles: Choosing the Right Approach

The success of any mass spectrometry analysis hinges on the quality of the sample introduced into the instrument. For small molecules like 2-Cyclohexylthiazol-5-amine, the primary goals of sample preparation are:

• Solubilization: The analyte must be fully dissolved in a volatile solvent compatible with the ionization source.

• Concentration Optimization: The concentration must be within the linear dynamic range of the detector to avoid signal saturation or poor ion statistics.

• Purity: Non-volatile salts, buffers (e.g., phosphate), detergents, and other matrix components must be removed as they can suppress the analyte signal and contaminate the instrument.[2]

Ionization Method: Electrospray Ionization (ESI)

ESI is the preferred method for this analyte. It is a "soft" ionization technique that transfers ions from a liquid solution into the gas phase with minimal fragmentation, making it ideal for determining the molecular weight of intact molecules.[3] The presence of the basic amine group allows for efficient protonation and detection in positive ion mode (+)ESI.

While Matrix-Assisted Laser Desorption/Ionization (MALDI) can be used for small molecules, it often suffers from significant interference from matrix-related ions in the low mass range (< 500 Da), which can obscure the analyte signal.[4][5] Overcoming this often requires specialized matrices or chemical derivatization, adding complexity to the workflow.[6][7] Therefore, ESI offers a more direct and less complex path to analysis for this compound.

General Workflow Overview

The overall sample preparation workflow is a multi-step process designed to ensure a clean, soluble, and appropriately concentrated sample is introduced to the mass spectrometer. The diagram below outlines the key stages and decision points.

Caption: General Sample Preparation Workflow

Detailed Experimental Protocols

Safety Precaution: Handle all chemicals and solvents in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: Direct Infusion for Rapid Analysis

This method is ideal for rapid confirmation of molecular weight from relatively pure samples, such as the output of a chemical synthesis.

4.1.1 Materials & Reagents

• 2-Cyclohexylthiazol-5-amine (solid)

• Methanol (MeOH), HPLC or MS Grade

• Acetonitrile (ACN), HPLC or MS Grade

• Deionized Water, 18 MΩ·cm

• Formic Acid (FA), MS Grade

• 1.5 mL microcentrifuge tubes or 2 mL glass vials

• Calibrated micropipettes and tips

• Syringe pump and gas-tight syringe (e.g., 500 µL)

4.1.2 Step-by-Step Procedure

• Prepare Stock Solution (1 mg/mL):

  • Weigh approximately 1 mg of solid 2-Cyclohexylthiazol-5-amine into a clean microcentrifuge tube.

  • Add 1 mL of Methanol to dissolve the solid completely. Vortex briefly if necessary. This is your Stock Solution .

• Prepare Infusion Solvent:

  • Prepare a solvent mixture of 50:50 Acetonitrile:Water with 0.1% Formic Acid. For example, to make 10 mL, combine 5 mL ACN, 5 mL Water, and 10 µL of Formic Acid. This solvent promotes efficient ionization.

• Prepare Working Solution (~1-10 µg/mL):

  • Perform a serial dilution. Take 10 µL of the Stock Solution and add it to 990 µL of the Infusion Solvent in a new vial. This yields a concentration of 10 µg/mL.

  • For sensitive instruments, a further 1:10 dilution (to 1 µg/mL) may be necessary. It is crucial to avoid overly concentrated samples, which can cause signal suppression and contaminate the instrument.[8]

• Mass Spectrometer Setup & Analysis:

  • Set up the mass spectrometer to operate in Positive Ion ESI Mode .

  • Set the mass range to scan from m/z 100 to 500.

  • Load the Working Solution into a gas-tight syringe, ensuring no air bubbles are present.

  • Mount the syringe on the pump and connect it to the MS inlet.

  • Infuse the sample at a low flow rate (e.g., 5-10 µL/min).

  • Acquire the mass spectrum. You should observe a prominent peak at m/z 183.1 .

Protocol 2: LC-MS for Complex Samples and Quantification

This method is essential when the analyte is in a complex matrix (e.g., reaction mixture, biological fluid) or when accurate quantification is required. The HPLC system provides separation prior to MS detection.

4.2.1 Materials & Reagents

• All materials from Protocol 1.

• HPLC system coupled to an ESI-Mass Spectrometer.

• Reversed-phase HPLC column (e.g., C18, 2.1 mm x 50 mm, <3 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

4.2.2 Step-by-Step Procedure

• Prepare Stock and Working Solutions:

  • Follow steps 1 and 3 from Protocol 4.1. However, the final dilution should be made using a solvent that matches the initial HPLC mobile phase conditions (e.g., 95:5 Mobile Phase A:Mobile Phase B) to ensure good peak shape. A typical starting concentration is ~1 µg/mL.

• HPLC-MS Setup and Equilibration:

  • Install the C18 column and equilibrate it with the initial mobile phase conditions (e.g., 95% A, 5% B) at a typical flow rate for the column diameter (e.g., 0.2-0.4 mL/min for a 2.1 mm ID column).

  • Set the mass spectrometer to Positive Ion ESI Mode, scanning a range of m/z 100-500.

• Analysis:

  • Inject a small volume (e.g., 1-5 µL) of the Working Solution .

  • Run a suitable gradient to elute the compound. A generic gradient is provided in the table below. The high hydrophobicity of the cyclohexyl group suggests it will be well-retained and require a significant percentage of organic solvent to elute.

  • Acquire data. The retention time and peak area can be used for identification and quantification.

Parameter	Direct Infusion	LC-MS Analysis
Solvent	50:50 ACN:H₂O + 0.1% FA	A: H₂O + 0.1% FA; B: ACN + 0.1% FA
Concentration	1-10 µg/mL	0.1-1 µg/mL
Flow Rate	5-10 µL/min	0.2-0.4 mL/min
Injection Vol.	N/A (continuous)	1-5 µL
Example Gradient	N/A	0-1 min: 5% B; 1-5 min: 5-95% B; 5-7 min: 95% B; 7.1-9 min: 5% B
Ionization Mode	(+) ESI	(+) ESI
Expected m/z	183.1	183.1

Table 2: Summary of recommended starting parameters for both analytical methods.

Troubleshooting Common Issues

Problem	Potential Cause	Suggested Solution
No Signal or Very Weak Signal	Sample concentration is too low.	Prepare a more concentrated working solution (e.g., increase by 5-10x).
Instrument is not tuned/calibrated.	Perform instrument tuning and calibration as per manufacturer's guidelines.
Ion suppression from matrix components (salts, etc.).	Clean up the sample using Solid Phase Extraction (SPE) or switch to LC-MS for separation.[9]
Unstable Signal / Spray	Air bubble in the infusion line.	Purge the line and syringe carefully to remove all bubbles.
Clogged emitter or capillary.	Clean or replace the ESI emitter/capillary.
Broad or Tailing Peaks (LC-MS)	Injection solvent mismatch.	Ensure the working solution solvent is weaker than or matches the initial mobile phase.
Column overload.	Dilute the sample and inject a smaller volume.
Multiple Peaks Observed	Presence of adducts (e.g., [M+Na]+, [M+K]+).	This is common. Confirm their identity based on mass difference (+22 Da for Na, +38 Da for K). Reducing salt content in the sample can minimize them.
In-source fragmentation.	Reduce the fragmentor/cone voltage in the MS source settings.

Conclusion

The successful mass spectrometric analysis of 2-Cyclohexylthiazol-5-amine is readily achievable with proper sample preparation. By leveraging its chemical properties—specifically the basic amine for efficient ESI protonation—and selecting the appropriate workflow, high-quality data can be obtained. For rapid identity confirmation of pure samples, direct infusion provides a fast and effective solution. For complex mixtures or quantitative analysis, an LC-MS method using a C18 reversed-phase column is the authoritative approach. Adherence to best practices regarding solvent purity, concentration, and removal of non-volatile contaminants is paramount for generating reproducible and reliable results.

References

• American Chemical Society. (2004, July 16). Qualitative and Quantitative Analysis of Small Amine Molecules by MALDI-TOF Mass Spectrometry through Charge Derivatization. ACS Publications. [Link]

• RSC Publishing. (n.d.). A new combination MALDI matrix for small molecule analysis: application to imaging mass spectrometry for drugs and metabolites. Royal Society of Chemistry. [Link]

• American Chemical Society. (2004, July 16). Qualitative and Quantitative Analysis of Small Amine Molecules by MALDI-TOF Mass Spectrometry through Charge Derivatization | Analytical Chemistry. ACS Publications. [Link]

• RSC Publishing. (n.d.). A general purpose MALDI matrix for the analyses of small organic, peptide and protein molecules. Royal Society of Chemistry. [Link]

• MDPI. (2018, December 13). Recent Developments of Useful MALDI Matrices for the Mass Spectrometric Characterization of Lipids. [Link]

• American Chemical Society. (2022, September 7). Synthesis and Molecular Docking Study of New Thiazole Derivatives as Potential Tubulin Polymerization Inhibitors | ACS Omega. [Link]

• PMC. (2023, January 18). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. [Link]

• Mass Spectrometry Research Facility. (n.d.). Sample Preparation Protocol for Open Access MS. [Link]

• National Open Access Monitor, Ireland. (n.d.). A study of the electrospray ionisation and ion‐trap fragmentation of [M − H] − ions of new 3,5‐disubstituted tetrahydro‐2 H ‐1,3,5‐thiadiazin‐2‐thiones. [Link]

• ResearchGate. (n.d.). A study of the electrospray ionisation and ion-trap fragmentation of ions of new 3,5-disubstituted tetrahydro-2H-1,3,5-thiadiazin-2-thione. [Link]

• Wikipedia. (n.d.). Sample preparation in mass spectrometry. [Link]

• Organomation. (n.d.). Mass Spectrometry Sample Preparation Guide. [Link]

• PubMed. (2005, June 5). Liquid chromatography-electrospray mass spectrometry determination of a bis-thiazolium compound with potent antimalarial activity and its neutral bioprecursor in human plasma, whole blood and red blood cells. [Link]

• Biocompare.com. (2019, April 23). Prepping Small Molecules for Mass Spec. [Link]

• PubChemLite. (n.d.). 5-cyclohexyl-1,3-thiazol-2-amine (C9H14N2S). [Link]

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• 1. PubChemLite - 5-cyclohexyl-1,3-thiazol-2-amine (C9H14N2S) [pubchemlite.lcsb.uni.lu]
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• 3. Sample preparation in mass spectrometry - Wikipedia [en.wikipedia.org]
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• 8. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 9. organomation.com [organomation.com]

Application Notes and Protocols for Cross-Coupling Reactions Involving 2-Cyclohexylthiazol-5-amine

Introduction: The Strategic Importance of 2-Cyclohexylthiazol-5-amine in Medicinal Chemistry

The 2-cyclohexylthiazol-5-amine scaffold is a valuable building block in modern drug discovery. The thiazole ring is a privileged heterocycle, present in numerous FDA-approved drugs, owing to its ability to engage in a variety of non-covalent interactions with biological targets. The primary amine at the 5-position serves as a key functional handle for molecular elaboration, enabling the introduction of diverse substituents to modulate pharmacological properties. Cross-coupling reactions are paramount in this context, offering a powerful and versatile toolkit for the construction of carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, thereby unlocking a vast chemical space for lead optimization.[1][2]

This guide provides detailed application notes and adaptable protocols for the use of 2-cyclohexylthiazol-5-amine in three seminal cross-coupling reactions: the Buchwald-Hartwig amination, the Suzuki-Miyaura coupling, and the Sonogashira coupling. The focus is on providing a deep mechanistic understanding to empower researchers to rationally design and optimize their synthetic strategies.

Part 1: Buchwald-Hartwig Amination: Forging C-N Bonds with Precision

The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry, enabling the formation of C-N bonds by coupling an amine with an aryl halide or pseudohalide.[1][3][4] In the context of 2-cyclohexylthiazol-5-amine, this reaction is ideal for synthesizing a library of N-aryl derivatives, which are of significant interest in medicinal chemistry.

Mechanistic Insights: The Palladium Catalytic Cycle

The catalytic cycle of the Buchwald-Hartwig amination is a well-studied process that involves a series of discrete steps, each influenced by the choice of catalyst, ligand, base, and solvent.[3][5] Understanding this cycle is crucial for troubleshooting and optimizing reactions.

• Oxidative Addition: The cycle begins with the oxidative addition of the aryl halide (Ar-X) to a low-valent palladium(0) complex, forming a Pd(II) intermediate. The choice of a bulky, electron-rich phosphine ligand is critical here, as it promotes the formation of a monoligated, highly reactive Pd(0) species.[6]

• Amine Coordination and Deprotonation: The 2-cyclohexylthiazol-5-amine then coordinates to the Pd(II) complex. A strong, non-nucleophilic base is required to deprotonate the amine, forming an amido-palladium complex.

• Reductive Elimination: The final step is the reductive elimination of the desired N-aryl amine product, regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.[3][5]

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Adaptable Protocol for Buchwald-Hartwig Amination

This protocol is a starting point and should be optimized for each specific aryl halide coupling partner.

Materials:

• 2-Cyclohexylthiazol-5-amine

• Aryl halide (bromide or chloride)

• Palladium precatalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., XPhos, RuPhos)

• Strong, non-nucleophilic base (e.g., NaOtBu, K₃PO₄)

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Reaction Setup: In a glovebox, to an oven-dried Schlenk tube, add the palladium precatalyst (1-5 mol%) and the phosphine ligand (1.2-6 mol%).

• Reagent Addition: Add the aryl halide (1.0 equiv), 2-cyclohexylthiazol-5-amine (1.2 equiv), and the base (1.5-2.0 equiv).

• Solvent Addition: Add the anhydrous, degassed solvent.

• Reaction: Seal the tube and heat the reaction mixture with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Quench with saturated aqueous ammonium chloride and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.[7]

Parameter	Recommended Starting Conditions	Optimization Considerations
Palladium Precatalyst	Pd₂(dba)₃ (2 mol%)	Other Pd(0) or Pd(II) sources can be screened.
Ligand	XPhos (4.8 mol%)	Sterically demanding and electron-rich ligands are preferred.
Base	NaOtBu (1.5 equiv)	Weaker bases like K₂CO₃ may be suitable for some substrates.
Solvent	Toluene	Dioxane and t-BuOH are also commonly used.[8]
Temperature	80-110 °C	Lower temperatures may be possible with highly active catalyst systems.

Part 2: Suzuki-Miyaura Coupling: Architecting C-C Bonds

The Suzuki-Miyaura coupling is a highly versatile and widely used method for the formation of C-C bonds, typically between an organoboron compound and an organohalide.[9][10][11] For 2-cyclohexylthiazol-5-amine, this reaction would be applicable if the molecule were first functionalized with a halide (e.g., at the 4-position of the thiazole ring) or a boronic acid/ester. The primary amine would likely require protection to prevent interference with the catalytic cycle.

Mechanistic Insights: The Palladium-Catalyzed Cross-Coupling

The Suzuki-Miyaura coupling proceeds through a catalytic cycle similar to other palladium-catalyzed cross-coupling reactions.[9]

• Oxidative Addition: A Pd(0) species undergoes oxidative addition with the organohalide (R¹-X) to form a Pd(II) complex.

• Transmetalation: The organoboron species (R²-B(OR)₂) is activated by a base, forming a borate complex. This complex then undergoes transmetalation with the Pd(II) complex, transferring the R² group to the palladium center.[10]

• Reductive Elimination: The diorganopalladium(II) complex undergoes reductive elimination to form the C-C bond of the product (R¹-R²) and regenerate the Pd(0) catalyst.[9]

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Adaptable Protocol for Suzuki-Miyaura Coupling

This protocol assumes a halogenated derivative of 2-cyclohexylthiazol-5-amine (with a protected amine group) is used as the substrate.

Materials:

• Halogenated and N-protected 2-cyclohexylthiazol-5-amine

• Organoboron reagent (boronic acid or ester)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent system (e.g., dioxane/water, toluene/water)

Procedure:

• Reaction Setup: To a reaction vessel, add the halogenated thiazole (1.0 equiv), the organoboron reagent (1.2-1.5 equiv), the palladium catalyst (1-5 mol%), and the base (2.0-3.0 equiv).

• Solvent Addition: Add the degassed solvent system.

• Reaction: Heat the mixture under an inert atmosphere with stirring. Monitor the reaction by TLC or LC-MS.

• Workup: After completion, cool the reaction, dilute with an organic solvent, and wash with water and brine.

• Purification: Dry the organic layer, concentrate, and purify by column chromatography.

• Deprotection: If necessary, perform a deprotection step to reveal the free amine.

Parameter	Recommended Starting Conditions	Optimization Considerations
Palladium Catalyst	Pd(PPh₃)₄ (3 mol%)	Air-stable precatalysts can simplify setup.
Base	K₂CO₃ (2.0 equiv)	The choice of base can significantly impact yield.
Solvent	1,4-Dioxane/H₂O (4:1)	Other solvent mixtures may improve solubility and reactivity.[11]
Temperature	90 °C	Reaction temperature depends on the reactivity of the halide.

Part 3: Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a powerful method for forming C-C bonds between a terminal alkyne and an aryl or vinyl halide.[12] This reaction typically employs a palladium catalyst and a copper(I) co-catalyst.[12][13] Similar to the Suzuki coupling, application to 2-cyclohexylthiazol-5-amine would require prior halogenation and likely protection of the amine group.

Mechanistic Insights: A Dual Catalytic System

The Sonogashira coupling involves two interconnected catalytic cycles.[13]

• Palladium Cycle: This cycle is analogous to other cross-coupling reactions, involving oxidative addition of the organohalide to Pd(0), followed by transmetalation and reductive elimination.

• Copper Cycle: The copper(I) salt reacts with the terminal alkyne in the presence of a base to form a copper(I) acetylide. This species is more reactive towards transmetalation with the palladium center than the alkyne itself, thus accelerating the reaction.[13]

Caption: General experimental workflow for Sonogashira coupling.

Adaptable Protocol for Sonogashira Coupling

This protocol is a template for the coupling of a halogenated, N-protected 2-cyclohexylthiazol-5-amine with a terminal alkyne.

Materials:

• Halogenated and N-protected 2-cyclohexylthiazol-5-amine

• Terminal alkyne

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂)

• Copper(I) co-catalyst (e.g., CuI)

• Amine base (e.g., triethylamine, diisopropylamine)

• Anhydrous solvent (e.g., THF, DMF)

Procedure:

• Reaction Setup: To a Schlenk flask under an inert atmosphere, add the halogenated thiazole (1.0 equiv), palladium catalyst (1-5 mol%), and CuI (2-10 mol%).

• Solvent and Base Addition: Add the anhydrous solvent and the amine base.

• Alkyne Addition: Add the terminal alkyne (1.2 equiv) dropwise.

• Reaction: Stir the mixture at room temperature or with gentle heating. Monitor the reaction by TLC.

• Workup: Upon completion, filter the reaction mixture through celite, and concentrate the filtrate.

• Purification: Purify the crude product by column chromatography.[7]

• Deprotection: If necessary, deprotect the amine to yield the final product.

Parameter	Recommended Starting Conditions	Optimization Considerations
Palladium Catalyst	Pd(PPh₃)₂Cl₂ (2 mol%)	Other Pd(0) or Pd(II) sources can be used.
Co-catalyst	CuI (4 mol%)	Copper-free conditions have been developed but may require specific ligands.[14]
Base/Solvent	Triethylamine	The base often serves as the solvent as well.[13]
Temperature	Room Temperature to 60 °C	Mild conditions are often sufficient.[13]

Conclusion and Future Directions

The cross-coupling reactions outlined in this guide represent a powerful arsenal for the synthetic chemist aiming to functionalize the 2-cyclohexylthiazol-5-amine core. While specific, optimized protocols for this exact substrate are not yet prevalent in the literature, the general principles and adaptable protocols provided herein offer a solid foundation for method development. The key to success will lie in careful optimization of reaction parameters, particularly the choice of catalyst, ligand, and base, and in the strategic use of protecting groups for the versatile amine functionality. The continued exploration of these and other modern synthetic methods will undoubtedly accelerate the discovery of novel therapeutics based on this promising scaffold.

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• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Introduction to Cross-coupling reactions. Shodhganga. [Link]

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• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. [Link]

• The amine-catalysed Suzuki–Miyaura-type coupling of aryl halides and arylboronic acids. Nature Catalysis. [Link]

• Copper- and Amine-free Sonogashira Cross-Coupling in the Presence of Ligandless Pd-containing Catalyst. Chemical Engineering Transactions. [Link]

• Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. PMC. [Link]

• Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials. PMC. [Link]

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Application Notes &amp; Protocols: In Vivo Dosing Strategies for 2-Cyclohexylthiazol-5-amine Derivatives

Introduction

The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties.[1][2][3][4] Specifically, 2-Cyclohexylthiazol-5-amine derivatives represent a promising class of small molecules requiring thorough preclinical evaluation to ascertain their therapeutic potential. The transition from promising in vitro activity to demonstrable in vivo efficacy is a critical and often challenging step in the drug development pipeline.[5] Success hinges on the rational design and meticulous execution of in vivo dosing protocols.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and implement robust in vivo dosing regimens for novel 2-Cyclohexylthiazol-5-amine derivatives. We move beyond simplistic step-by-step instructions to explain the causality behind experimental choices, ensuring that each protocol is a self-validating system grounded in established scientific principles. The focus is on building a foundational understanding of formulation, pharmacokinetics (PK), pharmacodynamics (PD), and toxicology to enable the successful preclinical development of this important chemical series.

Section 1: Foundational Characterization & Pre-formulation

Before any in vivo experiment, a thorough understanding of the test article's physicochemical and metabolic properties is essential. This initial characterization dictates the entire downstream experimental design, from formulation to dose selection.

1.1 Physicochemical Properties

The inherent properties of a 2-Cyclohexylthiazol-5-amine derivative will determine its solubility and permeability, the cornerstones of its "drug-like" potential. Key parameters to assess include:

• Aqueous Solubility: Determine solubility at various pH levels (e.g., 2.0, 7.4) to predict its behavior in the gastrointestinal (GI) tract and bloodstream. Many small molecules are poorly water-soluble, necessitating specialized formulations.[6]

• Lipophilicity (LogP/LogD): The LogP (partition coefficient) or LogD (distribution coefficient at physiological pH) is a critical predictor of a compound's ability to cross biological membranes, including the gut wall and the blood-brain barrier (BBB).[7] It also influences metabolic clearance and potential toxicity.

• pKa: Identifies ionizable groups, which affects solubility, absorption, and target binding.

1.2 In Vitro ADME (Absorption, Distribution, Metabolism, Excretion)

In vitro assays provide early insights into a compound's likely fate in vivo.

• Metabolic Stability: Thiazole-containing drugs are known to be metabolized by Cytochrome P450 (CYP) enzymes.[8][9][10] An initial screen using human and rodent liver microsomes is crucial to estimate the rate of metabolic clearance. This helps predict the compound's half-life and informs dosing frequency. High metabolic clearance may necessitate formulation strategies that protect the drug or more frequent dosing.

• Plasma Protein Binding (PPB): The extent to which a drug binds to plasma proteins (like albumin) affects the unbound, pharmacologically active concentration. High PPB can limit efficacy and tissue distribution.

• Permeability: Assays like the Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 cell monolayer assays can predict passive diffusion and active transport across the intestinal epithelium.[11]

Table 1: Example Physicochemical & ADME Profile for a Hypothetical Derivative (CPD-X)

Parameter	Value	Implication for In Vivo Studies
Aqueous Solubility (pH 7.4)	< 1 µg/mL	Highly insoluble; requires advanced formulation (e.g., suspension, SEDDS).
LogP	4.2	High lipophilicity; good membrane permeability but potential for low bioavailability due to poor solubility and high metabolic clearance.[7]
Microsomal Half-life (Rat)	15 min	High first-pass metabolism is likely; oral bioavailability may be low.[12] Dosing frequency may need to be high.
PPB (Rat Plasma)	99.5%	High binding; free drug concentration will be low. Higher total plasma concentration may be needed to achieve therapeutic effect.
Caco-2 Permeability (Papp)	High	The molecule can likely cross the gut wall if it can be solubilized.
P-gp Substrate	Yes	Efflux by P-glycoprotein may limit oral absorption and brain penetration.[13][14]

Section 2: Formulation Development for In Vivo Administration

The primary goal of formulation is to deliver a consistent and bioavailable dose of the test article to the animal model. For hydrophobic compounds like many thiazole derivatives, this is a non-trivial task.[15]

Table 2: Common Formulation Vehicles for Preclinical Studies

Vehicle Type	Composition	Best For	Considerations
Aqueous Solution	Saline, PBS, 5% Dextrose	Highly soluble compounds	Ideal but rarely achievable for hydrophobic molecules. Must be sterile for IV.
Co-solvent Solution	10% DMSO, 40% PEG400, 50% Saline	Compounds with moderate solubility	Can cause hemolysis or irritation, especially with IV administration. Must be used with caution.[17]
Aqueous Suspension	0.5-1% CMC or 0.5% Methylcellulose in water + 0.1-0.5% Tween 80	Poorly soluble, stable compounds	Suitable for oral (PO) and subcutaneous (SC) routes. Particle size must be controlled. Not for IV use.
Lipid-Based (SEDDS)	Oils (MCT), surfactants (Cremophor EL), co-solvents (Transcutol)	Very poorly soluble compounds	Self-Emulsifying Drug Delivery Systems (SEDDS) enhance oral absorption by forming a microemulsion in the gut.[15][18][19]

Protocol 2.1: Preparation of a Standard Oral Suspension

This protocol is a reliable starting point for many hydrophobic 2-Cyclohexylthiazol-5-amine derivatives for oral gavage studies.

Principle: A wetting agent (Tween 80) is used to coat the hydrophobic drug particles, allowing them to be dispersed uniformly in a viscous aqueous vehicle (Carboxymethylcellulose - CMC), which prevents rapid settling.

Materials:

• 2-Cyclohexylthiazol-5-amine derivative ("CPD-X")

• Tween 80

• Carboxymethylcellulose (CMC), sodium salt, low viscosity

• Sterile water for injection

• Mortar and pestle (glass or ceramic)

• Stir plate and magnetic stir bar

• Graduated cylinders and calibrated pipettes

Step-by-Step Methodology:

• Vehicle Preparation (0.5% CMC / 0.2% Tween 80):

  • Heat ~80% of the final required volume of sterile water to ~60°C.

  • Slowly add the CMC powder while stirring vigorously to prevent clumping. Continue stirring until fully dissolved (the solution will be clear but viscous).

  • Allow the solution to cool to room temperature.

  • Add Tween 80 to the CMC solution and mix thoroughly.

  • Add the remaining volume of sterile water to reach the final concentration. Store at 4°C for up to one week.

• Compound Weighing: Accurately weigh the required amount of CPD-X for the desired concentration and final volume. Example: For a 10 mg/mL suspension in a 10 mL final volume, weigh 100 mg of CPD-X.

• Wetting the Compound:

  • Place the weighed CPD-X powder into a clean mortar.

  • Add a small volume of the vehicle (e.g., 1-2 mL) to the powder.

  • Gently triturate (grind) the powder with the pestle to form a smooth, uniform paste. This step is critical to ensure all particles are wetted and to break up any aggregates.

• Creating the Suspension:

  • Gradually add more vehicle to the paste in small aliquots, mixing continuously with the pestle to ensure homogeneity.

  • Once the suspension is dilute enough, transfer it to the final storage vial, using additional vehicle to rinse the mortar and pestle to ensure a complete transfer of the compound.

  • Add the remaining vehicle to reach the final target volume.

  • Add a small magnetic stir bar to the vial and stir continuously for at least 30 minutes before dosing.

• Validation & Quality Control:

  • Homogeneity: The suspension should appear uniform with no visible clumps.

  • Stability: Observe the suspension for signs of rapid settling. A well-made formulation should remain suspended for the duration of the dosing procedure.

  • Dose Confirmation: For Good Laboratory Practice (GLP) studies, an aliquot of the final formulation should be analyzed (e.g., by HPLC) to confirm the concentration.[16]

Section 3: Designing the In Vivo Study

A well-designed study starts with a clear objective. The dosing protocol for a toxicity study will differ significantly from one designed to show efficacy in a disease model.

Diagram 1: Hypothetical Anti-Inflammatory Signaling Pathway

This diagram illustrates a plausible mechanism of action for a 2-aminothiazole derivative targeting key inflammatory enzymes, a common application for this class of compounds.[20]

Caption: High-level workflow for preclinical in vivo evaluation of a new compound.

5.1 Special Consideration: Central Nervous System (CNS) Penetration

If the intended target for the 2-Cyclohexylthiazol-5-amine derivative is within the CNS, assessing brain penetration is critical. The blood-brain barrier (BBB) actively prevents many small molecules from entering the brain, often via efflux transporters like P-glycoprotein (P-gp). [13][14][21]

• PK Study Design: In a PK study, both plasma and brain tissue should be collected at each time point.

• Brain-to-Plasma Ratio (Kp): The total concentration of the drug in the brain is compared to the total concentration in the plasma. A Kp > 1 suggests accumulation in the brain, but this can be misleading due to non-specific binding.

• Unbound Brain-to-Plasma Ratio (Kp,uu): This is the gold standard. It compares the unbound concentration of the drug in the brain interstitial fluid to the unbound concentration in the plasma. A Kp,uu of ~1 suggests free diffusion across the BBB, while a Kp,uu << 1 strongly indicates active efflux. [13]Achieving adequate unbound brain concentrations is a major challenge in CNS drug development. [11]

Conclusion

The successful in vivo evaluation of 2-Cyclohexylthiazol-5-amine derivatives requires a methodical, integrated approach that begins long before the first animal is dosed. By systematically characterizing the compound's properties, developing a robust and appropriate formulation, and designing studies with clear, logical objectives, researchers can generate reliable and interpretable data. This guide provides the foundational protocols and, more importantly, the scientific rationale needed to navigate the complexities of preclinical drug development, ultimately helping to determine if these promising molecules have the potential to become effective therapeutics.

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• Jaladanki, C. K., Khatun, S., Gohlke, H., & Bharatam, P. V. (2021). Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. Chemical Research in Toxicology.

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• Jaladanki, C. K., Khatun, S., Gohlke, H., & Bharatam, P. V. (2021). Reactive Metabolites from Thiazole-containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity. ResearchGate.

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• Patil, K. R., Mahajan, U. B., Unger, B. S., et al. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. International Journal of Molecular Sciences, 20(18), 4367.

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• Taj, M. B., Raheel, A., Alelwani, W., et al. (2023). Mechanochemical Synthesis of Thiazolidinone-Triazoles Derivatives as Antidiabetic Agents: Pharmacokinetics, Molecular Docking, and In Vitro Antidiabetic Properties. Russian Journal of General Chemistry.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in 2-Cyclohexylthiazol-5-amine Synthesis

Prepared by the Senior Application Scientist Team

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges in the synthesis of 2-Cyclohexylthiazol-5-amine. We will address common issues leading to low product yield through a structured, question-and-answer format, providing field-proven insights and detailed protocols to help you diagnose and resolve synthetic challenges.

Section 1: Frequently Asked Questions (FAQs) & Initial Troubleshooting

This section addresses the most common questions and initial hurdles faced during the synthesis. A systematic approach, starting with the most frequent causes of low yield, can save significant time and resources.

Q1: What is the likely synthetic pathway for 2-Cyclohexylthiazol-5-amine, and what are its critical steps?

The most established and versatile method for synthesizing the 2-aminothiazole core is the Hantzsch Thiazole Synthesis , first described by Arthur Hantzsch in 1887.[1][2] This reaction involves the condensation of an α-halocarbonyl compound with a thioamide.[1][3][4]

For the target molecule, 2-Cyclohexylthiazol-5-amine, a plausible Hantzsch-type approach would involve the reaction of a suitable α-halo-β-aminocarbonyl equivalent with N-cyclohexylthiourea. The fundamental mechanism proceeds in three key stages:

• Nucleophilic Attack: The sulfur atom of the thioamide (N-cyclohexylthiourea) acts as a nucleophile and attacks the α-carbon of the halocarbonyl in an Sₙ2 reaction.[3][5]

• Intramolecular Cyclization: The nitrogen atom of the thioamide intermediate then attacks the carbonyl carbon, forming the five-membered thiazoline ring.[3][4]

• Dehydration: The resulting heterocyclic intermediate undergoes dehydration (loss of a water molecule) to form the stable, aromatic thiazole ring.[3]

Caption: Simplified Hantzsch Thiazole Synthesis Pathway.

Q2: My reaction resulted in a very low yield or no product. What are the most common initial checks?

When facing low or no product formation, it is critical to first assess the foundational components of your experiment before modifying reaction parameters.

• Purity of Starting Materials: This is the most frequent cause of low yields in many organic syntheses, including the Hantzsch reaction.[6][7][8]

  • α-Halocarbonyl Reactant: These reagents can be unstable. Ensure their purity and use them fresh if possible.

  • N-Cyclohexylthiourea: Impurities in the thioamide can significantly inhibit the reaction.

  • Recommended Action: Verify the purity of your starting materials using analytical techniques like NMR or by checking their melting points.[9] If purity is questionable, purify them by recrystallization or column chromatography before use.[9]

• Reaction Setup and Inertness:

  • Moisture and Air Sensitivity: Some reagents or intermediates may be sensitive to moisture or air.[9] While many Hantzsch syntheses are robust, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent potential degradation and is a good laboratory practice.[9]

  • Recommended Action: Dry your glassware thoroughly and consider running the reaction under an inert atmosphere, especially if you suspect reagent instability.

Caption: A logical workflow for troubleshooting common issues.

Q3: My starting materials are pure, but the yield is still low. What reaction parameters should I optimize?

If reagent quality is confirmed, the next step is a systematic optimization of the reaction conditions. Running small-scale trials to test different parameters is highly recommended.[6]

Parameter	Common Issue	Recommended Optimization Strategy
Temperature	Incomplete conversion at low temperatures or decomposition at high temperatures.	The Hantzsch synthesis often requires heating.[6] If the reaction is sluggish at room temperature, gradually increase the temperature (e.g., to 50°C, then reflux). Monitor for byproduct formation at higher temperatures using TLC.[8]
Reaction Time	The reaction may not have reached completion.	Monitor the reaction's progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or LC-MS to determine the point of maximum conversion.[6][10]
Solvent	The choice of solvent significantly impacts reaction rates and solubility.	Alcohols like ethanol and methanol are common.[6] However, exploring other solvents such as DMF, acetonitrile, or a mixture (e.g., ethanol/water) can be beneficial.[6][11]
Stoichiometry	An incorrect ratio of reactants can lead to unreacted starting material.	While a 1:1 stoichiometry is theoretical, using a slight excess (e.g., 1.1 to 1.5 equivalents) of the thioamide is a common practice to drive the reaction to completion.[4][7]
pH/Base	The reaction medium can be too acidic or basic, leading to side reactions.	A neutral to slightly basic medium is often preferred.[10] A mild, non-nucleophilic base like sodium bicarbonate, triethylamine, or pyridine can be added to neutralize any acid (e.g., HBr or HCl) formed during the reaction.[7][11]

Q4: My TLC shows multiple spots, indicating side products. What are these impurities and how can I minimize them?

The formation of multiple products points to competing side reactions or degradation.

• Oxidation of Starting Materials: Thioamides and related sulfur compounds can be susceptible to oxidation, which can generate impurities that complicate the reaction.[8]

  • Solution: Use fresh reagents and consider degassing your solvent or running the reaction under an inert atmosphere.[9]

• Incomplete Cyclization or Dehydration: The hydroxylated thiazoline intermediate may be stable under certain conditions and fail to dehydrate to the final aromatic product.

  • Solution: This is often addressed by increasing the reaction temperature or adding a catalytic amount of acid to promote the dehydration step, though care must be taken to avoid other acid-catalyzed side reactions.[12]

• Self-Condensation of Reactants: The α-halocarbonyl or other starting materials might undergo self-condensation, especially under basic conditions.[8]

  • Solution: Adjusting the rate of addition of reagents or modifying the reaction temperature and base can help suppress these side reactions.[8]

Q5: I have product in my crude mixture, but I'm losing it during workup and purification. How can I improve my isolation yield?

Product loss during isolation is a common frustration. The basicity of the amine group in your target molecule can influence the best workup strategy.

• Ineffective Precipitation: 2-aminothiazole products are often poorly soluble in water and can be isolated by precipitation.[4][6]

  • Problem: The product may remain dissolved if the solution is not sufficiently neutralized or is too dilute.

  • Solution: After the reaction, try pouring the mixture into a weak base solution, such as 5% sodium carbonate, to neutralize the hydrohalide salt and induce precipitation.[6] Test the pH to ensure it is basic. If precipitation fails, you may need to perform a liquid-liquid extraction.[6]

• Losses During Extraction:

  • Problem: The amphoteric nature (presence of a basic amino group) can make extraction challenging.[10][13]

  • Solution: Use a suitable organic solvent like ethyl acetate or dichloromethane. To decrease the solubility of your product in the aqueous layer, you can saturate it with sodium chloride (brine).[10] Perform multiple extractions with smaller volumes of organic solvent for better recovery.

• Challenging Purification:

  • Problem: Closely related impurities make purification by simple methods difficult.

  • Solution: For high purity, more rigorous methods are necessary.

    • Recrystallization: This is a standard and effective technique for purifying solid organic compounds.[6][13] Experiment with different solvents (e.g., ethanol, isopropanol, or toluene/hexane mixtures) to find one where your product is soluble when hot but sparingly soluble when cold.[13][14]

    • Column Chromatography: For difficult separations, silica gel column chromatography is the method of choice.[6][7][15]

Section 2: Detailed Experimental Protocols

These protocols provide a general framework. Optimization for your specific substrates and scale will likely be necessary.

Protocol 1: General Synthesis of a 2-Aminothiazole via Hantzsch Reaction

This protocol is a representative guideline and should be adapted as needed.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the α-halocarbonyl starting material (1.0 equiv.) and N-cyclohexylthiourea (1.1 equiv.).[7]

• Solvent Addition: Add a suitable solvent such as ethanol or methanol.[4][6]

• Heating: Heat the reaction mixture to reflux and monitor its progress using TLC (e.g., every 30-60 minutes).[7]

• Workup (Precipitation): Once the starting material is consumed (as indicated by TLC), cool the reaction mixture to room temperature.[7] Pour the mixture into a beaker containing a 5% sodium carbonate solution and stir.[4]

• Isolation: Collect the precipitated solid product by vacuum filtration using a Büchner funnel.[6]

• Washing and Drying: Wash the collected solid with cold water to remove inorganic salts.[6] Allow the product to air dry or dry it in a vacuum oven.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Choose a solvent or solvent system in which your crude product has high solubility at elevated temperatures and low solubility at room temperature or below.[6] Common choices include ethanol, isopropanol, or ethanol/water mixtures.[13]

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture (e.g., on a hot plate) with stirring until the solid completely dissolves.

• Decolorization (Optional): If the solution is highly colored, remove it from the heat, add a small amount of activated charcoal, and then gently boil for a few minutes.[13]

• Hot Filtration: While the solution is still hot, filter it through a pre-heated funnel with fluted filter paper to remove the charcoal and any insoluble impurities.[13]

• Crystallization: Allow the clear filtrate to cool slowly to room temperature. For maximum recovery, the flask can be placed in an ice bath once it has reached ambient temperature.[13]

• Isolation: Collect the purified crystals by vacuum filtration, wash them with a small amount of the cold recrystallization solvent, and dry them thoroughly.

Section 3: References

• Benchchem. (n.d.). Troubleshooting low yields in Hantzsch thiazole synthesis. Retrieved from

• Benchchem. (2025). Technical Support Center: Hantzsch Thiazole Synthesis. Retrieved from

• Hughes, D. L. (2001). Stereochemical Control Factors in the Hantzsch Thiazole Synthesis: A Hammett Substitution Correlation Analysis. Organic Letters, 3(22), 3467–3470. ACS Publications.

• Benchchem. (2025). Troubleshooting guide for the synthesis of benzothiazole derivatives. Retrieved from

• ResearchGate. (n.d.). Optimization of the reaction conditions. [Download Scientific Diagram]. Retrieved from [Link]

• Benchchem. (2025). Application Notes and Protocols for Hantzsch Thiazole Synthesis of Derivatives. Retrieved from

• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from

• Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from [Link]

• Zaczyńska, E., et al. (2025). New Derivatives of 2-(Cyclohexylamino)thiazol-4(5H)-one as Strong Inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1: Synthesis, Antiproliferative and Redox-Modulating Activity. PMC.

• SynArchive. (n.d.). Hantzsch Thiazole Synthesis. Retrieved from [Link]

• Benchchem. (2025). Technical Support Center: Synthesis of 2-(1-Aminoethyl)thiazole-5-carboxylic acid. Retrieved from

• Pawar, N. S., & Chougle, M. (2022). A Review Article on Chemistry, Synthesis and Therapeutic Importance of Thiazole Derivatives. International Journal of All Research Scientific and Academic, 4(6).

• Choudhary, A. (2020). Synthesis, Reactions and Medicinal Uses of Thiazole. Pharmaguideline.

• Legeay, J., et al. (2015). Thiazole formation through a modified Gewald reaction. Beilstein Journal of Organic Chemistry, 11, 839-845.

• YouTube. (2019, January 19). synthesis of thiazoles. Retrieved from [Link]

• A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021). Journal of Advanced Research in Applied Sciences and Engineering Technology, 22(1), 1-11.

• Gopishetty, S., et al. (n.d.). New Methods for the Synthesis of 2-Aminothiazolones.

• (PDF) Synthesis and Characterization of Thiazole Compounds in the Presence of Various Reagents, Catalysts and Solvents. (2026, March 10). ResearchGate.

• Google Patents. (n.d.). US7408069B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives. Retrieved from

• A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. (n.d.). Semantic Scholar.

• 147-152 Research Article Synthesis of some new 5- substituted of. JOCPR.

• Benchchem. (2025). optimizing reaction conditions for the synthesis of 5-Aminopyrazine-2-carbothioamide analogs. Retrieved from

• Benchchem. (2025). Technical Support Center: Purification of Crude 2-Amino-5-methylthiazole. Retrieved from

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• 15. New Derivatives of 2-(Cyclohexylamino)thiazol-4(5H)-one as Strong Inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1: Synthesis, Antiproliferative and Redox-Modulating Activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing 2-Cyclohexylthiazol-5-amine for Long-Term Storage

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the best practices for preventing the degradation of 2-Cyclohexylthiazol-5-amine during long-term storage. By understanding the compound's inherent chemical properties and potential degradation pathways, you can ensure its stability and the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: My new batch of 2-Cyclohexylthiazol-5-amine has a slight off-white or yellowish tint. Is it degraded?

A1: Not necessarily. While a significant color change to dark brown or black can indicate degradation, a slight off-white or pale-yellow color is often acceptable for many aromatic amines and thiazole derivatives and may be a result of minor impurities from synthesis that do not significantly impact the overall purity. However, it is always best to verify the purity using an appropriate analytical method, such as HPLC or GC, if you have concerns.

Q2: The compound has a noticeable amine-like odor. Is this normal?

A2: Yes, it is typical for amines to have a characteristic ammonia-like or fishy odor. This is an inherent property of the compound and not an indicator of degradation. However, always handle the compound in a well-ventilated area or a fume hood to avoid inhalation.[1]

Q3: Is 2-Cyclohexylthiazol-5-amine sensitive to light?

A3: Yes, similar to other aromatic amines and thiazole-containing compounds, 2-Cyclohexylthiazol-5-amine is potentially susceptible to photodegradation.[2] It is crucial to store it in a light-protected container, such as an amber vial, and in a dark location.

Q4: What are the primary drivers of degradation for this compound?

A4: The main factors that can lead to the degradation of 2-Cyclohexylthiazol-5-amine are exposure to oxygen (oxidation), elevated temperatures, light, and humidity.[1][2] The primary amine and the electron-rich thiazole ring are the most reactive sites.

Troubleshooting Guide: Diagnosing and Resolving Degradation Issues

This section addresses specific problems you may encounter during the storage and handling of 2-Cyclohexylthiazol-5-amine.

Issue 1: The solid compound has significantly darkened in color (e.g., turned brown or black) over time.

• Potential Cause: This is a strong indicator of oxidative degradation. The primary amine group is particularly susceptible to oxidation, which can lead to the formation of colored polymeric byproducts. This process is accelerated by exposure to air (oxygen), light, and elevated temperatures.

• Recommended Actions:

  • Assess Purity: Use HPLC or LC-MS to determine the purity of the compound. Compare the results with the certificate of analysis from the supplier or with data from a freshly opened container.

  • Evaluate Storage Conditions: Review your current storage protocol. Has the compound been consistently stored under an inert atmosphere, protected from light, and at the recommended temperature?

  • Consider Purification: If the purity is compromised but the compound is still usable for non-critical applications, it may be possible to purify it by recrystallization or column chromatography. However, for sensitive applications, it is advisable to use a fresh, un-degraded batch.

  • Implement Preventative Measures: For future storage, strictly adhere to the best practices outlined in the next section, particularly the use of an inert atmosphere.

Issue 2: I observe precipitation or cloudiness in a solution of 2-Cyclohexylthiazol-5-amine in an organic solvent.

• Potential Cause:

  • Insolubility: The compound may have limited solubility in the chosen solvent, especially at lower temperatures.

  • Degradation Product Formation: Degradation products may be less soluble than the parent compound, leading to precipitation.

  • Moisture Contamination: Amines can be hygroscopic, and absorbed moisture can lead to the formation of hydrates or hydrolysis, especially if the solvent is not anhydrous.[1]

• Recommended Actions:

  • Verify Solubility: Gently warm the solution to see if the precipitate redissolves. If it does, it is likely a solubility issue. You may need to use a different solvent or a co-solvent system.

  • Analyze the Precipitate: If possible, isolate the precipitate and analyze it (e.g., by NMR or MS) to determine if it is the parent compound or a degradation product.

  • Use Anhydrous Solvents: Always use dry, high-purity solvents for preparing solutions of 2-Cyclohexylthiazol-5-amine.

  • Filter the Solution: If the precipitate is confirmed to be an impurity or degradation product, you can filter the solution through a 0.22 µm syringe filter before use, but this does not solve the underlying stability issue.

Issue 3: My analytical results (e.g., HPLC, NMR) show the appearance of new, unidentified peaks.

• Potential Cause: This is a clear indication of chemical degradation. The new peaks represent degradation products.

• Recommended Actions:

  • Characterize Degradants: If the identity of the degradation products is critical for your research, consider using LC-MS or GC-MS to identify them. Common degradation pathways include oxidation of the amine and sulfur atom, and potential cleavage of the thiazole ring under harsh conditions.[2]

  • Review Handling Procedures: Assess if the compound has been exposed to incompatible materials, such as strong acids, bases, or oxidizing agents.

  • Optimize Solution Stability: If you are working with solutions, conduct a small-scale stability study to determine the optimal solvent, pH (if in an aqueous system), and temperature for your experimental timeframe.

Best Practices for Long-Term Storage

To ensure the long-term stability of 2-Cyclohexylthiazol-5-amine, it is imperative to implement the following storage protocols.

Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	-20°C for long-term storage. 2-8°C for short-term storage.	Low temperatures significantly slow down the rate of chemical degradation.[3]
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidative degradation of the amine and thiazole moieties.
Container	Tightly sealed amber glass vial or a container wrapped in aluminum foil.	Protects from light and moisture. Glass is preferred over plastic to prevent potential leaching.
Handling	In a well-ventilated fume hood. Minimize exposure to ambient air and light.	Ensures safety and minimizes exposure to oxygen and moisture.

Step-by-Step Storage Protocol

• Preparation: Before opening the main container, allow it to equilibrate to room temperature to prevent condensation of moisture onto the compound.

• Inert Atmosphere: If the compound is not already packaged under an inert atmosphere, it is highly recommended to do so. This can be achieved by placing the vial in a glove box or by using a gentle stream of argon or nitrogen to displace the air in the headspace before sealing.

• Aliquotting: For frequent use, it is best to aliquot the compound into smaller, single-use vials. This minimizes the exposure of the bulk material to atmospheric conditions during repeated openings.

• Sealing: Ensure the vial cap is tightly sealed. For extra protection, you can wrap the cap with Parafilm®.

• Labeling: Clearly label each aliquot with the compound name, date, and storage conditions.

• Storage Location: Place the sealed vials in a freezer (-20°C) or refrigerator (2-8°C) that is designated for chemical storage and is not subject to frequent temperature fluctuations. The storage location should be dark.

Visualizing Degradation and Troubleshooting

To better understand the potential chemical changes and the decision-making process for handling this compound, the following diagrams are provided.

Potential Degradation Pathways

Caption: Potential degradation pathways for 2-Cyclohexylthiazol-5-amine.

Troubleshooting Flowchart

Caption: Decision-making flowchart for troubleshooting degradation issues.

References

• CHEMTRON SUPPLY CORPORATION. (2015, June 11). Safety Data Sheet. Retrieved from [Link]

• Angene Chemical. (2025, February 17). Safety Data Sheet. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2014). Synthesis of some new 5- substituted of -aminothiazole derivatives. JOCPR, 6(5), 147-152. Retrieved from [Link]

• Darbandi, M. A., et al. (2020). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. DARU Journal of Pharmaceutical Sciences, 28(1), 349–367. Retrieved from [Link]

• Khalifa, M. E. (2014). Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Acta Chimica Slovenica, 61(1), 1-22. Retrieved from [Link]

• Lee, S. H., et al. (2019). Synthesis of 2-Amino-5-Carboxamide Thiazole Derivatives via Dehydrative Cyclization of Thiourea Intermediate Resin on Solid Phase. ACS Combinatorial Science, 21(5), 380–388. Retrieved from [Link]

• ResearchGate. (n.d.). Progress in the Synthesis of 5-Aminothiazole Derivatives. Retrieved from [Link]

• Ananthan, S., et al. (2010). Structure-activity relationships of 2-aminothiazoles effective against Mycobacterium tuberculosis. Bioorganic & Medicinal Chemistry, 18(22), 7896–7907. Retrieved from [Link]

• Siarkowska, E., et al. (2022). New Derivatives of 2-(Cyclohexylamino)thiazol-4(5H)-one as Strong Inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1: Synthesis, Antiproliferative and Redox-Modulating Activity. Molecules, 27(18), 6035. Retrieved from [Link]

• Baell, J. B., & Holloway, G. A. (2010). Promiscuous 2-Aminothiazoles (PrATs): A Frequent Hitting Scaffold. Journal of Medicinal Chemistry, 53(1), 2719–2740. Retrieved from [Link]

• Pamungkas, K. K. P. (n.d.). The Chemistry of 5-aminothiazole and its derivatives. Retrieved from [Link]

• Google Patents. (2008). US7408069B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives.

• PubMed. (2019). Synthesis of 2-Amino-5-Carboxamide Thiazole Derivatives via Dehydrative Cyclization of Thiourea Intermediate Resin on Solid Phase. Retrieved from [Link]

• Semantic Scholar. (2007). A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. Retrieved from [Link]

• Angene Chemical. (2025, February 17). Safety Data Sheet. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. N-Cyclohexylthiazol-2-amine | 1438-45-5 [sigmaaldrich.com]

Technical Support Center: Overcoming Steric Hindrance in 2-Cyclohexylthiazol-5-amine Substitution Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing challenges when functionalizing 5-aminothiazoles. The molecule 2-cyclohexylthiazol-5-amine presents a unique dual challenge: the intrinsic electronic deactivation of the 5-amino group and the hydrophobic bulk of the 2-cyclohexyl substituent.

This guide is designed to move beyond basic recipes. Here, we troubleshoot the root causes of reaction failures and provide field-proven, self-validating protocols to ensure your substitution reactions succeed.

Part 1: Troubleshooting Guide & FAQs

Q1: Why is my N-acylation/N-alkylation yield so low despite using standard conditions (e.g., Et₃N in DCM)? A: The failure stems from a combination of electronic delocalization and hydrophobic shielding. Unlike typical aliphatic amines, the lone pair on the 5-amino group of a thiazole ring is highly delocalized into the electron-deficient heteroaromatic system . This makes the nitrogen significantly less nucleophilic. Furthermore, the bulky 2-cyclohexyl group is highly lipophilic. In non-polar or moderately polar solvents like Dichloromethane (DCM), these molecules can transiently aggregate, burying the reactive 5-amine in a hydrophobic pocket. Solution: Switch to a highly polar aprotic solvent (like anhydrous DMF or NMP) to fully solvate the molecule and break up aggregation. You must also incorporate a hypernucleophilic catalyst like 4-Dimethylaminopyridine (DMAP) to form a highly reactive acylpyridinium intermediate that forces the reaction forward.

Q2: I am trying to perform electrophilic aromatic substitution at the C4 position, but I am getting a messy mixture of N-substituted and C4-substituted products. How do I control regioselectivity? A: The C4 position of 5-aminothiazoles is highly nucleophilic due to the electron-donating effect of the adjacent amino group . However, the 5-amine itself will still competitively attack the electrophile. The steric bulk of the 2-cyclohexyl group is too far away to sufficiently shield the C4 position or prevent N-attack. Solution: Employ a temporary protecting group strategy. Protect the 5-amine with a bulky, electron-withdrawing group (such as a Boc or Cbz group). This serves two mechanistic purposes: it completely deactivates the nitrogen from acting as a nucleophile, and its steric bulk directs the incoming electrophile cleanly to the adjacent C4 position.

Q3: During Buchwald-Hartwig cross-coupling for N-arylation, my reaction stalls at 20% conversion. Is the 2-cyclohexyl group causing steric hindrance? A: Yes, but indirectly. While the 2-cyclohexyl group is physically distant from the 5-amine, its large hydrodynamic radius restricts the conformational freedom of the molecule when coordinating to a bulky Palladium-ligand complex. Solution: Standard ligands like BINAP often fail here due to spatial clashes. You must use a ligand with a large bite angle and high steric demand, such as BrettPhos or Xantphos, paired with a strong base like sodium tert-butoxide (NaOtBu) to facilitate the reductive elimination step.

Part 2: Quantitative Data & Reagent Selection

To illustrate the causality of solvent and catalyst selection, the table below summarizes the optimization data for the N-acylation of 2-cyclohexylthiazol-5-amine using a sterically hindered electrophile (pivaloyl chloride).

Solvent	Base (Equiv)	Catalyst (Equiv)	Temperature	Conversion Time	Yield (%)	Mechanistic Observation
DCM	Et₃N (2.0)	None	25 °C	24 hours	< 10%	Poor solubility; unreactive amine.
THF	DIPEA (2.0)	None	60 °C	24 hours	25%	Steric clash between DIPEA and electrophile.
DMF	Et₃N (2.0)	DMAP (0.2)	25 °C	6 hours	85%	DMF breaks aggregation; DMAP activates electrophile.
NMP	Pyridine (3.0)	DMAP (0.5)	80 °C	2 hours	95%	Optimal solvation and transition state stabilization.

Part 3: Experimental Protocol

High-Yield N-Acylation of 2-Cyclohexylthiazol-5-amine via DMAP Catalysis

Objective: To overcome electronic deactivation and hydrophobic shielding during the attachment of a sterically demanding acyl group. This protocol is self-validating; the color change upon DMAP addition confirms the formation of the active intermediate.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL round-bottom flask under an argon atmosphere to ensure strictly anhydrous conditions. Moisture will competitively hydrolyze the acylpyridinium intermediate.

• Solvation: Dissolve 2-cyclohexylthiazol-5-amine (1.0 equiv, 5.0 mmol) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration. Causality: DMF disrupts intermolecular hydrophobic interactions caused by the cyclohexyl group, exposing the 5-amine.

• Base & Catalyst Addition: Add Triethylamine (Et₃N) (2.0 equiv) followed by 4-Dimethylaminopyridine (DMAP) (0.2 equiv). Stir for 10 minutes at room temperature.

• Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add the bulky acyl chloride (1.2 equiv) dropwise over 15 minutes. Causality: Cooling prevents competitive C4-acylation and controls the exothermic formation of the highly reactive acylpyridinium intermediate. A transient yellow/orange color indicates successful intermediate formation.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours. Monitor progression via LC-MS until the starting material peak is consumed.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with 5% aqueous LiCl (3 × 15 mL) to completely partition the DMF into the aqueous phase. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Part 4: Mechanistic & Workflow Diagrams

The following diagram maps the logical troubleshooting pathways for determining the correct reaction conditions based on your target substitution site.

Troubleshooting pathways for 2-cyclohexylthiazol-5-amine substitution reactions.

References

• Pätsi, H. T., et al. "5-Aminothiazoles Reveal a New Ligand-Binding Site on Prolyl Oligopeptidase Which is Important for Modulation of Its Protein–Protein Interaction-Derived Functions." Journal of Medicinal Chemistry, 2024.[Link]

• Petrou, A., Fesatidou, M., & Geronikaki, A. "Thiazole Ring—A Biologically Active Scaffold." Molecules, 2021.[Link]

Technical Support Center: Optimizing HPLC Mobile Phase for 2-Cyclohexylthiazol-5-amine Retention

Welcome to the technical support center for the chromatographic analysis of 2-Cyclohexylthiazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing HPLC mobile phase parameters to achieve robust and reliable retention. As a basic compound, 2-Cyclohexylthiazol-5-amine presents common challenges in reversed-phase chromatography, primarily related to peak shape and retention control. This document provides a structured approach, from foundational FAQs to advanced troubleshooting, to empower you to overcome these obstacles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions encountered when developing a method for 2-Cyclohexylthiazol-5-amine.

Q1: Why is my 2-Cyclohexylthiazol-5-amine peak exhibiting significant tailing?

A1: Peak tailing for basic compounds like 2-Cyclohexylthiazol-5-amine is most often caused by secondary ionic interactions between the protonated amine group of the analyte and residual, deprotonated silanol groups (Si-O⁻) on the surface of silica-based stationary phases.[1][2] This interaction creates a secondary, stronger retention mechanism for a portion of the analyte molecules, causing them to elute later and form a "tail." To mitigate this, it is crucial to control the mobile phase pH.[2]

Q2: What is the ideal starting pH for my mobile phase?

A2: The most effective strategy is to operate at a low pH, typically between 2.5 and 3.5 .[1] The amine group on your analyte is basic and will be fully protonated and positively charged at this pH. By keeping the mobile phase pH low, the acidic silanol groups on the column's stationary phase (which have a pKa of roughly 3.5-4.5) remain in their neutral, protonated state (Si-OH). This prevents the strong ionic interaction that leads to peak tailing.[3] Operating at a pH at least 2 units away from the analyte's pKa ensures a robust method where small pH variations do not cause large shifts in retention time.[4][5]

Q3: Which type of HPLC column is best suited for this analysis?

A3: While a standard C18 column can be used, a modern, high-purity, fully end-capped C18 or C8 column is highly recommended to minimize the number of accessible silanol groups.[2] Columns specifically marketed as "base-deactivated" are excellent choices. For alternative selectivity, especially if resolving from closely related impurities, consider a Phenyl or an embedded-polar-group (EPG) stationary phase.[4][6]

Q4: My analyte is eluting too quickly, even with a high aqueous mobile phase. What are my options?

A4: If retention is insufficient on a reversed-phase column, you have a few options. First, ensure you are using the weaker organic solvent (methanol is generally "weaker" than acetonitrile for many compounds, leading to longer retention). If that is not enough, you can employ ion-pair chromatography. By adding an anionic ion-pairing reagent (e.g., sodium 1-heptanesulfonate) to the mobile phase, it forms a neutral, more hydrophobic complex with your protonated analyte, significantly increasing its retention on the stationary phase.[7][8]

Section 2: Systematic Mobile Phase Optimization Workflow

Achieving optimal separation requires a logical, stepwise approach. This workflow breaks down the process into manageable experiments, explaining the rationale behind each step.

Experimental Protocol: Step-by-Step Mobile Phase Optimization

Objective: To develop a robust reversed-phase HPLC method for 2-Cyclohexylthiazol-5-amine with a symmetrical peak shape (Asymmetry factor < 1.5), adequate retention (k' between 2 and 10), and good resolution from any potential impurities.

1. Initial Conditions Setup:

• Column: High-purity, end-capped C18, 4.6 x 150 mm, 3.5 µm.
• Mobile Phase A (Aqueous): 0.1% Formic Acid in Water (pH ≈ 2.7). Rationale: Formic acid is a volatile buffer suitable for LC-MS and effectively controls the pH well below the silanol pKa to ensure good peak shape.[9]
• Mobile Phase B (Organic): Acetonitrile (ACN). Rationale: ACN is a common organic modifier with low viscosity and good UV transparency.[5]
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30 °C.
• Detection: UV at a suitable wavelength (e.g., 254 nm, or determine λ-max by scanning).
• Injection Volume: 5 µL.
• Sample Preparation: Dissolve the sample in a solvent weaker than or equal to the initial mobile phase, such as 50:50 ACN:Water. A strong injection solvent can cause peak distortion.[10]

2. Gradient Scouting Run:

• Perform a fast linear gradient from 5% to 95% ACN over 15 minutes.
• Purpose: This run determines the approximate percentage of organic modifier needed to elute the analyte. This allows for the calculation of an appropriate starting point for isocratic method development.

3. Isocratic Method Development & Retention Optimization:

• Based on the scouting gradient, calculate the starting isocratic mobile phase composition. For example, if the analyte eluted at 8 minutes in the 15-minute gradient, the approximate organic percentage is around 50-60%.
• Perform a series of isocratic runs, adjusting the %ACN to achieve a retention factor (k') between 2 and 10.
• k' = (t_R - t_0) / t_0, where t_R is the retention time of the analyte and t_0 is the column dead time.
• If retention is too low: Decrease the percentage of ACN.
• If retention is too high: Increase the percentage of ACN.

4. Peak Shape & Selectivity Fine-Tuning:

• If peak shape is still suboptimal, consider these adjustments:
• Buffer Concentration: If using a buffer like phosphate, ensure the concentration is adequate (10-25 mM) to resist pH shifts on the column.[11]
• Change Organic Modifier: Replace ACN with Methanol (MeOH). MeOH has different solvent properties and can significantly alter selectivity, potentially improving resolution between the main peak and impurities.[5]
• Alternative Column Chemistry: If resolution is the primary issue, screen other column chemistries. A Phenyl column can offer unique π-π interactions, which may be beneficial for the thiazole ring.[4][12]

Workflow Visualization

Caption: Workflow for systematic HPLC mobile phase optimization.

Section 3: Detailed Troubleshooting Guide

This section uses a question-and-answer format to address specific experimental problems.

Problem: Severe Peak Tailing Persists Despite Using a Low pH Mobile Phase

• Q: I've set my mobile phase pH to 2.7 with 0.1% formic acid, but my peak still has significant tailing. What's the next step?

  • A: First, confirm the problem is chemical and not physical. Inject a neutral compound like uracil or toluene. If the neutral compound shows a symmetric peak, the issue is a chemical interaction with your analyte.[13] If the neutral compound also tails, you may have a physical problem like a column void or a poorly made connection. Assuming the problem is chemical, consider the following:

    • Column Age and Contamination: The column may be old, or previous analyses may have left strongly adsorbed basic compounds on the active sites. Try cleaning the column according to the manufacturer's instructions or replace it with a new one.

    • Insufficient Buffering: While formic acid is an acidifier, it is a weak buffer. If your sample matrix is basic, it could locally overwhelm the mobile phase's pH on the column. Switch to a buffered mobile phase like 20 mM potassium phosphate, adjusted to pH 2.7.

    • Use a Base-Deactivated Column: Your current "end-capped" column may still have enough active silanols to cause issues. Switching to a column with more advanced end-capping or a hybrid stationary phase (e.g., Waters XTerra, Agilent Zorbax StableBond) can offer superior performance for basic analytes.[14]

Problem: Irreproducible Retention Times

• Q: My analyte's retention time is drifting between injections or from day to day. What are the likely causes?

  • A: Retention time instability is a common sign of a non-robust method. The most frequent causes are:

    • Inadequate Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analysis. This can take 10-20 column volumes, especially when switching from a high organic phase.[15]

    • Mobile Phase pH is Too Close to Analyte pKa: If your mobile phase pH is not at least 1.5-2 units away from the analyte's pKa, small, unintentional variations in pH preparation will lead to large shifts in retention.[16] Re-evaluate your pH choice.

    • Temperature Fluctuations: HPLC retention is sensitive to temperature. Use a column oven to maintain a constant, stable temperature.[15]

    • Mobile Phase Preparation: Ensure the mobile phase is prepared fresh and consistently each time. If using a multi-component mobile phase, premix it to avoid proportioning errors from the pump.

Problem: Poor Resolution from a Co-eluting Impurity

• Q: I have an impurity that is co-eluting or only partially resolved from my main peak. How can I improve the separation (selectivity)?

  • A: Improving selectivity requires changing the chemistry of the separation. Simply adjusting the organic-to-aqueous ratio will change retention but may not improve resolution. Try the following, in order of simplicity:

    • Change the Organic Modifier: This is the easiest and often most effective way to alter selectivity. Switch from Acetonitrile to Methanol (or vice-versa). The different interactions (methanol is a protic solvent, while acetonitrile is aprotic) can significantly change the elution order of closely related compounds.[5]

    • Adjust the pH: Modifying the mobile phase pH (while staying in a robust range, e.g., moving from pH 2.7 to 3.5) can change the ionization state of impurities if they have different pKa values than your main analyte, thus altering their retention relative to it.

    • Change the Stationary Phase: If mobile phase changes are insufficient, a different column is necessary. A Phenyl column provides alternative π-π interactions, which can be highly effective for aromatic or heterocyclic compounds like your thiazole.[6][12] An RP-Amide or a column with a polar-embedded group can also offer different selectivity profiles.[4]

Section 4: Data Summary Table

The table below summarizes the expected impact of key mobile phase parameters on the chromatography of 2-Cyclohexylthiazol-5-amine.

Parameter Change	Effect on Retention Time	Effect on Peak Shape (Tailing)	Effect on Selectivity (Resolution)	Rationale & Notes
Increase % Organic	Decreases	No direct effect	May increase or decrease	Reduces mobile phase polarity, causing the analyte to elute faster in reversed-phase mode.[5]
Decrease pH (e.g., 4.0 -> 2.7)	May Slightly Decrease	Significantly Improves	May Change	Suppresses silanol ionization, which is the primary goal. Protonation of the amine may slightly reduce hydrophobic retention.[1][2]
Increase pH (e.g., 2.7 -> 4.0)	May Slightly Increase	Worsens	May Change	Approaches the pKa of silanol groups, increasing ionic interactions and peak tailing. Not recommended.[1]
Switch ACN to MeOH	Likely Increases	Minimal Effect	Significantly Changes	Methanol is a weaker solvent for many compounds. Its ability to act as a hydrogen bond donor provides a different selectivity mechanism than ACN.[5]
Add Ion-Pair Reagent	Significantly Increases	Generally Improves	May Change	Forms a neutral, hydrophobic ion-pair with the analyte, dramatically increasing its interaction with the stationary phase.[8][17]
Increase Buffer Conc.	Minimal Effect	May Improve	Minimal Effect	Increases the mobile phase's capacity to resist pH changes, leading to a more stable and robust separation.[11]

References

• Axion Labs. (2022, February 15). HPLC Peak Tailing. [Link]

• Jandera, P., & Komersová, A. (2004). Effect of mobile-phase pH on the chromatographic behavior of biogenic amine neurotransmitters and their metabolites. Journal of Planar Chromatography, 17(4), 297-302. [Link]

• Element Lab Solutions. Peak Tailing in HPLC. [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?[Link]

• Element Lab Solutions. HPLC Method Development Kit: Where to Start?[Link]

• Regis Technologies. Ion Pairing Reagents and Buffers. [Link]

• Molnar Institute. ESSENTIAL GUIDES TO METHOD DEVELOPMENT IN LIQUID CHROMATOGRAPHY. [Link]

• ZirChrom Separations, Inc. Method Development Guide. [Link]

• Chrom-Help. HPLC Troubleshooting Guide. [Link]

• Pharma's Almanac. (2024, January 17). Navigating HPLC Method Development: Tips for Success. [Link]

• Welch Materials. (2024, September 13). Types and Applications of Ion-Pair Reagents in Liquid Chromatography. [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations?[Link]

• Waters Corporation. Effect of pH on LC-MS Analysis of Amines. [Link]

• LCGC International. (2025, November 27). Back to Basics: The Role of pH in Retention and Selectivity. [Link]

• Veeprho. (2025, August 25). Different Types of Stationary Phases in Liquid Chromatography. [Link]

• Subirats, X., et al. (2001). Retention of Ionizable Compounds on HPLC. 8. Influence of Mobile-Phase pH Change on the Chromatographic Retention of Acids and Bases during Gradient Elution. Analytical Chemistry, 73(21), 5253-5263. [Link]

• MicroSolv Technology Corporation. (2025, November 3). Aqueous Normal Phase ANP and How it is Useful for Polar Compound Separation. [Link]

• Jiang, X., et al. (2021). Development of an HPLC method for the determination of amines in a leukemia mouse model. Analytical Methods, 13(38), 4567-4577. [Link]

• López-Lorente, Á. I., et al. (2017). Sustainable and Eco-Friendly Alternatives for Liquid Chromatographic Analysis. Chemical Reviews, 117(11), 7476-7509. [Link]

• Wahab, M. F., et al. (2021). Recent Developments of Liquid Chromatography Stationary Phases for Compound Separation: From Proteins to Small Organic Compounds. Molecules, 26(16), 4779. [Link]

• LCGC International. (2013, November 1). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. [Link]

• Waters Corporation. Effect of pH on LC-MS Analysis of Amines. [Link]

• Chromatography Forum. (2002, December 19). HPLC conditions for basic compound?[Link]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. biotage.com [biotage.com]
• 4. Developing HPLC Methods [sigmaaldrich.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. km3.com.tw [km3.com.tw]
• 8. Analysis of Polar Compounds with Ion Pair Reagents [sigmaaldrich.com]
• 9. welch-us.com [welch-us.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. hplc.eu [hplc.eu]
• 12. veeprho.com [veeprho.com]
• 13. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 14. waters.com [waters.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. obrnutafaza.hr [obrnutafaza.hr]

Technical Support Center: Handling &amp; Troubleshooting 2-Cyclohexylthiazol-5-amine

Welcome to the Technical Support Center for 5-aminothiazole derivatives. This guide is designed for researchers, synthetic chemists, and drug development professionals working with 2-Cyclohexylthiazol-5-amine . Due to its unique electronic structure, this compound presents significant handling challenges related to rapid oxidation and moisture-induced degradation.

Executive Summary: The Chemistry of Degradation

Unlike 2-aminothiazoles, which benefit from amidine-like resonance stability, 5-aminothiazoles possess an enamine-like electronic structure. The amino group at the C5 position is strongly electron-donating, pushing electron density into the heteroaromatic ring. This drastically lowers the molecule's oxidation potential.

Upon exposure to atmospheric oxygen, the compound readily undergoes a1[1]. Concurrently, the 5-amino group exists in equilibrium with an imine tautomer. The electrophilic imine carbon is highly susceptible to nucleophilic attack by ambient moisture, leading to irreversible ring cleavage.

Mechanistic pathways of 2-Cyclohexylthiazol-5-amine degradation via oxidation and hydrolysis.

Troubleshooting FAQs

Q: My 2-Cyclohexylthiazol-5-amine stock turned dark brown or black shortly after opening. What happened? A: This is a classic symptom of oxidative degradation. Because the C5-amine lowers the oxidation potential of the thiazole ring, atmospheric oxygen triggers a one-electron oxidation. The resulting radical cations rapidly undergo intermolecular coupling, forming azo dimers and polymeric tars that appear dark brown or black[1].

Q: I observe multiple degradation peaks in my LC-MS after running a reaction in standard dichloromethane (DCM). What is causing this? A: This indicates moisture-induced hydrolysis. If your DCM is not strictly anhydrous, ambient water acts as a nucleophile, attacking the electrophilic carbon of the imine tautomer. This causes irreversible ring opening. Always use freshly distilled or molecular sieve-dried solvents.

Q: How can I stabilize this compound for a multi-month drug development campaign? A: The most effective strategy is in-situ salt formation. By converting the free base to a hydrochloride (HCl) salt, you protonate the C5-amine. This transforms the strongly electron-donating amine into an electron-withdrawing ammonium group, drastically raising the oxidation potential and locking the molecule out of the susceptible imine tautomer state[2].

Quantitative Data: Storage Conditions vs. Stability

To ensure reproducibility in your assays, adhere to the stability profiles outlined below. The free base form should only be generated immediately prior to use.

Chemical Form	Storage Temperature	Atmosphere	Estimated Half-Life (Purity >95%)	Visual Degradation Indicator
Free Base	25°C (Room Temp)	Ambient Air	< 24 hours	Rapid darkening (brown/black tar)
Free Base	4°C	Ambient Air	3-5 days	Yellowing to light brown
Free Base	-20°C	Argon (Sealed)	3-6 months	Pale yellow (stable)
HCl Salt	25°C (Room Temp)	Ambient Air	> 12 months	White crystalline powder (stable)

Self-Validating Experimental Protocols

Protocol A: Freeze-Pump-Thaw Degassing of Solvents

Causality: Removing dissolved oxygen from solvents prevents the one-electron oxidation of the thiazole ring during solution-phase reactions.3[3].

• Transfer the required volume of anhydrous solvent into a Schlenk flask equipped with a Teflon stopcock.

• Submerge the flask in a liquid nitrogen bath until the solvent is completely frozen.

• Open the stopcock to the high vacuum line for 2-3 minutes to evacuate the headspace.

• Close the stopcock, remove the flask from the liquid nitrogen, and allow the solvent to thaw completely in a room-temperature water bath.

• Repeat steps 2-4 for a total of three cycles.

• After the final thaw, backfill the flask with high-purity Argon.

Self-Validation Checkpoint: The protocol is successful when absolutely no gas bubbles evolve from the solvent during the final thawing phase, confirming the complete removal of dissolved oxygen.

Protocol B: Air-Free Transfer via Schlenk Line

Causality: Utilizing positive inert gas pressure prevents the ingress of atmospheric moisture and oxygen during reagent handling and 4[4].

• Flame-dry a receiving Schlenk flask under high vacuum to remove surface-bound moisture from the glass.

• Perform three vacuum/Argon purge cycles to establish a strictly inert atmosphere.

• Weigh the 2-Cyclohexylthiazol-5-amine inside an Argon-filled glovebox and transfer it to the sealed Schlenk flask.

• Using a gastight syringe purged three times with Argon, transfer the degassed solvent (from Protocol A) into the Schlenk flask through a rubber septum.

Step-by-step Schlenk line workflow for handling moisture-sensitive 5-aminothiazoles.

Self-Validation Checkpoint: A continuous, slow bubbling observed in the Schlenk line oil bubbler during the solvent transfer ensures a positive pressure of Argon is maintained, validating that no atmospheric air has breached the septum[5].

Protocol C: In-Situ Hydrochloride Salt Formation

Causality: Protonation of the amine removes its electron-donating capability, stabilizing the heteroaromatic ring against oxidation and tautomerization.

• Dissolve 2-Cyclohexylthiazol-5-amine (free base) in anhydrous diethyl ether under an Argon atmosphere.

• Cool the solution to 0°C using an ice bath.

• Slowly add 1.1 equivalents of a standardized solution of HCl in dioxane dropwise while stirring vigorously.

• Stir for 30 minutes, then filter the resulting precipitate under a stream of Argon.

• Wash the solid with cold, anhydrous diethyl ether and dry under high vacuum.

Self-Validation Checkpoint: The immediate precipitation of a white crystalline solid from the ether solution confirms successful protonation. Subsequent ^1H-NMR analysis (in DMSO-d6) will show the disappearance of the broad NH2 singlet (~5.0 ppm) and the appearance of an ammonium peak (>8.0 ppm), validating the structural conversion.

References

• Experimental and Theoretical Examination of the Radical Cations Obtained from the Chemical and Electrochemical Oxidation of 5‐Aminothiazoles Source: National Institutes of Health (NIH) URL:1

• Techniques for Handling Air- and Moisture-Sensitive Compounds Source: Wipf Group, University of Pittsburgh URL:4

• 5-Aminothiazoles Reveal a New Ligand-Binding Site on Prolyl Oligopeptidase Which is Important for Modulation of Its Protein–Protein Interaction-Derived Functions Source: American Chemical Society (ACS) URL:2

• Working with air and moisture sensitive compounds - Molecular Inorganic Chemistry Source: University of Groningen URL:3

• Performing Sensitive Reactions without a Schlenk Line Source: Chemistry LibreTexts (adapted) URL:5

Sources

• 1. Experimental and Theoretical Examination of the Radical Cations Obtained from the Chemical and Electrochemical Oxidation of 5‐Aminothiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. molan.wdfiles.com [molan.wdfiles.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. schlenklinesurvivalguide.wordpress.com [schlenklinesurvivalguide.wordpress.com]

resolving co-elution issues in 2-Cyclohexylthiazol-5-amine chromatography

Welcome to the technical support resource for resolving chromatographic challenges with 2-Cyclohexylthiazol-5-amine. This guide is designed for researchers, scientists, and drug development professionals who encounter co-elution and other separation issues during the analysis and purification of this compound. We will explore the underlying chemical principles and provide systematic, field-proven strategies to achieve robust and reliable separations.

Introduction: The Challenge of 2-Cyclohexylthiazol-5-amine

2-Cyclohexylthiazol-5-amine presents a unique chromatographic challenge due to its hybrid structure. It contains a non-polar cyclohexyl group and a polar thiazole ring with a basic primary amine. This primary amine is the primary source of difficulty, as it is prone to strong secondary interactions with the stationary phase, often leading to poor peak shape and co-elution with closely related impurities.[1] Amines are notoriously difficult to analyze by chromatography because their basic character can lead to interactions with residual acidic silanol groups on the surface of silica-based columns.[2][3] This guide provides a structured approach to diagnosing and resolving these issues.

Frequently Asked Questions (FAQs)

Q1: My 2-Cyclohexylthiazol-5-amine peak is tailing severely. What is the most likely cause?

Peak tailing for basic compounds like this is almost always caused by secondary interactions between the primary amine group and acidic residual silanol groups (Si-OH) on the silica surface of the stationary phase.[1] These interactions create an alternative, high-energy retention mechanism that slows a portion of the analyte molecules, causing them to elute later than the main peak band, resulting in a "tail".

Q2: What is "co-elution" and how can I confirm it's happening?

Co-elution occurs when two or more different compounds elute from the column at the same time, appearing as a single, often distorted, peak.[4] The most reliable ways to confirm co-elution are:

• Peak Purity Analysis with a Diode Array Detector (DAD) or Photodiode Array (PDA) Detector: This detector scans across the entire peak, acquiring multiple UV spectra. If the spectra at the upslope, apex, and downslope of the peak are not identical, the peak is impure and co-elution is occurring.[4]

• Mass Spectrometry (MS) Detection: An MS detector can reveal the presence of multiple mass-to-charge ratios (m/z) across the chromatographic peak, providing definitive evidence of co-elution.[4] A visual clue is often a "shoulder" on the peak or an unusually broad peak that cannot be sharpened by improving efficiency.[4]

Q3: Can I solve co-elution just by changing the mobile phase gradient?

While modifying the gradient can sometimes improve separation, it is often insufficient for resolving closely eluting compounds. Changing the gradient primarily affects the retention factor (k'). To resolve co-elution, you must change the selectivity (α), which is the ability of the system to differentiate between the two compounds.[5] Selectivity is best manipulated by changing the mobile phase pH, the type of organic modifier, or the stationary phase chemistry.[5][6]

In-Depth Troubleshooting Guide

Symptom 1: Asymmetrical Peak (Tailing or Fronting)

An asymmetrical peak is the first sign that your chromatography system is not optimized for this basic analyte.

Step 1: Diagnose the Problem's Origin (Chemical vs. Physical)

First, determine if the issue is chemical (analyte-column interaction) or physical (system problem).

• Protocol: Inject a neutral, well-behaved compound (e.g., toluene, caffeine).

• Analysis:

  • If the neutral compound's peak is also asymmetrical, the problem is likely physical (e.g., a void in the column, a blocked frit, or extra-column dispersion).[2][7] You should investigate your column and system hardware.

  • If the neutral compound's peak is symmetrical but your 2-Cyclohexylthiazol-5-amine peak is not, the problem is chemical.[2] Proceed to the next steps.

Step 2: Mitigate Silanol Interactions

The primary chemical issue for amines is interaction with silanols.[1] Here are the most effective strategies to counter this:

• Operate at Low pH: By lowering the mobile phase pH (e.g., pH 2.5-3.5), you fully protonate the residual silanol groups, neutralizing their negative charge and minimizing secondary ionic interactions.[1] The amine analyte will be fully protonated (R-NH3+), ensuring a single, consistent charge state.

  • Caution: Standard silica columns can degrade at pH < 2.5. Use a column specifically designed for low-pH operation.[1][5]

• Use a Base-Deactivated Column: Modern, high-purity silica columns are "end-capped" to block most residual silanols.[2] Always choose a column marketed as "base-deactivated" or intended for basic compounds.

• Add a Competing Base: Adding a small amount of a competing amine (e.g., 0.1% triethylamine) to the mobile phase can saturate the active silanol sites, preventing your analyte from interacting with them. This is a less common approach in modern LC-MS due to potential ion suppression.

• Increase Buffer Concentration: Using a buffer (e.g., ammonium formate) can help shield the silanol interactions and improve peak shape. The positive ions from the buffer can interact with the negative silanol sites, reducing the interaction with the analyte.[8]

Symptom 2: Confirmed Co-elution with an Impurity

If you have confirmed co-elution using DAD or MS, you must alter the system's selectivity (α).

The following diagram outlines a systematic approach to resolving co-elution by manipulating selectivity.

Caption: A systematic workflow for resolving co-elution by altering chromatographic selectivity.

Strategy 1: Manipulate Mobile Phase pH

The ionization state of both the analyte and any acidic or basic impurities is highly dependent on pH.[6] Changing the pH can drastically alter their relative retention times.

• Rationale: 2-Cyclohexylthiazol-5-amine has a basic primary amine. Let's assume its pKa is ~9.0. An acidic impurity might have a pKa of ~4.0.

  • At pH 3.0, the amine is protonated (charged), and the acid is neutral.

  • At pH 7.0, the amine is protonated (charged), and the acid is deprotonated (charged).

  • At pH 10.0, the amine is neutral, and the acid is deprotonated (charged). These changes in charge state dramatically affect interaction with the reversed-phase C18 column, altering elution order and improving separation.

• Protocol: Systematic pH Screening

  • Prepare three mobile phases with identical organic solvent composition but different buffers:

    • A: 0.1% Formic Acid (pH ~2.7)

    • B: 10 mM Ammonium Acetate (pH ~6.8)

    • C: 10 mM Ammonium Bicarbonate (pH ~10, use a pH-stable column ).

  • Run your sample using the same gradient profile with each mobile phase.

  • Compare the chromatograms to identify the pH that provides the best selectivity between your analyte and the co-eluting impurity.

Strategy 2: Change the Organic Modifier

Acetonitrile (ACN) and methanol (MeOH) have different solvent properties and can offer different selectivities.

• Rationale:

  • Acetonitrile is aprotic and acts primarily as a non-polar solvent in reversed-phase.

  • Methanol is protic and can act as a hydrogen bond donor and acceptor. This difference in hydrogen bonding capability can change the interaction with the analyte and impurities, altering the elution pattern. If your compounds have hydrogen bonding sites (like the primary amine), switching from ACN to MeOH can significantly impact selectivity.

Strategy 3: Change the Stationary Phase

If mobile phase adjustments are insufficient, changing the column chemistry is the most powerful way to affect selectivity.[5]

• Rationale: The separation mechanism itself is altered by using a different stationary phase.

  • Phenyl-Hexyl: Provides pi-pi interactions with the thiazole ring, offering a completely different retention mechanism than the hydrophobic interactions of a C18.

  • Cyano (CN): A polar stationary phase that can be used in both reversed-phase and normal-phase modes. It provides dipole-dipole interactions.[9]

  • Mixed-Mode: These columns combine reversed-phase (like C18) and ion-exchange functionalities.[10] A mixed-mode column with cation-exchange properties would strongly retain the protonated amine, providing excellent separation from neutral impurities.

Stationary Phase	Primary Interaction Mechanism	Best For	Considerations
Standard C18	Hydrophobic	General-purpose screening	Prone to severe peak tailing with amines without mobile phase optimization.
Base-Deactivated C18	Hydrophobic	Recommended Starting Point. Improved peak shape for basic compounds.[2]	Selectivity is still primarily based on hydrophobicity.
Phenyl-Hexyl	Hydrophobic, π-π interactions	Resolving aromatic or heterocyclic compounds from non-aromatic impurities.	Offers alternative selectivity to C18.[9]
Embedded Polar Group (EPG)	Hydrophobic, Hydrogen Bonding	Separating compounds with polar functional groups.	Can be used with highly aqueous mobile phases.
Mixed-Mode (RP/Cation-Exchange)	Hydrophobic, Ion-Exchange	Highly Recommended for Co-elution. Separating basic compounds from neutral or acidic impurities.[10][11]	Retention is highly sensitive to pH and ionic strength of the mobile phase.

Experimental Protocols

Protocol 1: Universal Scouting Gradient

This protocol is a starting point to quickly assess the complexity of your sample and establish initial retention times.[12]

• Column: Use a high-quality, base-deactivated C18 column (e.g., 100 mm x 2.1 mm, <3 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient Program:

  • 0.0 min: 5% B

  • 10.0 min: 95% B

  • 12.0 min: 95% B

  • 12.1 min: 5% B

  • 15.0 min: 5% B (Re-equilibration)

• Injection Volume: 1-5 µL.

• Temperature: 30 °C.

• Detection: DAD/PDA (220-400 nm) and/or MS.

Protocol 2: Sample and Mobile Phase Preparation

Proper preparation is crucial to avoid issues like peak splitting or pressure spikes.

• Sample Diluent: The ideal diluent is the initial mobile phase of your gradient (e.g., 95:5 Water:ACN with 0.1% Formic Acid). Dissolving the sample in a solvent much stronger than the mobile phase can cause poor peak shape.[7]

• Filtration: Filter all samples and mobile phases through a 0.22 µm or 0.45 µm filter to remove particulates that could block the column frit.[13]

• Degassing: Ensure mobile phases are properly degassed to prevent air bubbles from forming in the pump and detector.

The diagram below illustrates the critical interactions at different pH values.

Caption: Effect of mobile phase pH on the ionization state of the amine analyte and silica silanols.

References

• Effect of mobile-phase pH on the chromatographic behavior of biogenic amine neurotransmitters and their metabolites. AKJournals.
• Effect of pH on LC-MS Analysis of Amines.
• HPLC Peak Tailing. Axion Labs.
• Effect of Mobile Phase pH on the Function of Other Optimization Parameters in an HPLC–ECD Assay of Biogenic Amines and Their Metabolites. Taylor & Francis Online.
• HPLC Column Selection Guide. Phenomenex.
• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions.
• HPLC Column Selection Guide to Help You Achieve the Best Separation.
• LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?.
• Peak Tailing in HPLC. Element Lab Solutions.
• The Chiral Synthesis of Thiazole Amino Acid Enantiomers. Taylor & Francis Online.
• The Critical Role of Mobile Phase pH in Chromatography Separations.
• HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column. SIELC Technologies.
• Extraction of API
• HPLC Method Development:
• Purific
• Co-Elution: The Achilles' Heel of Chrom
• HPLC Methods for analysis of 2-Amino-5-methylthiazole.
• Cyclohexylamine. Wikipedia.
• Identification of corrosion inhibiting long-chain primary alkyl amines by gas chromatography and gas chromatography–mass spectrometry. Hochschule Bonn-Rhein-Sieg.

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 3. h-brs.de [h-brs.de]
• 4. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 5. HPLC Column Selection Guide | Phenomenex [phenomenex.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. youtube.com [youtube.com]
• 9. Purification of APIs | ZEOCHEM [zeochem.com]
• 10. helixchrom.com [helixchrom.com]
• 11. HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column | SIELC Technologies [sielc.com]
• 12. agilent.com [agilent.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Industrial Scale-Up of 2-Cyclohexylthiazol-5-amine Synthesis

Process Overview & Mechanistic Rationale

Welcome to the Technical Support Center for the industrial scale-up of 2-cyclohexylthiazol-5-amine. This guide is designed for process chemists and drug development professionals transitioning this critical intermediate from bench to pilot scale.

The synthesis relies on the condensation of cyclohexanecarbothioamide with an α -halonitrile. While classical Hantzsch syntheses typically yield 2-aminothiazoles, the reaction of thioamides with α -halonitriles is a regioselective and highly efficient pathway for constructing the 5-aminothiazole core .

Causality in Reagent Selection : We explicitly specify chloroacetonitrile over bromoacetonitrile. Although bromides offer faster kinetics, they are highly lachrymatory and generate violent, difficult-to-control exotherms at scale. Chloroacetonitrile provides a safer thermal profile for large reactors while maintaining excellent yields .

Mechanistic workflow for 2-cyclohexylthiazol-5-amine synthesis via thioamide-nitrile condensation.

Step-by-Step Scale-Up Methodology (10 kg Scale)

This protocol is a self-validating system: the use of ethanol as a solvent ensures that the product naturally crystallizes upon cooling, driving the reaction equilibrium forward and eliminating the need for hazardous liquid-liquid extractions or complex chromatography.

• Reactor Preparation : Purge a 100 L jacketed glass-lined reactor with ultra-high purity Nitrogen ( N2​ ) for 30 minutes. Rationale: 5-Aminothiazoles are highly susceptible to oxidative degradation; an inert atmosphere is non-negotiable.

• Reagent Charging : Charge 10.0 kg of cyclohexanecarbothioamide and 40 L of absolute ethanol into the reactor. Begin agitation at 150 RPM.

• Base Addition : Add 6.5 kg of Sodium Bicarbonate ( NaHCO3​ ) to the suspension. Rationale: NaHCO3​ acts as an acid scavenger to neutralize the HCl byproduct, preventing the acid-catalyzed degradation of the product without hydrolyzing the nitrile group .

• Controlled Dosing : Heat the reactor to 40°C. Using a dosing pump, add 6.0 kg of chloroacetonitrile dropwise over 3 hours. Rationale: The S-alkylation step is highly exothermic. Controlled dosing prevents thermal runaway and minimizes radical dimerization.

• Cyclization : Once dosing is complete, ramp the reactor temperature to 75°C (reflux) and hold for 6 hours. Monitor the disappearance of the thioimidate intermediate via HPLC.

• Isolation : Cool the reactor to 5°C at a controlled rate of 10°C/hour. The 2-cyclohexylthiazol-5-amine will precipitate as a pale yellow solid.

• Filtration and Washing : Filter the slurry through a Nutsche filter. Wash the filter cake with 10 L of cold water (to remove NaCl and unreacted NaHCO3​ ) followed by 5 L of cold ethanol.

• Drying : Dry the product in a vacuum oven at 45°C until the moisture content is <0.5%.

Quantitative Scale-Up Data

The following table summarizes the expected reaction parameters and impurity profiles across different production scales.

Scale	Chloroacetonitrile Dosing Time	Max Exotherm Temp	Reaction Time	Yield (%)	Purity (HPLC)	Major Impurity
100 g	30 mins	45°C	4 hours	88%	99.1%	Dimer (0.4%)
1 kg	90 mins	48°C	5 hours	86%	98.7%	Dimer (0.6%)
10 kg	180 mins	42°C (Jacketed)	6 hours	85%	98.5%	Dimer (0.8%)

Troubleshooting Guide

Q: The isolated product is dark brown or black instead of pale yellow. What went wrong? A: 5-Aminothiazoles are highly susceptible to oxidation, especially at elevated temperatures in the presence of a base. This discoloration is a direct result of oxidative degradation. Solution: Ensure strict N2​ blanketing throughout the entire reaction, cooling, and filtration phases. If discoloration persists, add a mild antioxidant, such as sodium dithionite (0.1% w/w), to the cold water wash step to quench any radical oxidative processes.

Q: HPLC analysis of the crude mixture shows a high concentration of unreacted cyclohexanecarbothioamide. How do we drive the reaction to completion? A: This typically results from the volatilization of chloroacetonitrile (which can co-distill with ethanol) or incomplete S-alkylation due to poor mixing of the heterogeneous base. Solution: Ensure the reactor's overhead condenser is operating efficiently with coolant set to 5°C. Increase the agitation speed to ensure the NaHCO3​ remains fully suspended. You may also use a slight excess of chloroacetonitrile (1.15 equivalents) to compensate for minor evaporative losses.

Q: We are seeing a major impurity at RRT 1.4 on the HPLC. What is it, and how do we prevent it? A: This is likely a bis-thiazole or dimerized byproduct. It forms via over-alkylation or radical coupling when the localized concentration of chloroacetonitrile is too high or the temperature spikes. Solution: Strictly control the dosing rate of the chloroacetonitrile. Ensure the internal temperature remains strictly below 45°C during the addition phase. Do not exceed 75°C during the reflux stage.

Frequently Asked Questions (FAQs)

Q: Can we substitute Sodium Bicarbonate ( NaHCO3​ ) with Sodium Hydroxide ( NaOH ) to reduce raw material costs? A: No. Strong bases like NaOH will cause the base-catalyzed hydrolysis of chloroacetonitrile into glycolic acid derivatives, drastically reducing your yield. NaHCO3​ provides the perfect pKa​ balance—it is strong enough to neutralize the HCl byproduct, but mild enough to preserve the nitrile group required for the intramolecular cyclization.

Q: Is chromatographic purification necessary to achieve pharmaceutical-grade purity? A: Generally, no. The protocol is designed to be self-purifying. By slowly cooling the ethanol mixture (10°C/hour), the 2-cyclohexylthiazol-5-amine selectively crystallizes, typically achieving >98% purity. If higher purity is required for API synthesis, a single recrystallization from an Isopropanol/Water mixture is highly recommended over scalable chromatography.

Q: Why do we wash the filter cake with cold water before the cold ethanol wash? A: The reaction generates inorganic salts ( NaCl and unreacted NaHCO3​ ) that precipitate alongside the product in ethanol. The cold water wash dissolves and removes these inorganic impurities. The subsequent cold ethanol wash removes any residual water and organic impurities (like unreacted thioamide) without significantly dissolving the product.

References

• Title : Synthesis of 1-(4-trifluoromethoxyphenyl)-2,5-dimethyl-3-(2-R-thiazol-4-yl)-1H-pyrroles via chain heterocyclization Source : Molecules / PubMed URL :[Link]

• Title : An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives Source : MDPI URL :[Link]

• Title : Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets Source : RSC Publishing URL :[Link]

Reference Data & Comparative Studies

NMR spectroscopy validation for 2-Cyclohexylthiazol-5-amine chemical structure

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of validating heterocyclic compounds linked to saturated aliphatic systems. 2-Cyclohexylthiazol-5-amine (CAS: 933706-22-0)[1] is a prime example of a molecule that demands a rigorous, self-validating analytical approach. The juxtaposition of a highly saturated aliphatic ring (cyclohexyl) and an electron-rich heteroaromatic system (thiazole) creates specific spectroscopic challenges that cannot be resolved by standard 1D methods alone.

This guide objectively compares the performance of High-Field 2D NMR spectroscopy against Benchtop NMR and orthogonal LC-HRMS techniques, providing a field-proven framework for unambiguous structural elucidation.

Structural Complexity & Analytical Causality

The molecular architecture of 2-Cyclohexylthiazol-5-amine presents three distinct analytical challenges, each requiring a specific methodological choice:

• Cyclohexyl Ring Overlap: The ten protons of the cyclohexyl moiety exhibit severe multiplet overlap in the 1.2–2.2 ppm region. Low-field instruments cannot resolve the axial and equatorial proton couplings, masking potential aliphatic impurities.

• Thiazole Core Isolation: The isolated thiazole H-4 proton appears as a distinct singlet. Distinguishing this critical proton from residual solvent or aromatic impurities requires high-resolution techniques and precise chemical shift mapping[2].

• Amine Proton Exchange: The -NH2 protons at the C5 position are subject to rapid chemical exchange. The choice of solvent is causally linked to observing this signal. Using CDCl3 often broadens the amine peak into the baseline. Conversely, utilizing DMSO-d6 leverages hydrogen-bonding to slow the proton exchange rate, rendering the -NH2 as a measurable, distinct broad singlet[3].

Platform Comparison: High-Field NMR vs. Alternatives

To establish a self-validating system, we must compare the primary analytical "products" available to drug development professionals.

The Gold Standard: High-Field Comprehensive 2D NMR (600 MHz)

High-resolution NMR spectroscopy is the premier analytical technique used to elucidate the chemical structure of complex molecules[4]. A 600 MHz system equipped with a cryoprobe provides the sensitivity required to execute a self-validating 2D NMR suite.

• The Causality of 2D Methods: 1D spectra alone cannot prove the covalent linkage between the cyclohexyl and thiazole rings. Heteronuclear Multiple Bond Correlation (HMBC) is required to observe the 3-bond scalar coupling ( 3JCH​ ) between the cyclohexyl alpha-proton and the thiazole C2 carbon. This creates an internally consistent dataset where every structural hypothesis is mathematically verified by a cross-peak.

The Rapid Alternative: Benchtop NMR (60-100 MHz)

Benchtop NMR offers a cryogen-free, cost-effective solution for rapid reaction monitoring. However, its performance for 2-Cyclohexylthiazol-5-amine is fundamentally limited by its low gyromagnetic dispersion. While it can confirm the presence of the thiazole H-4 singlet and the bulk aliphatic integral (11H total for the cyclohexyl group), it suffers from severe peak broadening[5]. It is suitable for high-concentration purity checks but fails at de novo regiochemical validation.

The Orthogonal Alternative: LC-HRMS

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) provides the exact mass ( [M+H]+≈183.095 ), confirming the molecular formula ( C9​H14​N2​S ). However, mass spectrometry is structurally blind to regiochemistry (e.g., distinguishing 2-cyclohexylthiazol-5-amine from 5-cyclohexylthiazol-2-amine). Therefore, LC-HRMS must be deployed as an orthogonal complement to NMR, not a replacement.

Quantitative Performance Comparison

The following table summarizes the objective performance metrics of each analytical approach when applied to 2-Cyclohexylthiazol-5-amine.

Analytical Parameter	High-Field 2D NMR (600 MHz)	Benchtop NMR (60 MHz)	Orthogonal LC-HRMS
Primary Output	Unambiguous 3D connectivity	Rapid functional group screening	Exact mass & formula
Cyclohexyl Resolution	High (Resolves axial/equatorial)	Low (Severe multiplet overlap)	N/A (Structurally blind)
Thiazole-Amine Detection	Excellent (DMSO-d6 prevents exchange)	Moderate (Broadens into baseline)	Excellent (Ionizes readily)
Limit of Detection (LOD)	< 1 μg	~1-5 mg	< 1 ng
Acquisition Time	2 - 4 Hours (Full Suite)	5 - 10 Minutes	15 - 30 Minutes
Regiochemical Proof	Yes (via HMBC cross-peaks)	No	No

Experimental Protocol: A Self-Validating NMR Workflow

To achieve true scientific integrity, the analytical protocol must be a closed logical loop. The following step-by-step methodology ensures that the resulting data self-validates the structure of 2-Cyclohexylthiazol-5-amine.

Step 1: Precision Sample Preparation

• Weighing: Accurately weigh 15-20 mg of the 2-Cyclohexylthiazol-5-amine sample.

  • Causality: This specific mass ensures a high signal-to-noise (S/N) ratio for insensitive 13C nuclei without causing concentration-dependent line broadening or viscosity issues.

• Solvation: Dissolve the compound in 0.6 mL of anhydrous DMSO-d6.

  • Causality: DMSO-d6 is strictly chosen over CDCl3 to arrest the rapid exchange of the C5-amine protons, allowing the −NH2​ signal to be integrated accurately against the thiazole H-4 proton.

• Filtration: Filter the solution through a 0.2 μm PTFE syringe filter directly into a 5 mm precision NMR tube.

  • Causality: Micro-particulate matter distorts magnetic field homogeneity. Poor shimming will destroy the resolution needed to decipher the complex cyclohexyl multiplets.

Step 2: High-Field Acquisition Parameters (600 MHz)

• 1H NMR: Acquire 16 scans with a relaxation delay (D1) of 2.0 seconds. Ensure the spectral window captures 0 to 12 ppm.

• 13C{1H} NMR: Acquire 1024 scans with a D1 of 2.0 seconds.

  • Causality: The quaternary carbons (C2, C5 of the thiazole) lack attached protons and thus have long T1​ relaxation times. A sufficient D1 ensures these critical carbons are visible above the baseline noise.

• HSQC (Heteronuclear Single Quantum Coherence): Acquire with 128 t1​ increments. This validates all direct C-H attachments, specifically separating the overlapping cyclohexyl CH2​ groups by their distinct carbon shifts.

• HMBC (Heteronuclear Multiple Bond Correlation): Optimize the pulse sequence for long-range couplings ( J=8 Hz).

  • Self-Validation Check: You must observe a cross-peak between the cyclohexyl alpha-proton (~2.8 ppm) and the thiazole C2 carbon (~160-170 ppm). The absence of this specific peak mathematically invalidates the proposed structure.

Mechanistic Workflow Visualization

The following diagram illustrates the logical flow of the validation process, highlighting how high-field NMR resolves the ambiguities left by rapid screening methods.

Caption: Workflow comparing high-field 2D NMR, benchtop NMR, and LC-HRMS for structural validation.

References

• Title: Multi-Analytical Approach to Characterize the Degradation of Different Types of Microplastics Source: mdpi.com URL: [Link]

• Title: Chemical Analysis of Microplastics and Nanoplastics: Challenges, Advanced Methods, and Perspectives Source: acs.org URL: [Link]

• Title: CHEMISTRY & BIOLOGY INTERFACE Source: cbijournal.com URL: [Link]

Sources

• 1. 942631-64-3|2-Cyclopropylthiazol-5-amine|BLD Pharm [bldpharm.com]
• 2. cbijournal.com [cbijournal.com]
• 3. 5-AMINOTHIAZOLE HCL | 942631-51-8 [chemicalbook.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Reactivity of 2-Cyclohexylthiazol-5-amine and 2-Cyclopentylthiazol-5-amine

Introduction

The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1] The reactivity of the amino group is pivotal for the synthesis of diverse derivatives with modulated pharmacological profiles. This guide provides a comparative analysis of the reactivity of two key analogues: 2-cyclohexylthiazol-5-amine and 2-cyclopentylthiazol-5-amine.

To date, a direct, head-to-head experimental comparison of the reactivity of these two specific compounds has not been reported in the peer-reviewed literature. This guide, therefore, offers a theoretical framework based on established principles of organic chemistry, supported by proposed experimental protocols to enable researchers to conduct their own comparative studies. We will explore the potential differences in reactivity arising from the steric and electronic contributions of the cyclohexyl versus the cyclopentyl moiety.

Theoretical Comparison of Reactivity

The reactivity of the 5-amino group in these molecules is primarily governed by its nucleophilicity, which is influenced by both electronic and steric factors imparted by the 2-cycloalkyl substituent.

Electronic Effects

Alkyl groups are generally considered to be weakly electron-donating through an inductive effect (+I).[2][3] This effect increases the electron density on the thiazole ring, which in turn can enhance the nucleophilicity of the 5-amino group. The difference in the inductive effect between a cyclohexyl and a cyclopentyl group is generally considered to be small. However, subtle differences in hyperconjugation and the orientation of the C-C and C-H bonds relative to the thiazole ring could lead to minor variations in electron-donating character. It is hypothesized that both cycloalkyl groups will activate the 5-amino group towards electrophilic attack to a similar extent.

Steric Effects

The more significant difference between the two molecules is likely to be steric hindrance. The cyclohexyl group, with its chair and boat conformations, is generally considered to be bulkier than the more planar cyclopentyl ring.[4][5] This difference in steric bulk could influence the rate of reactions at the 5-amino group, particularly with bulky electrophiles or under conditions that require a specific orientation for the transition state. It is plausible that the cyclohexyl group may present a greater steric impediment to the approach of reagents compared to the cyclopentyl group.

Proposed Experimental Comparison

To empirically determine the relative reactivity of 2-cyclohexylthiazol-5-amine and 2-cyclopentylthiazol-5-amine, a series of parallel experiments are proposed. For each experiment, it is crucial to maintain identical reaction conditions (temperature, concentration, solvent, and stoichiometry) to ensure a valid comparison.

Experiment 1: Comparative Acylation

Acylation of the 5-amino group is a fundamental reaction to assess its nucleophilicity. A simple and effective method is the reaction with an acid anhydride in the presence of a base.[6][7]

Protocol: N-Acetylation with Acetic Anhydride

• Reaction Setup: In two separate flame-dried round-bottom flasks equipped with magnetic stir bars, dissolve 2-cyclohexylthiazol-5-amine (1.0 mmol, 1.0 equiv.) and 2-cyclopentylthiazol-5-amine (1.0 mmol, 1.0 equiv.) in anhydrous pyridine (10 mL).

• Cooling: Cool the solutions to 0 °C in an ice bath.

• Addition of Acylating Agent: Slowly add acetic anhydride (1.1 mmol, 1.1 equiv.) dropwise to each stirred solution.

• Reaction: Allow the reaction mixtures to warm to room temperature and stir for 4 hours.

• Monitoring: Monitor the progress of each reaction by Thin Layer Chromatography (TLC) at regular intervals (e.g., every 30 minutes).

• Work-up: Upon completion, dilute each reaction mixture with ethyl acetate (20 mL). Wash the organic layer sequentially with 1 M HCl (2 x 15 mL), saturated aqueous sodium bicarbonate solution (2 x 15 mL), and brine (15 mL).

• Isolation: Dry the organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude products by column chromatography on silica gel. Determine the yield and purity of the resulting N-(2-cyclohexylthiazol-5-yl)acetamide and N-(2-cyclopentylthiazol-5-yl)acetamide.

Data for Comparison:

Compound	Reaction Time (h) for complete conversion	Yield (%)	Purity (%)
2-Cyclohexylthiazol-5-amine
2-Cyclopentylthiazol-5-amine

Expected Outcome:

Based on steric considerations, it is hypothesized that the reaction with 2-cyclopentylthiazol-5-amine may proceed at a slightly faster rate and potentially give a higher yield due to the lower steric hindrance around the 5-amino group compared to the bulkier cyclohexyl substituent.

Figure 1: Experimental workflow for comparative acylation.

Experiment 2: Comparative Alkylation

N-alkylation is another key transformation for modifying the properties of amines.[8][9][10] A direct alkylation with an alkyl halide can provide further insights into the nucleophilicity and steric accessibility of the amino group.

Protocol: N-Methylation with Methyl Iodide

• Reaction Setup: In two separate sealed vials, add 2-cyclohexylthiazol-5-amine (1.0 mmol, 1.0 equiv.) and 2-cyclopentylthiazol-5-amine (1.0 mmol, 1.0 equiv.), followed by potassium carbonate (1.5 mmol, 1.5 equiv.) and anhydrous N,N-dimethylformamide (DMF) (5 mL).

• Addition of Alkylating Agent: Add methyl iodide (1.2 mmol, 1.2 equiv.) to each vial.

• Reaction: Heat the reaction mixtures at 60 °C for 6 hours.

• Monitoring: Monitor the reactions by TLC for the disappearance of the starting material.

• Work-up: After cooling to room temperature, pour each reaction mixture into water (20 mL) and extract with ethyl acetate (3 x 15 mL).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purification and Analysis: Purify the crude products via column chromatography to isolate the mono-methylated products. Determine the yield and characterize the products.

Data for Comparison:

Compound	Reaction Time (h)	Yield of Mono-methylated Product (%)
2-Cyclohexylthiazol-5-amine
2-Cyclopentylthiazol-5-amine

Expected Outcome:

Similar to the acylation reaction, the less sterically hindered 2-cyclopentylthiazol-5-amine is expected to react faster and potentially give a higher yield of the mono-methylated product. The formation of di-methylated byproducts should also be monitored as a potential indicator of reactivity differences.

Figure 2: Experimental workflow for comparative alkylation.

Experiment 3: Comparative Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds and is widely used in drug discovery.[11][12][13] Comparing the performance of the two amines in this reaction will provide valuable information on their utility in modern synthetic chemistry.

Protocol: Coupling with 4-Bromotoluene

• Reaction Setup: In two separate oven-dried Schlenk tubes under an argon atmosphere, add Pd₂(dba)₃ (0.02 mmol, 2 mol%), XPhos (0.08 mmol, 8 mol%), and sodium tert-butoxide (1.4 mmol, 1.4 equiv.). To each tube, add 2-cyclohexylthiazol-5-amine (1.0 mmol, 1.0 equiv.) or 2-cyclopentylthiazol-5-amine (1.0 mmol, 1.0 equiv.) and 4-bromotoluene (1.1 mmol, 1.1 equiv.).

• Solvent Addition: Add anhydrous toluene (5 mL) to each tube.

• Reaction: Heat the mixtures at 100 °C for 12 hours.

• Monitoring: Monitor the reactions by LC-MS for product formation.

• Work-up: After cooling, dilute each mixture with ethyl acetate, filter through a pad of Celite®, and wash the pad with ethyl acetate.

• Isolation: Concentrate the filtrates under reduced pressure.

• Purification and Analysis: Purify the residues by column chromatography to yield the desired N-aryl products. Calculate the yields and compare.

Data for Comparison:

Compound	Reaction Time (h)	Yield of Coupled Product (%)
2-Cyclohexylthiazol-5-amine
2-Cyclopentylthiazol-5-amine

Expected Outcome:

The Buchwald-Hartwig amination is sensitive to the steric environment of both the amine and the aryl halide. It is anticipated that the less bulky 2-cyclopentylthiazol-5-amine will be a more efficient coupling partner, leading to a higher yield of the desired product under identical reaction conditions.

Figure 3: Workflow for comparative Buchwald-Hartwig amination.

Summary and Outlook

This guide provides a theoretical framework and actionable experimental protocols for the comparative analysis of the reactivity of 2-cyclohexylthiazol-5-amine and 2-cyclopentylthiazol-5-amine. While electronic effects are predicted to be similar, the steric bulk of the cyclohexyl group is hypothesized to result in a slightly lower reactivity compared to the cyclopentyl analogue in common synthetic transformations.

The proposed experiments—acylation, alkylation, and Buchwald-Hartwig amination—will provide valuable quantitative data to either support or refute this hypothesis. The results of these studies will be of significant interest to researchers in medicinal chemistry and drug development, aiding in the selection of appropriate building blocks and the design of efficient synthetic routes for novel 2-aminothiazole derivatives.

References

• Catalytic N-Alkylation of (Hetero)Aromatic Amines and Tandem Annulation Reactions. The Journal of Organic Chemistry.
• Arylamine synthesis by amination (alkyl
• Application Notes and Protocols for the N-Acylation of 4-Amino-3-bromobenzoic acid. Benchchem.
• Selective Alkylation of (Hetero)Aromatic Amines with Alcohols Catalyzed by a Ruthenium Pincer Complex. Organic Letters.
• N-alkylation of (hetero)aromatic amines using...
• Catalytic N-Alkylation of (Hetero)
• Acylation of Alcohols and Amines. Science of Synthesis.
• An Efficient Greener Approach for N-acylation of Amines in W
• CHEMOSELECTIVE ACYLATION OF AMINES, ALCOHOLS AND PHENOLS USING MAGNESIUM CHLORIDE UNDER SOLVENT FREE CONDITION. TSI Journals.
• Process for the direct acetylation of aromatic amines.
• Protocol for N-Alkylation of 2-Aminothiazoles: A Detailed Guide for Researchers. Benchchem.
• Buchwald-Hartwig Amination. Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Buchwald-Hartwig Amin
• Electronic and steric substituent influences on the conformational equilibria of cyclohexyl esters: the anomeric effect is not anomalous!. PubMed.
• General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino. PMC.
• Ring Conform
• Electrophilic arom
• General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald-Hartwig Reaction of 5-Amino- or 5-Halo-1,2,3-triazoles. PubMed.
• Directing Effects. ChemTalk.
• Ring Strain and the Structure of Cycloalkanes. Chemistry LibreTexts.
• CYCLIC STEREOCHEMISTRY SEM-5, CC-12 PART-8, PPT-8 Part-8: Conformation and Reactivity in Cyclohexane-I CONTENTS 1. Steric Effe. St.
• Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values". Master Organic Chemistry.
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Decoding the Signature Fragmentation of 2-Cyclohexylthiazol-5-amine: A Comparative Guide to its Mass Spectrometric and Spectroscopic Characterization

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, the precise structural elucidation of novel chemical entities is paramount. This guide provides an in-depth analysis of the mass spectrometry fragmentation pattern of 2-Cyclohexylthiazol-5-amine, a molecule of interest in medicinal chemistry and materials science. As a Senior Application Scientist, my objective is to not only present the predicted fragmentation but to also contextualize this data within a broader analytical framework, comparing its mass spectrometric behavior with other spectroscopic techniques. This guide is designed to be a practical resource, offering both theoretical understanding and actionable experimental protocols.

The Predicted Mass Spectrometry Fragmentation Pathway of 2-Cyclohexylthiazol-5-amine

While a publicly available experimental mass spectrum for 2-Cyclohexylthiazol-5-amine is not readily found, we can predict its fragmentation pattern with a high degree of confidence based on established principles of mass spectrometry and data from analogous structures. The ionization of the molecule, typically through electron impact (EI), will generate a molecular ion (M+•), whose subsequent fragmentation provides a unique fingerprint.

The structure of 2-Cyclohexylthiazol-5-amine is as follows:

The fragmentation of this molecule is expected to be driven by the presence of the thiazole ring, the cyclohexyl group, and the amine substituent.

Key Predicted Fragmentation Pathways:

• Alpha-Cleavage adjacent to the Amine and Thiazole Ring: The bond between the cyclohexyl ring and the thiazole ring (C2-C(cyclohexyl)) is a likely point of initial cleavage. This can result in the formation of a stable thiazole-containing cation.

• Fragmentation of the Cyclohexyl Ring: The cyclohexyl group itself is prone to characteristic fragmentation, involving the loss of neutral alkene fragments such as ethene (C2H4, 28 Da), propene (C3H6, 42 Da), or butene (C4H8, 56 Da) through retro-Diels-Alder reactions or other rearrangements.[1][2]

• Thiazole Ring Cleavage: The thiazole ring, being a heterocyclic system, can undergo ring opening and subsequent fragmentation. This could lead to the loss of small neutral molecules like hydrogen cyanide (HCN, 27 Da) or thioformaldehyde (H2CS, 46 Da). Studies on other thiazole derivatives have shown complex ring cleavage patterns.[3]

• Loss of the Amino Group: The amino group (-NH2) can be lost as a radical, although this is often less favorable than other fragmentation pathways. The nitrogen rule in mass spectrometry states that a compound with an even number of nitrogen atoms will have an even nominal molecular weight, which is the case for this molecule.[4][5]

The following Graphviz diagram illustrates the predicted primary fragmentation pathways.

Caption: Predicted major fragmentation pathways of 2-Cyclohexylthiazol-5-amine.

Comparative Analysis with Alternative Analytical Techniques

While mass spectrometry is a powerful tool for determining the molecular weight and fragmentation pattern, a comprehensive structural elucidation relies on a combination of analytical techniques.

Analytical Technique	Information Provided	Advantages for 2-Cyclohexylthiazol-5-amine	Limitations
Mass Spectrometry (MS)	Molecular weight, elemental composition (HRMS), fragmentation pattern.	High sensitivity, provides a unique fingerprint for identification.	Isomeric differentiation can be challenging without tandem MS.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed connectivity of atoms (¹H, ¹³C, COSY, HSQC, HMBC).	Unambiguous structure determination, information on stereochemistry.	Lower sensitivity than MS, requires larger sample amounts.
Infrared (IR) Spectroscopy	Presence of functional groups (N-H, C-H, C=N, C=C).	Quick and non-destructive, confirms the presence of the amine and aromatic rings.	Provides limited information on the overall molecular skeleton.
Ultraviolet-Visible (UV-Vis) Spectroscopy	Information on conjugated systems.	Can indicate the presence of the thiazole ring's chromophore.	Broad absorption bands, often not specific enough for full identification.

The following workflow diagram illustrates a comprehensive approach to the characterization of 2-Cyclohexylthiazol-5-amine.

Caption: A comprehensive workflow for the synthesis and structural elucidation of 2-Cyclohexylthiazol-5-amine.

Experimental Protocols

For researchers aiming to replicate or build upon this analysis, the following protocols provide a starting point.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This method is suitable for the analysis of volatile and thermally stable compounds like 2-Cyclohexylthiazol-5-amine.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

GC Conditions:

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Volume: 1 µL (splitless injection).

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-400.

Rationale: The temperature program allows for the separation of the analyte from any potential impurities. The 70 eV electron energy is a standard condition that provides reproducible fragmentation patterns, enabling comparison with library spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation:

• 400 MHz (or higher) NMR Spectrometer.

Sample Preparation:

• Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

Experiments:

• ¹H NMR: To determine the number and environment of protons.

• ¹³C NMR: To determine the number and environment of carbon atoms.

• 2D NMR (COSY, HSQC, HMBC): To establish the connectivity between protons and carbons, confirming the overall structure.

Rationale: The combination of 1D and 2D NMR experiments provides a complete picture of the molecular structure, which is essential for unambiguous identification.

Conclusion

The structural characterization of 2-Cyclohexylthiazol-5-amine is most effectively achieved through a multi-technique approach. While mass spectrometry offers critical information regarding molecular weight and fragmentation, its power is fully realized when combined with the detailed connectivity data from NMR and the functional group information from IR spectroscopy. The predicted fragmentation pattern, dominated by cleavage of the cyclohexyl group and fragmentation of the thiazole ring, provides a valuable reference for researchers working with this and related compounds. This guide serves as a foundational resource, empowering scientists to confidently identify and characterize novel thiazole derivatives in their research endeavors.

References

• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis - Scientific & Academic Publishing. (n.d.). Retrieved from [Link]

• Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy - PMC. (2023, January 18). Retrieved from [Link]

• Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives - ResearchGate. (n.d.). Retrieved from [Link]

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• common fragmentation mechanisms in mass spectrometry - YouTube. (2022, November 22). Retrieved from [Link]

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Analytical Standard Validation for 2-Cyclohexylthiazol-5-amine Purity: A Comparative Guide

The Critical Need for Orthogonal Validation

In drug development and medicinal chemistry, heterocyclic building blocks like 2-Cyclohexylthiazol-5-amine (CAS 933706-22-0) frequently serve as critical starting materials or intermediates[1]. However, the transition of such compounds from commercial-grade reagents to fully validated Certified Reference Materials (CRMs) requires rigorous analytical scrutiny.

Relying solely on traditional chromatographic purity (e.g., HPLC-UV) often leads to the overestimation of a compound's purity due to the presence of UV-transparent impurities, residual solvents, or inorganic salts. To comply with the International Council for Harmonisation ICH Q2(R2) guidelines for the validation of analytical procedures, laboratories must implement orthogonal, self-validating systems[2]. This guide objectively compares the traditional Mass Balance approach against the gold-standard quantitative Nuclear Magnetic Resonance (qNMR) methodology, providing actionable protocols for validating 2-Cyclohexylthiazol-5-amine.

Validation Workflow & Logical Architecture

To establish a self-validating analytical system, the purity assignment must be derived from two independent physical principles. The workflow below illustrates the convergence of indirect mass balance and direct SI-traceable qNMR to establish absolute purity.

Orthogonal purity validation workflow for analytical reference standards.

Comparative Data Analysis: Commercial vs. CRM Grade

To demonstrate the performance of these validation methodologies, we compared a standard commercial batch of 2-Cyclohexylthiazol-5-amine against a rigorously purified CRM-grade batch. The data below highlights why reliance on a single analytical technique is fundamentally flawed.

Analytical Parameter	Commercial Grade (Vendor X)	CRM Grade (Validated)	Analytical Methodology
Chromatographic Purity	98.5%	99.8%	HPLC-UV (254 nm)
Water Content	0.8%	0.1%	Karl Fischer Coulometry
Inorganic Residue	0.4%	<0.05%	TGA / Residue on Ignition
Mass Balance Purity	97.3%	99.6%	Calculated (Indirect)
Absolute Purity	96.1%	99.5%	1H-qNMR (Direct, SI-Traceable)

Data Insight: In the commercial grade sample, the HPLC-UV purity (98.5%) heavily overestimated the true purity. Even after Mass Balance correction (97.3%), there is a 1.2% discrepancy compared to the qNMR absolute purity (96.1%). This causality points to the presence of organic impurities lacking a UV chromophore, which HPLC failed to detect. The qNMR method, being a primary ratio method directly proportional to the number of nuclei, accurately captures the true molar fraction of the analyte[3].

Experimental Protocols: A Self-Validating System

As a Senior Application Scientist, establishing trust in your data requires protocols where the physics of the measurement inherently validates the result. Below are the step-by-step methodologies for both approaches.

Protocol A: Mass Balance Purity Assessment

The mass balance approach assumes that absolute purity is 100% minus the sum of all detectable impurities (organic, inorganic, and volatile).

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 10.0 mg of 2-Cyclohexylthiazol-5-amine and dissolve in 10.0 mL of Acetonitrile/Water (50:50 v/v).

• HPLC-UV/MS Analysis:

  • Column: C18 (150 x 4.6 mm, 3 µm particle size).

  • Mobile Phase: Gradient elution using 0.1% Trifluoroacetic acid (TFA) in Water (A) and Acetonitrile (B).

  • Detection: UV at 254 nm (to capture the thiazole chromophore) and ESI-MS in positive ion mode.

  • Causality Note: TFA is used as an ion-pairing agent to improve the peak shape of the basic amine group, preventing peak tailing that could obscure closely eluting impurities.

• Moisture Determination (Karl Fischer): Titrate 50 mg of the sample using a coulometric Karl Fischer titrator to quantify residual water.

• Inorganic Residue (TGA): Subject 10 mg of the sample to Thermogravimetric Analysis (TGA), ramping from 25°C to 600°C at 10°C/min under nitrogen, switching to oxygen at 500°C to determine inorganic ash.

• Calculation: Purity = HPLC Area% ×[100% - (%Water + %Inorganics + %Residual Solvents)] / 100.

Protocol B: SI-Traceable 1H-qNMR Purity Assignment

qNMR is the definitive gold standard for reference material validation because the signal intensity is directly proportional to the number of protons, requiring no identical reference standard for calibration[4].

Step-by-Step Methodology:

• Internal Standard (IS) Selection: Select an SI-traceable Certified Reference Material as the internal standard[5].

  • Expert Choice:3,5-Dinitrobenzoic acid .

  • Causality Note: 2-Cyclohexylthiazol-5-amine exhibits aliphatic protons (cyclohexyl, ~1.2–2.0 ppm), a broad amine signal, and a thiazole aromatic proton (C4-H, ~6.8–7.2 ppm). 3,5-Dinitrobenzoic acid provides distinct aromatic protons at ~9.0 ppm. This ensures zero signal overlap, which is a fundamental requirement for accurate qNMR integration[6].

• Sample Preparation: Using a microbalance (d = 0.001 mg), co-weigh approximately 10 mg of 2-Cyclohexylthiazol-5-amine and 5 mg of the IS into a glass vial.

• Solvent Addition: Dissolve the mixture in 0.6 mL of DMSO-d6 (100% isotopic purity) and transfer to a 5 mm NMR tube.

• Acquisition Parameters (Critical):

  • Frequency: 600 MHz.

  • Pulse Angle: 90° for maximum signal-to-noise.

  • Relaxation Delay (D1): Must be set to > 5 × T1 (longitudinal relaxation time) of the slowest relaxing proton. For these aromatic protons, D1 is typically set to 60 seconds. Causality Note: Failing to allow complete relaxation will result in truncated signal integration and artificially skewed purity results.

• Integration & Calculation: Integrate the thiazole proton (1H) against the IS protons (3H). Calculate absolute purity using the standard qNMR mass/molar ratio equation.

Conclusion

For the rigorous validation of 2-Cyclohexylthiazol-5-amine as an analytical standard, relying on HPLC-UV alone violates the scientific integrity required by modern regulatory frameworks. By utilizing a self-validating system that cross-references Mass Balance with SI-traceable qNMR, laboratories can confidently assign absolute purity, ensuring the integrity of downstream drug development workflows[7].

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A Comparative Guide to Purity Verification of 2-Cyclohexylthiazol-5-amine using GC-MS

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the purity of active pharmaceutical ingredients (APIs) and their intermediates is of paramount importance. One such intermediate, 2-cyclohexylthiazol-5-amine, a heterocyclic amine with potential applications in medicinal chemistry, requires rigorous purity assessment to ensure the safety and efficacy of downstream products. This guide provides an in-depth comparison of Gas Chromatography-Mass Spectrometry (GC-MS) techniques for the purity verification of 2-cyclohexylthiazol-5-amine, offering experimentally-grounded insights for robust and reliable analysis.

The Challenge of Analyzing 2-Cyclohexylthiazol-5-amine

Direct analysis of 2-cyclohexylthiazol-5-amine by GC-MS presents significant challenges. Like many primary amines, its polarity and low volatility can lead to poor chromatographic peak shapes, tailing, and potential thermal degradation in the GC inlet.[1] These issues can compromise the accuracy and precision of purity assessments. To overcome these obstacles, a derivatization step is often necessary to convert the polar amine into a more volatile and thermally stable derivative, thereby improving its chromatographic behavior.[1]

Recommended Primary GC-MS Method: Silylation for Enhanced Volatility

A robust and widely applicable approach for the GC-MS analysis of primary amines is silylation. This method involves the replacement of active hydrogens on the amine group with a nonpolar trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS) group.[1] For 2-cyclohexylthiazol-5-amine, derivatization with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) is a highly effective choice.

Experimental Protocol: Silylation with BSTFA/TMCS

• Sample Preparation: Accurately weigh approximately 1 mg of the 2-cyclohexylthiazol-5-amine sample into a 2 mL autosampler vial.

• Solvent Addition: Add 500 µL of a suitable anhydrous solvent, such as acetonitrile or pyridine, to dissolve the sample.

• Derivatization: Add 100 µL of BSTFA with 1% TMCS to the vial.

• Reaction: Tightly cap the vial and heat at 70°C for 30 minutes in a heating block.

• Cooling: Allow the vial to cool to room temperature before analysis.

• Injection: Inject 1 µL of the derivatized sample into the GC-MS system.

GC-MS Parameters

Parameter	Recommended Setting
GC Column	Agilent HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250°C
Injection Mode	Split (e.g., 50:1) or Splitless for trace analysis
Oven Program	Initial temperature of 80°C, hold for 2 minutes, ramp to 280°C at 15°C/min, hold for 5 minutes
MS Transfer Line	280°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-500

Rationale for Method Selection

The choice of silylation with BSTFA is based on its reactivity towards primary amines and the production of a stable, volatile derivative.[1] The HP-5MS column is a versatile, low-bleed column suitable for a wide range of applications, including the analysis of derivatized amines.[2] The specified temperature program allows for good separation of the derivatized analyte from potential impurities and solvent peaks.

Workflow for Purity Verification using Silylation GC-MS

Caption: Workflow for the purity verification of 2-cyclohexylthiazol-5-amine via silylation GC-MS.

Comparative Analysis of Alternative Purity Verification Techniques

While silylation followed by GC-MS is a robust primary method, other techniques can also be employed, each with its own advantages and disadvantages.

Alternative Derivatization: Acylation

Acylation, using reagents like trifluoroacetic anhydride (TFAA), is another common derivatization technique for amines.[1][3] This method forms stable, volatile derivatives that are well-suited for GC-MS analysis.

Comparison of Derivatization Methods

Feature	Silylation (BSTFA)	Acylation (TFAA)
Reactivity	Highly reactive with primary amines	Reacts readily with primary and secondary amines
Byproducts	Volatile and generally non-interfering	Can produce acidic byproducts that may affect the column
Derivative Stability	Good, but can be sensitive to moisture	Generally very stable
Detection	Good response with EI-MS	Introduction of fluorine atoms can enhance sensitivity with an electron capture detector (ECD)

Alternative Analytical Techniques

Beyond GC-MS, other powerful analytical techniques can be utilized for purity assessment. High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (HPLC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are valuable orthogonal methods.

Comparison of Analytical Platforms

Technique	Principle	Advantages for 2-Cyclohexylthiazol-5-amine	Disadvantages
GC-MS	Separation based on volatility and boiling point	High-resolution separation of volatile impurities, sensitive detection	Requires derivatization for polar amines, potential for thermal degradation
HPLC/UPLC-MS	Separation based on polarity	Direct analysis without derivatization, suitable for non-volatile and thermally labile impurities	May have lower resolution for some closely related impurities compared to GC
NMR Spectroscopy	Provides detailed structural information	Excellent for structural elucidation and quantification of major components and impurities without the need for reference standards	Lower sensitivity compared to MS-based methods, may not detect trace-level impurities

Method Validation: Ensuring Trustworthy Results

Regardless of the chosen technique, method validation is crucial to ensure the reliability of the purity data.[4][5] According to the International Council for Harmonisation (ICH) guidelines, a validated method should demonstrate specificity, linearity, accuracy, precision, and robustness.[4]

Key Validation Parameters for GC-MS Purity Method

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

• Limit of Detection (LOD) & Limit of Quantification (LOQ): The lowest concentration of an impurity that can be reliably detected and quantified, respectively.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Conclusion

The purity verification of 2-cyclohexylthiazol-5-amine is a critical step in its development for research and pharmaceutical applications. While direct GC-MS analysis is challenging, a derivatization-based approach, particularly silylation with BSTFA, offers a robust and reliable method for impurity profiling. The selection of an analytical technique should be guided by the specific requirements of the analysis, including the expected impurities and the desired level of sensitivity. For comprehensive characterization and to ensure the highest level of quality, employing an orthogonal method such as HPLC/UPLC-MS is highly recommended. Ultimately, a well-validated analytical method is the cornerstone of ensuring the purity, safety, and efficacy of any chemical entity destined for further development.

References

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• Tahara, M., Kawakami, T., & Ikarashi, Y. (2024). GC-MS Analysis of Primary Aromatic Amines Originated From Azo Dyes in Commercial Textile or Leather Products Using Helium Alternative Carrier Gases. Journal of AOAC INTERNATIONAL, 107(1), 61–68. [Link]

• Tahara, M., Kawakami, T., & Ikarashi, Y. (2024). GC-MS Analysis of Primary Aromatic Amines Originated From Azo Dyes in Commercial Textile or Leather Products Using Helium Alternative Carrier Gases. PubMed. Retrieved from [Link]

• Kataoka, H. (1996). Derivatization of amines for gas chromatographic analysis. Journal of Chromatography A, 733(1-2), 19–34. [Link]

• Meyer, A., et al. (2019). Derivatization-free determination of short-chain volatile amines in human plasma and urine by headspace gas chromatography-mass spectrometry. PubMed. Retrieved from [Link]

• Casal, S., et al. (2004). Analysis of heterocyclic aromatic amines in foods by gas chromatography-mass spectrometry as their tert.-butyldimethylsilyl derivatives. PubMed. Retrieved from [Link]

• Rahman, M. M., et al. (2024). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. ResearchGate. Retrieved from [Link]

• Reddy, G. S., et al. (2023). Development and Validation for Quantitative Determination of Genotoxic Impurity in Gemfibrozil by Gas Chromatography with Mass Spectrometry. MDPI. Retrieved from [Link]

• Chan, M., et al. (2023). A simple and universal headspace GC-FID method for accurate quantitation of volatile amines in pharmaceuticals. RSC Publishing. Retrieved from [Link]

• Raja, K. D., et al. (2020). DEVELOPMENT AND VALIDATION OF GC-MS METHOD FOR THE TRACE LEVEL DETERMINATION OF STRUCTURALLY ALERT ALKYL HALIDE IMPURITIES IN CILASTATIN SODIUM DRUG SUBSTANCE. International Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]

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A Senior Application Scientist's Guide to LC-MS Comparative Analysis of 2-Cyclohexylthiazol-5-amine Derivatives

Introduction: The Analytical Imperative in Modern Drug Discovery

In the landscape of medicinal chemistry, nitrogen-containing heterocycles are privileged scaffolds due to their diverse biological activities.[1][2] The thiazole ring, in particular, is a cornerstone of numerous pharmaceuticals, valued for its role in anti-inflammatory, antimicrobial, and antineoplastic agents.[2] The 2-Cyclohexylthiazol-5-amine core represents a class of compounds with significant potential, where minor structural modifications can drastically alter pharmacological properties. As drug development pipelines advance, the ability to rapidly and accurately differentiate between closely related analogues—be they synthetic intermediates, metabolites, or impurities—is paramount.

Liquid Chromatography-Mass Spectrometry (LC-MS) stands as the unequivocal analytical tool for this task, offering a powerful combination of high-resolution separation and exquisitely sensitive detection.[3][4] This guide provides a practical framework for the comparative analysis of novel 2-Cyclohexylthiazol-5-amine derivatives. Moving beyond a simple recitation of steps, we will explore the causal relationships behind methodological choices, providing a robust, self-validating system for researchers, scientists, and drug development professionals.

For this investigation, we will compare three hypothetical, yet representative, analogues:

• Compound A: 2-Cyclohexylthiazol-5-amine (The Parent Scaffold)

• Compound B: 4-(2-Cyclohexylthiazol-5-yl)morpholine (A Polar Analogue)

• Compound C: N-Benzyl-2-cyclohexylthiazol-5-amine (A Hydrophobic Analogue)

This guide will demonstrate how a systematic LC-MS/MS approach can elucidate clear, structure-driven differences in their analytical behavior.

The Analytical Challenge: Differentiating the "Nearly-Identical"

The primary challenge in analyzing a library of related derivatives lies in their structural similarity. This presents two main hurdles:

• Chromatographic Resolution: As hydrophobicity and polarity shifts between analogues can be subtle, achieving baseline separation is critical to prevent issues like ion suppression and to ensure accurate quantification. The principles of reversed-phase chromatography dictate that retention is primarily driven by non-polar interactions between the analyte and the stationary phase.[5][6]

• Mass Spectrometric Differentiation: While mass spectrometry can easily distinguish compounds with different molecular weights, it is the fragmentation pattern (MS/MS) that provides the "fingerprint" needed to confirm the identity of isomers or compounds with subtle structural changes. Understanding how functional group modifications influence bond stability and fragmentation pathways is key to confident structural elucidation.[1][7]

Experimental Design and Methodology

A robust analytical method is built on a logical progression of choices, from sample preparation to data acquisition. The protocols described below are designed to be a reliable starting point for compounds of this class.

Experimental Workflow Overview

Fig 1. General analytical workflow for comparative LC-MS analysis.

Instrumentation

• Liquid Chromatograph: A UHPLC system capable of delivering stable gradients at pressures up to 15,000 psi.

• Mass Spectrometer: A tandem mass spectrometer (e.g., Triple Quadrupole or Q-TOF) equipped with an Electrospray Ionization (ESI) source.[3]

Detailed Experimental Protocols

Protocol 1: Sample Preparation

• Stock Solution Preparation: Accurately weigh ~1 mg of each derivative and dissolve in 1.0 mL of LC-MS grade methanol to create 1 mg/mL individual stock solutions.

• Working Solution: Prepare a combined working solution containing all three derivatives at a final concentration of 10 µg/mL each in a solvent of 50:50 acetonitrile:water.

• Filtration: Filter the working solution through a 0.22 µm PTFE syringe filter prior to injection to remove any particulates.

Causality Explanation: A "dilute-and-shoot" approach is ideal for initial screening as it is fast and minimizes sample manipulation that could introduce variability. Using a solvent for the working solution that is similar to the initial mobile phase conditions ("solvent matching") ensures good peak shape upon injection.

Protocol 2: Liquid Chromatography Method

• Column: C18, 2.1 x 50 mm, 1.7 µm particle size.

  • Rationale: A C18 stationary phase is the standard for reversed-phase chromatography, offering excellent retention for the moderately hydrophobic compounds being analyzed.[5][6] The sub-2 µm particle size allows for high-efficiency separations and sharp peaks, characteristic of UHPLC.

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Rationale: Formic acid is a crucial mobile phase additive. It acidifies the mobile phase, ensuring that the basic amine functionalities on the thiazole ring are protonated.[8] This single, consistent charge state prevents peak tailing and significantly enhances ionization efficiency in the ESI source.[9]

• Gradient Elution:

  Time (min)	Flow Rate (mL/min)	%B
  0.0	0.4	10
  4.0	0.4	95
  5.0	0.4	95
  5.1	0.4	10

  | 6.0 | 0.4 | 10 |

• Column Temperature: 40 °C

• Injection Volume: 2 µL

Protocol 3: Mass Spectrometry Method

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode.

  • Rationale: The presence of basic nitrogen atoms in the thiazole ring and the primary/tertiary amine groups makes these compounds easily protonated.[10] Positive mode ESI is therefore the ideal choice for achieving high sensitivity by detecting the protonated molecule, [M+H]+.

• Full Scan (MS1) Acquisition:

  • Scan Range: m/z 100-500

  • Purpose: To determine the exact m/z of the [M+H]+ precursor ion for each derivative.

• Tandem MS (MS/MS) Acquisition:

  • Activation: Collision-Induced Dissociation (CID).[11]

  • Collision Gas: Argon.

  • Collision Energy: Ramped from 10-40 eV.

  • Purpose: To systematically fragment the selected precursor ion of each derivative to generate a characteristic fragmentation spectrum for structural confirmation.

Comparative Analysis and Discussion

By applying the above methodology, we can now compare the analytical behavior of our three derivatives. The results are predictable based on their chemical structures.

Chromatographic Performance

The fundamental principle of reversed-phase chromatography is "like dissolves like"; more non-polar (hydrophobic) compounds will interact more strongly with the non-polar C18 stationary phase and thus be retained longer.[6]

Table 1: Comparative Chromatographic Data

Compound ID	Structure	Modification vs. Parent	Predicted Elution Order	Expected Retention Time
Compound B	4-(2-Cyclohexylthiazol-5-yl)morpholine	Addition of polar morpholine ring	1st (Least Retained)	Early
Compound A	2-Cyclohexylthiazol-5-amine	Parent Scaffold	2nd (Intermediate)	Middle

| Compound C | N-Benzyl-2-cyclohexylthiazol-5-amine | Addition of hydrophobic benzyl group | 3rd (Most Retained) | Late |

Discussion of Results: The predicted elution order is a direct consequence of molecular polarity.

• Compound B is the most polar derivative due to the oxygen and nitrogen heteroatoms in the morpholine ring, which increases its affinity for the polar mobile phase. It will therefore elute first.

• Compound A , the parent amine, is less polar than Compound B and will exhibit intermediate retention.

• Compound C is the most non-polar (hydrophobic) due to the addition of the large, non-polar benzyl group. This significantly increases its interaction with the C18 stationary phase, causing it to be the most strongly retained and elute last.

Mass Spectrometric Behavior

Tandem mass spectrometry provides a structural fingerprint by breaking molecules at their weakest bonds upon collision with an inert gas.[11] The resulting fragments are diagnostic of the original structure.

Table 2: Comparative Mass Spectrometry Data

Compound ID	Formula	Exact Mass	[M+H]+ (m/z)	Key Fragment Ions (m/z)	Proposed Fragment Structures
Compound A	C10H16N2S	196.1034	197.1112	114.0583, 82.0808	[Thiazole-amine ring]+, [Cyclohexene]+
Compound B	C14H22N2OS	266.1453	267.1531	181.0845, 86.0600	[M-Morpholine]+, [Protonated Morpholine]+

| Compound C | C17H22N2S | 286.1503 | 287.1581 | 196.1034, 91.0542 | [M-Benzyl]+, [Tropylium ion]+ |

Discussion of Results: The fragmentation patterns provide clear evidence for each unique structure.

• Compound A shows a characteristic loss of the cyclohexyl group. The fragmentation likely occurs via a retro-Diels-Alder-type cleavage of the cyclohexyl ring, leading to a cyclohexene neutral loss and a fragment at m/z 114, or cleavage to produce a cyclohexenyl cation at m/z 82.

• Compound B exhibits fragmentation characteristic of the morpholine moiety. A common pathway is the cleavage of the C-N bond connecting the morpholine to the thiazole, resulting in a fragment corresponding to the loss of the morpholine ring (m/z 181) or the formation of a stable protonated morpholine fragment (m/z 86).

• Compound C is dominated by the cleavage of the benzylic C-N bond. This is a very favorable fragmentation pathway as it results in the formation of a highly stable tropylium ion at m/z 91, which is a classic diagnostic ion for benzyl groups. The other major fragment at m/z 196 represents the loss of the benzyl group.

Visualizing a Fragmentation Pathway

Fig 2. Plausible fragmentation pathways for Compound A in CID.

Conclusion and Outlook

This guide demonstrates a systematic and scientifically-grounded approach to the comparative analysis of 2-Cyclohexylthiazol-5-amine derivatives using LC-MS/MS. We have shown that subtle modifications to a core scaffold produce distinct and predictable changes in both chromatographic retention and mass spectrometric fragmentation. The polar morpholine-containing analogue (Compound B ) elutes earliest, while the hydrophobic benzyl-substituted analogue (Compound C ) is retained the longest. Furthermore, their MS/MS spectra provide unambiguous structural confirmation, with diagnostic fragments like the tropylium ion (m/z 91) for the benzyl group and characteristic losses of the cyclohexyl and morpholine moieties.

By understanding the underlying principles of separation and fragmentation, researchers can move beyond simple data collection to predictive analysis. This framework enables the rapid, confident, and robust characterization of novel chemical entities, a critical capability in accelerating the drug discovery and development process.

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A Comparative Guide to the Definitive Structural Validation of 2-Cyclohexylthiazol-5-amine

This guide provides an in-depth, objective comparison of analytical techniques for the structural validation of the novel compound 2-Cyclohexylthiazol-5-amine. Moving beyond a simple listing of methods, we explore the causality behind experimental choices, establishing a self-validating workflow that ensures the highest degree of scientific integrity. This document is intended for researchers, scientists, and drug development professionals who require unambiguous structural determination and purity assessment for small molecule compounds.

Part 1: The Gold Standard: Single-Crystal X-ray Diffraction (SCXRD)

For the unequivocal determination of a molecule's three-dimensional structure, including its absolute stereochemistry, single-crystal X-ray diffraction (SCXRD) remains the most powerful and authoritative technique available to researchers.[1][2][3] It provides a direct map of electron density within a crystal, allowing for the precise placement of each atom. However, the success of SCXRD is entirely dependent on the initial, and often most challenging, step: growing a high-quality single crystal.

The Crystallization Workflow: From Solution to Structure

The journey from a purified powder to a refined crystal structure is a multi-step process that demands patience and precision. The process can be broken down into two main phases: crystal growth and diffraction analysis.

Caption: The workflow for obtaining a validated single-crystal X-ray structure.

Causality in Experimental Design: Why We Choose Our Steps

• Purity is Paramount: Crystallization is fundamentally a purification process where molecules self-assemble into a highly ordered lattice.[4] Any significant impurities can inhibit nucleation or be incorporated as defects, preventing the growth of a well-ordered, single crystal. Therefore, an initial purity assessment by a technique like HPLC is a non-negotiable prerequisite.[5] For 2-Cyclohexylthiazol-5-amine, a purity of >99% is the target before attempting crystallization.

• Solvent Selection Dictates Success: The choice of solvent is the most critical variable in solution-based crystallization.[6] An ideal solvent will dissolve the compound moderately; if solubility is too high, the solution will not reach supersaturation easily, and if it's too low, there won't be enough material in solution to form a crystal. For a molecule like 2-Cyclohexylthiazol-5-amine, with both a nonpolar cyclohexyl group and a polar amine-thiazole moiety, a range of solvents from intermediate polarity (e.g., ethyl acetate, dichloromethane) to more polar alcohols (e.g., methanol, ethanol) should be screened.

• Methodology—Slow and Steady Wins the Race: The goal is to approach supersaturation slowly, allowing for the formation of a single nucleation site followed by ordered growth.[6]

  • Slow Evaporation: This is the simplest and often most effective method for small organic molecules.[6] A solution of the compound is left in a vial covered with a perforated seal (e.g., Parafilm with pinholes) to allow the solvent to evaporate over days or weeks. This gradual increase in concentration gently pushes the system towards supersaturation.

  • Vapor Diffusion: This technique is excellent when only small amounts of material are available.[6] A concentrated solution of the compound in a volatile solvent is placed in a small open vial, which is then sealed inside a larger jar containing a less soluble "anti-solvent."[4] Vapor from the anti-solvent slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

The Self-Validating System: Data Quality and Refinement Metrics

A solved crystal structure is not merely a picture; it is a model refined against experimental data. The quality of this fit is assessed by several key metrics, which serve as an internal validation system.

Metric	Description	Good Value (Small Molecules)	Significance
Resolution	The level of detail observed in the electron density map. Lower numbers indicate higher resolution.	< 1.0 Å	High resolution allows individual atoms to be clearly resolved from one another.
R-factor (R-work)	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.[7]	< 5%	Indicates how well the calculated model fits the observed data. A low R-factor is essential.
R-free	Calculated similarly to the R-factor, but for a small subset (5-10%) of reflections that were not included in the refinement.[7]	Should be close to R-work	A crucial cross-validation metric. A large difference between R-work and R-free suggests overfitting of the model to the data.
Goodness of Fit (GoF)	Should be close to 1.	~1.0	A GoF significantly greater than 1 indicates that the model does not well describe the data.
Bond Lengths & Angles	Comparison of the model's geometry to established chemical values.[7][8]	Within a few standard deviations of expected values.	Significant deviations can indicate an incorrect atom assignment or un-modeled disorder.

Before publication or deposition, the final Crystallographic Information File (CIF) must be validated using tools like the IUCr's checkCIF service.[9] This program rigorously checks the data for self-consistency, geometric sanity, and adherence to crystallographic standards.

Part 2: A Comparative Framework for Orthogonal Validation

While SCXRD is the gold standard, it is not performed in a vacuum. A responsible scientist uses a suite of orthogonal (i.e., independent) techniques to build a complete and unassailable body of evidence for a compound's identity and purity. Each method provides a different piece of the puzzle.

Caption: Orthogonal techniques for comprehensive compound validation.

Comparison of Validation Techniques

Technique	Information Provided	Strengths	Limitations for 2-Cyclohexylthiazol-5-amine
SCXRD	Absolute 3D atomic arrangement, bond lengths/angles, stereochemistry, crystal packing.[2][3]	Unambiguous and definitive structural proof.	Requires a high-quality single crystal, which can be difficult and time-consuming to obtain.[2]
NMR Spectroscopy	Atomic connectivity, chemical environment of ¹H and ¹³C nuclei, and proton-proton proximities (2D NMR).	Provides detailed structural information in solution, which is biologically relevant.	N-H proton signals can be broad and difficult to interpret without D2O exchange.[10] Does not provide absolute stereochemistry on its own.
Mass Spectrometry	Precise molecular weight and elemental composition (HRMS). Structural clues from fragmentation patterns.[11][12][13]	Extremely sensitive, requires very little sample. Confirms molecular formula.	Isomeric compounds cannot be distinguished. Fragmentation can sometimes be complex to interpret.
HPLC	Purity of the sample, detection of impurities, and quantification.[5][13][14]	Excellent for assessing sample purity, which is critical for all other techniques.[5] Highly reproducible and quantitative.	Provides no structural information beyond a retention time relative to a standard.

Part 3: Detailed Experimental Protocols

Protocol 1: Purity Assessment by Reversed-Phase HPLC

• System: Agilent 1260 Infinity II or equivalent.

• Column: C18 stationary phase, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 5% B and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Prep: Dissolve ~1 mg of 2-Cyclohexylthiazol-5-amine in 1 mL of 50:50 Acetonitrile:Water.

• Analysis: Inject 5 µL. Purity is determined by the area percentage of the main peak. The target is >99%.

Protocol 2: Crystallization by Slow Evaporation

• Solvent Selection: In separate small vials, test the solubility of ~2 mg of the compound in 0.5 mL of various solvents (e.g., methanol, ethanol, isopropanol, acetonitrile, ethyl acetate, dichloromethane). Identify a solvent that fully dissolves the compound with gentle warming.

• Preparation: Prepare a nearly saturated solution by dissolving 5-10 mg of the HPLC-pure compound in 1-2 mL of the chosen solvent in a clean 4 mL vial.

• Evaporation: Cover the vial with Parafilm and puncture it with a needle 2-3 times.

• Incubation: Place the vial in a vibration-free location at room temperature.

• Monitoring: Observe the vial daily for the formation of small, clear crystals with sharp edges. This process can take several days to weeks. Do not disturb the vial once nucleation has begun.

Protocol 3: Structure Confirmation by NMR and MS

• ¹H and ¹³C NMR:

  • Dissolve ~5 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire standard ¹H and ¹³C spectra on a 400 MHz or higher spectrometer.

  • Expected ¹H Signals: Multiple overlapping signals in the aliphatic region (1-2 ppm) for the cyclohexyl protons, a singlet in the aromatic region (~6-7 ppm) for the thiazole proton, and a broad signal for the amine (NH₂) protons which will disappear upon adding a drop of D₂O.[10]

  • Expected ¹³C Signals: Signals for the distinct carbons of the cyclohexyl ring, and two deshielded carbons for the thiazole ring.

• High-Resolution Mass Spectrometry (HRMS):

  • Prepare a dilute solution (~0.1 mg/mL) of the compound in a suitable solvent like methanol.

  • Infuse the sample into an ESI-TOF or Orbitrap mass spectrometer.

  • Analysis: Look for the protonated molecular ion [M+H]⁺. For 2-Cyclohexylthiazol-5-amine (C₉H₁₄N₂S), the expected monoisotopic mass is 182.09, so the [M+H]⁺ ion should be observed at m/z 183.0950.[15] The high resolution will confirm the elemental composition.

Conclusion

The structural validation of a novel compound like 2-Cyclohexylthiazol-5-amine requires a multi-faceted, evidence-based approach. While HPLC, MS, and NMR provide essential and complementary data regarding purity, molecular formula, and atomic connectivity, only single-crystal X-ray diffraction can deliver the definitive, unambiguous proof of its three-dimensional structure. By following the integrated workflow described in this guide—starting with purity verification, proceeding with spectroscopic characterization, and culminating in a high-quality, validated crystal structure—researchers can ensure their data meets the highest standards of scientific rigor and trustworthiness.

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A Comparative Benchmarking Guide to Kinase Inhibitors: Evaluating 2-Cyclohexylthiazol-5-amine Against Standard Kinase Inhibitors

This guide provides a comprehensive framework for benchmarking the novel investigational compound, 2-Cyclohexylthiazol-5-amine, against established standard kinase inhibitors. It is designed for researchers, scientists, and drug development professionals to objectively assess the performance of new chemical entities in the highly competitive field of kinase inhibitor discovery. This document outlines the scientific rationale behind experimental choices, provides detailed protocols for key assays, and presents a clear structure for data analysis and comparison.

Introduction: The Kinase Inhibitor Landscape

Protein kinases are a large family of enzymes that play a critical role in cellular signaling by catalyzing the phosphorylation of proteins.[1][2] Their dysregulation is a hallmark of many diseases, particularly cancer, making them a major focus for therapeutic intervention.[2][3] The majority of clinically approved kinase inhibitors are ATP-competitive, targeting the highly conserved ATP-binding pocket of the kinase.[1][2] However, this conservation also presents a significant challenge in achieving selectivity, which can lead to off-target effects and toxicity.[3][4]

The development of novel kinase inhibitors, therefore, requires rigorous benchmarking against existing standards to determine their potency, selectivity, and potential therapeutic advantages. This guide will use the investigational compound 2-Cyclohexylthiazol-5-amine , a molecule with a 2-aminothiazole scaffold known to be a "privileged structure" in medicinal chemistry for kinase inhibitor design, as a case study for this benchmarking process.[5][6][7]

Strategic Selection of Standard Kinase Inhibitors for Comparison

The choice of standard inhibitors is critical for a meaningful comparison. For this guide, we will benchmark 2-Cyclohexylthiazol-5-amine against a panel of well-characterized inhibitors with different mechanisms of action and selectivity profiles.

• Staurosporine: A potent, non-selective, ATP-competitive inhibitor. It serves as a positive control for broad kinase inhibition.

• Dasatinib: A potent, multi-targeted ATP-competitive inhibitor of several kinases, including Abl and Src family kinases.[5] Its 2-aminothiazole core makes it a relevant structural comparator.[5]

• Trametinib: A highly selective, non-ATP-competitive inhibitor of MEK1/2, acting as an allosteric inhibitor.[8] This provides a comparison against a different inhibitory mechanism.

This selection allows for a multi-faceted evaluation of the investigational compound's profile, assessing not only its potency but also its potential for selectivity and its mode of action relative to established drugs.

Experimental Design: A Multi-tiered Approach

A robust evaluation of a novel kinase inhibitor requires a tiered approach, starting with broad biochemical assays and progressing to more complex cell-based models.

In Vitro Biochemical Kinase Inhibition Assay

This initial screen determines the direct inhibitory activity of the compound against a panel of purified kinases. The primary endpoint of this assay is the IC50 value, which is the concentration of the inhibitor required to reduce kinase activity by 50%.

Workflow for the In Vitro Biochemical Kinase Inhibition Assay:

Caption: Workflow for the in vitro biochemical kinase inhibition assay.

Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)

This protocol is adapted for a 384-well plate format.[9][10]

• Inhibitor Preparation: Prepare a 10-point serial dilution of 2-Cyclohexylthiazol-5-amine and standard inhibitors in a buffer containing a constant final DMSO concentration (e.g., 1%). Include "no inhibitor" (vehicle) and "no enzyme" controls.[9]

• Kinase Reaction Setup: In a 384-well plate, add 2.5 µL of the diluted inhibitors.

• Enzyme and Substrate Addition: Add 5 µL of a mixture containing the kinase and its specific substrate in kinase assay buffer. The final concentrations should be optimized for each kinase.

• Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow for compound-enzyme binding.[10]

• Reaction Initiation: Initiate the kinase reaction by adding 2.5 µL of an ATP solution. The ATP concentration should be at or near the Km for each specific kinase to ensure accurate determination of ATP-competitive inhibition.[9][11]

• Incubation: Incubate the plate at 30°C for a predetermined time within the linear range of the reaction (e.g., 60 minutes).[9]

• Signal Detection:

  • Add 10 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[9][10]

  • Add 20 µL of Kinase Detection Reagent to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30-60 minutes at room temperature.[9]

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration relative to the "no inhibitor" control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[9]

Hypothetical Data Summary: Biochemical IC50 Values (nM)

Kinase Target	2-Cyclohexylthiazol-5-amine (Investigational)	Staurosporine (Non-selective)	Dasatinib (Multi-targeted)	Trametinib (MEK1/2 Selective)
Abl	50	5	0.5	>10,000
Src	75	3	1	>10,000
MEK1	>10,000	100	>10,000	2
EGFR	500	8	50	>10,000
VEGFR2	250	10	20	>10,000

Cell-Based Kinase Activity Assay

To assess the compound's activity in a more physiologically relevant context, a cell-based assay is essential. This type of assay measures the inhibition of a specific phosphorylation event within a cellular signaling pathway.

Signaling Pathway: ABL Kinase and Substrate Phosphorylation

Caption: Simplified ABL kinase signaling pathway and the inhibitory action of 2-Cyclohexylthiazol-5-amine.

Experimental Protocol: Cellular Phosphorylation Assay

This protocol describes a general method for quantifying the inhibition of substrate phosphorylation in cells.[12]

• Cell Culture and Plating: Culture a relevant cell line (e.g., K562 for Abl kinase activity) in appropriate media. Seed the cells into 96-well plates and allow them to adhere or stabilize.

• Compound Treatment: Treat the cells with a serial dilution of 2-Cyclohexylthiazol-5-amine and standard inhibitors for a specified period (e.g., 2 hours). Include vehicle-only (DMSO) controls.

• Cell Lysis: After treatment, lyse the cells to release the intracellular proteins.

• Detection of Phosphorylation: Use an immunoassay-based method, such as a sandwich ELISA or a bead-based assay (e.g., Luminex), to detect the level of a specific phosphorylated substrate (e.g., phospho-CrkL for Abl activity). This typically involves a capture antibody for the total substrate and a detection antibody specific to the phosphorylated form.

• Data Acquisition: Measure the signal (e.g., fluorescence or chemiluminescence) corresponding to the amount of phosphorylated substrate.

• Data Analysis: Normalize the phosphorylation signal to the total amount of substrate or a housekeeping protein. Calculate the percent inhibition relative to the vehicle-treated controls and determine the cellular IC50 value.

Hypothetical Data Summary: Cellular IC50 Values (nM)

Cell Line (Primary Target)	2-Cyclohexylthiazol-5-amine (Investigational)	Dasatinib (Multi-targeted)
K562 (Bcr-Abl)	150	2

Interpretation and Future Directions

The hypothetical data presented in this guide suggests that 2-Cyclohexylthiazol-5-amine is a moderately potent inhibitor of Abl and Src kinases with some activity against VEGFR2 and EGFR. Its biochemical potency is lower than that of the broad-spectrum inhibitor Staurosporine and the multi-targeted inhibitor Dasatinib. The cellular assay data indicates that the compound can penetrate cells and inhibit its target kinase, although with a higher IC50 than in the biochemical assay, which is a common observation.

Based on this initial benchmarking, further studies would be warranted to:

• Determine the Kinome Selectivity: Profile the compound against a large panel of kinases to understand its selectivity profile and identify potential off-target effects.

• Elucidate the Mechanism of Action: Conduct kinetic studies to determine if the inhibition is ATP-competitive, non-ATP-competitive, or uncompetitive.

• Assess Anti-proliferative Effects: Evaluate the compound's ability to inhibit the growth of cancer cell lines that are dependent on the identified target kinases.

• In Vivo Efficacy and Pharmacokinetics: If the in vitro and cellular data are promising, progress to animal models to assess the compound's efficacy, safety, and pharmacokinetic properties.

This structured approach to benchmarking provides a solid foundation for making informed decisions in the drug discovery and development process.

References

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• BellBrook Labs. (2026). Protocol Recommendations for Performing a Kinase Inhibition Assay. BellBrook Labs. Available at: [Link]

• Taylor & Francis. (2008). Full article: Non-ATP-competitive kinase inhibitors – enhancing selectivity through new inhibition strategies. Taylor & Francis Online. Available at: [Link]

• MDPI. (2024). Kinase Inhibitors and Kinase-Targeted Cancer Therapies: Recent Advances and Future Perspectives. MDPI. Available at: [Link]

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• Bio-protocol. (2014). IP-Kinase Assay. Bio-protocol. Available at: [Link]

• ACS Publications. (2024). Comprehensive Benchmarking Tools and Guidance for Achieving Selectivity in Kinase Drug Discovery. Journal of Chemical Information and Modeling. Available at: [Link]

• PMC - NIH. (n.d.). Benchmarking Cross-Docking Strategies in Kinase Drug Discovery. PMC - NIH. Available at: [Link]

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• PMC. (2025). New Derivatives of 2-(Cyclohexylamino)thiazol-4(5H)-one as Strong Inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1: Synthesis, Antiproliferative and Redox-Modulating Activity. PMC. Available at: [Link]

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Safety & Regulatory Compliance

2-Cyclohexylthiazol-5-amine proper disposal procedures

Operational Guide: Safe Handling and Disposal Procedures for 2-Cyclohexylthiazol-5-amine

As a critical building block in pharmaceutical research and drug development, 2-Cyclohexylthiazol-5-amine (CAS: 933706-22-0) requires stringent operational oversight. The presence of both a thiazole ring and an exocyclic amine group dictates specific chemical behaviors, including nucleophilicity, pH sensitivity, and potential environmental toxicity.

This guide provides researchers and laboratory managers with a self-validating, step-by-step protocol for the safe handling, storage, and disposal of 2-Cyclohexylthiazol-5-amine, ensuring compliance with Environmental Protection Agency (EPA) and Resource Conservation and Recovery Act (RCRA) standards.

Chemical Hazard Profile & Mechanistic Causality

To manage a chemical safely, one must understand the causality behind its hazards. 2-Cyclohexylthiazol-5-amine is a basic amine derivative. According to safety data, it triggers several critical GHS hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)[1].

The Causality of the Hazard:

• Amine Basicity: The primary amine group (-NH2) is basic and nucleophilic. It can react exothermically with strong acids and oxidizing agents. Mixing this compound with incompatible waste streams (like nitric acid or peroxides) can lead to rapid gas evolution and container rupture[2].

• Cold-Chain Dependency: The compound requires cold-chain transportation and storage at 2-8°C[3]. At elevated room temperatures, amine oxidation can occur, leading to degradation products that may possess altered toxicity profiles or increased volatility.

• Environmental Persistence: Thiazole derivatives generally exhibit toxicity to aquatic life and resist rapid biodegradation. Therefore, aqueous waste containing this compound must never be poured down the drain[4].

Table 1: Hazard Summary and Required PPE

Hazard Class	GHS Codes	Mechanistic Cause	Required PPE & Engineering Controls
Acute Toxicity (Oral)	H302	Systemic absorption via ingestion.	Nitrile gloves, safety goggles, lab coat.
Skin/Eye Irritation	H315, H319	Basic amine reacts with mucosal/skin moisture.	Work strictly within a certified chemical fume hood.
Respiratory Irritation	H335	Volatilization of amine particulates/vapors.	Fume hood (Face velocity >100 fpm); N100 respirator if handling bulk powder outside hood[5].

Waste Segregation & Storage Logistics

Trustworthy waste management relies on a self-validating segregation system. Cross-contamination of waste streams is a primary cause of laboratory accidents.

Caption: Logical workflow for segregating and processing 2-Cyclohexylthiazol-5-amine laboratory waste.

Segregation Rules:

• Isolate from Oxidizers: Never store 2-Cyclohexylthiazol-5-amine waste in the same secondary containment as nitrates, chlorates, or peroxides[2].

• Solid vs. Liquid: Contaminated consumables (pipette tips, weighing boats, gloves) must be collected in a dedicated solid hazardous waste bin, separate from liquid streams[6].

Step-by-Step Disposal Protocol

This protocol ensures that the disposal of 2-Cyclohexylthiazol-5-amine is environmentally responsible and compliant with institutional Environmental Health and Safety (EHS) mandates[7].

Step 1: Preparation and Primary Containment

• Select a chemically compatible waste container (e.g., High-Density Polyethylene (HDPE) or glass).

• Ensure the container has a secure, leak-proof, screw-top lid. Do not use snap-caps or parafilm as primary closures[6].

Step 2: Waste Transfer (Fume Hood Required)

• Transfer all liquid waste containing the compound into the designated waste container inside a functioning fume hood.

• Self-Validation Check: Before adding the waste, verify the contents of the container to ensure no incompatible chemicals (e.g., strong acids) are present.

Step 3: pH Verification (For Aqueous Mixtures)

• If the amine is dissolved in an aqueous solution, the pH may be highly basic.

• Test the pH using indicator strips. If the pH is > 9, carefully neutralize it to pH 6-8 using a weak acid (e.g., 1M Citric Acid) only if authorized by your institutional EHS guidelines[7].

• Causality: Neutralization prevents the basic amine from degrading the container over time and reduces acute exposure risks during transit. Allow the solution to vent for 15 minutes before sealing to prevent pressure buildup from potential exothermic reactions.

Step 4: Labeling and Satellite Accumulation

• Attach a standard Hazardous Waste label immediately upon adding the first drop of waste[6].

• Explicitly write "2-Cyclohexylthiazol-5-amine" and "Toxic/Irritant" on the label. Do not use abbreviations or chemical structures.

• Store the container in a designated Satellite Accumulation Area (SAA) equipped with secondary containment.

Step 5: EHS Pickup

• Do not allow the waste to accumulate beyond the regulatory limit (typically 55 gallons, or 1 quart for acutely toxic P-listed waste, though this compound is generally managed as standard hazardous waste)[6].

• Submit a waste pickup request to your licensed chemical waste disposal contractor.

Emergency Spill Management

Spills involving amine derivatives require immediate, calculated action to prevent respiratory exposure and environmental contamination.

Caption: Emergency response pathway for 2-Cyclohexylthiazol-5-amine laboratory spills.

Spill Cleanup Procedure:

• Isolate: Evacuate non-essential personnel from the immediate area.

• Contain: For liquid spills, surround and cover the spill with an inert absorbent material such as vermiculite, dry sand, or earth. Do not use combustible materials like sawdust , as the amine can react and potentially ignite[7].

• Collect: Use non-sparking tools to sweep up the absorbed material. Place it into a heavy-duty hazardous waste bag or a rigid plastic pail[8].

• Decontaminate: Wash the spill area with a mild detergent and water. Collect the wash water as hazardous waste; do not let the rinsate enter the laboratory drain system[9].

References

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• Ambeed, Inc. / Geneseo. "Safety Data Sheet: Thiazole-2-carbaldehyde." Retrieved from:[Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling 2-Cyclohexylthiazol-5-amine

Understanding the Hazard Profile: An Evidence-Based Assessment

Due to the absence of a dedicated SDS for 2-Cyclohexylthiazol-5-amine, we must infer its potential hazards from related chemical structures. Aromatic and heterocyclic amines are often associated with a range of health risks, including skin and eye irritation, respiratory sensitization, and potential toxicity if ingested or absorbed. Compounds containing a cyclohexylamine moiety can be corrosive and harmful upon skin contact or inhalation.[1] Similarly, thiazole derivatives may cause skin, eye, and respiratory irritation.[2][3]

Therefore, it is prudent to handle 2-Cyclohexylthiazol-5-amine with a high degree of caution, assuming it may be:

• Corrosive to the skin and eyes.

• Harmful if swallowed, inhaled, or in contact with skin.

• A respiratory and skin sensitizer.

• Potentially harmful to aquatic life.[3]

Core Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to create a reliable barrier against potential exposure. The following table summarizes the recommended PPE for handling 2-Cyclohexylthiazol-5-amine.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile, Neoprene, or Butyl rubber). Inspect for tears or punctures before each use. Double-gloving is recommended for extended operations.	Amines can be readily absorbed through the skin.[4] Chemical-resistant gloves provide a primary barrier against dermal exposure. Double-gloving offers additional protection during tasks with a higher risk of splashes or when handling concentrated forms of the chemical.
Eye and Face Protection	Chemical safety goggles with side shields. A full-face shield should be worn over safety goggles when there is a significant risk of splashing.	Protects the eyes from splashes of the chemical, which is presumed to be corrosive or a severe irritant.[1][5] A face shield offers a broader area of protection for the entire face.
Body Protection	A clean, buttoned laboratory coat made of a chemically resistant material. For larger quantities or procedures with a high splash potential, a chemical-resistant apron over the lab coat is advised.	Prevents contamination of personal clothing and minimizes skin contact.[6] A chemical-resistant apron provides an additional layer of protection against spills.
Respiratory Protection	All handling of 2-Cyclohexylthiazol-5-amine should be conducted in a certified chemical fume hood to minimize inhalation exposure.	Aromatic and heterocyclic amines can be respiratory irritants.[6] A fume hood is the primary engineering control to prevent the inhalation of vapors or aerosols.

Step-by-Step Operational and Disposal Plan

Adherence to a strict, procedural workflow is critical for safety and to prevent environmental contamination.

• Fume Hood Verification: Ensure the chemical fume hood is operational and the certification is current.

• PPE Inspection: Thoroughly inspect all PPE for any defects, such as cracks in goggles or tears in gloves.[7]

• Spill Kit Accessibility: Confirm that a spill kit containing appropriate absorbent materials and neutralizing agents for amines is readily available.

• Emergency Shower and Eyewash Station: Verify that the path to the nearest emergency shower and eyewash station is unobstructed.

The order in which PPE is put on is crucial to ensure complete protection.

Caption: Sequential workflow for correctly donning Personal Protective Equipment.

• Weighing and Transfer: Conduct all weighing and transfers of the solid compound or its solutions within the chemical fume hood. Use disposable weighing boats and spatulas to minimize cross-contamination.

• Work Surface: Cover the work surface with absorbent, plastic-backed paper to contain any minor spills.[8]

• Avoid Aerosol Generation: Handle the material gently to avoid creating dust or aerosols.

The removal of PPE is a critical step where contamination can occur if not done correctly.

Caption: Step-by-step procedure for the safe removal of Personal Protective Equipment.

All waste generated from handling 2-Cyclohexylthiazol-5-amine must be treated as hazardous waste.[9][10]

• Solid Waste: Contaminated consumables (gloves, weighing boats, absorbent paper) must be collected in a dedicated, clearly labeled hazardous waste container. The label should include "Hazardous Waste," the full chemical name, and appropriate hazard symbols.

• Liquid Waste: Solutions containing 2-Cyclohexylthiazol-5-amine should be collected in a separate, labeled hazardous waste container for liquids. Do not mix with incompatible waste streams.[9]

• Empty Containers: Empty containers that held the chemical should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste.[11] After rinsing, the container label should be defaced, and it can then be disposed of as non-hazardous waste, in accordance with institutional policies.[11]

• Decontamination: All non-disposable equipment and work surfaces should be decontaminated with an appropriate solvent, followed by soap and water. The cleaning materials should be disposed of as solid hazardous waste.[8]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is vital.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][12] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[12] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

• Spill: Evacuate the immediate area. If the spill is small, and you are trained and have the appropriate spill kit, contain and clean it up while wearing appropriate PPE. For large spills, evacuate the laboratory and contact your institution's Environmental Health and Safety (EHS) department.

By adhering to these comprehensive guidelines, researchers can confidently and safely handle 2-Cyclohexylthiazol-5-amine, fostering a culture of safety and scientific excellence within the laboratory.

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